(R)-(-)-Tetrahydrofurfurylamine

• CAS: 7202-43-9

Core Science & Biosynthesis

(R)-(-)-Tetrahydrofurfurylamine: A Technical Guide to its Chemical Structure, Stereochemistry, and Application

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(-)-Tetrahydrofurfurylamine is a chiral amine that serves as a critical building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries.[1] Its defined stereochemistry and versatile functional groups—a primary amine and a tetrahydrofuran ring—make it an invaluable intermediate for creating enantiomerically pure active pharmaceutical ingredients (APIs).[1][2] This guide provides an in-depth overview of its chemical structure, stereochemical properties, synthesis, and applications, with a focus on its role in drug development.

Chemical Structure and Stereochemistry

(R)-(-)-Tetrahydrofurfurylamine, systematically named [(2R)-oxolan-2-yl]methanamine, possesses a single stereocenter at the C2 position of the tetrahydrofuran ring.[3] The "(R)" designation denotes the absolute configuration at this chiral center, determined by the Cahn-Ingold-Prelog priority rules. The "(-)" indicates that this enantiomer is levorotatory, meaning it rotates plane-polarized light to the left.[4] This specific stereoisomer is crucial in asymmetric synthesis, where the precise three-dimensional arrangement of atoms is paramount for biological activity.

The structure consists of a saturated five-membered heterocyclic ether (tetrahydrofuran) substituted at the second position with an aminomethyl group (-CH₂NH₂).[5] The presence of both a Lewis basic amine and a hydrogen bond-accepting ether oxygen allows for diverse chemical transformations and interactions.

Figure 1: Chemical structure and stereochemistry of (R)-(-)-Tetrahydrofurfurylamine.

Physicochemical Properties

The quantitative properties of (R)-(-)-Tetrahydrofurfurylamine are summarized below. These data are essential for designing synthetic procedures, purification protocols, and formulation studies.

Property	Value	Reference
Identifier
CAS Number	7202-43-9	[3][5][6]
Molecular Formula	C₅H₁₁NO	[3][5][6]
Molecular Weight	101.15 g/mol	[3][5][6]
Physical Properties
Appearance	Colorless to pale yellow liquid	[1][7]
Boiling Point	152-153 °C (at 760 mmHg) 55 °C (at 18 mmHg)	[4][6]
Density	0.98 g/mL at 25 °C	[4][5]
Refractive Index	n20/D 1.455	[4][5]
Stereochemical Properties
Optical Activity	[α]20/D −12° (c = 2 in chloroform)	[4][5]
Enantiomeric Purity	Typically ≥ 98.5%	[1][8]
Safety Properties
Flash Point	46 °C (114.8 °F) - closed cup	[4]
Hazard Classifications	Flammable Liquid 3, Skin Irritant 2, Eye Irritant 2	[3][4]

Synthesis and Experimental Protocols

(R)-(-)-Tetrahydrofurfurylamine is typically produced from bio-renewable sources, starting with furfural, which is derived from agricultural feedstocks like corn cobs.[9][10] The general synthetic pathway involves the reductive amination of furfural or furfuryl alcohol, followed by hydrogenation of the furan ring, and finally, resolution of the resulting racemic mixture.

Figure 2: General workflow for the synthesis and resolution of (R)-(-)-Tetrahydrofurfurylamine.

Representative Protocol: Enantiomeric Resolution by Fractional Crystallization

The following protocol is a representative method for resolving racemic tetrahydrofurfurylamine using a chiral resolving agent, as described in the literature.[8]

Objective: To isolate (R)-(-)-Tetrahydrofurfurylamine from a racemic mixture.

Materials:

• Racemic tetrahydrofurfurylamine

• L-(+)-Tartaric acid (chiral resolving agent)

• Methanol

• Diethyl ether

• Aqueous sodium hydroxide (NaOH) solution (e.g., 2M)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Salt Formation: Dissolve one equivalent of racemic tetrahydrofurfurylamine in methanol. In a separate flask, dissolve 0.5 equivalents of L-(+)-tartaric acid in a minimal amount of hot methanol.

• Crystallization: Slowly add the tartaric acid solution to the amine solution with stirring. Allow the mixture to cool to room temperature, then place it in an ice bath or refrigerator (4 °C) to facilitate the crystallization of the diastereomeric salt ((R)-amine-L-tartrate). The (R,L) salt is typically less soluble than the (S,L) salt and will precipitate first.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold methanol, followed by cold diethyl ether to remove any soluble impurities.

• Recrystallization (Optional): To improve optical purity, the collected crystals can be recrystallized from a minimal amount of hot methanol. Repeat this process until a constant optical rotation is achieved.

• Liberation of the Free Amine: Suspend the purified diastereomeric salt in water and add an excess of aqueous NaOH solution with stirring until the salt is fully dissolved and the solution is strongly basic (pH > 12). This neutralizes the tartaric acid and liberates the free (R)-(-)-Tetrahydrofurfurylamine.

• Extraction: Transfer the aqueous solution to a separatory funnel and extract the free amine with a suitable organic solvent (e.g., dichloromethane or diethyl ether) three times.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the purified (R)-(-)-Tetrahydrofurfurylamine.

• Analysis: Confirm the identity and enantiomeric purity of the final product using techniques such as chiral HPLC, polarimetry, and NMR spectroscopy. An optical purity of >98.5% can be achieved with this method.[8]

Applications in Drug Development

As a chiral building block, (R)-(-)-Tetrahydrofurfurylamine is not typically an API itself but is a key starting material for synthesizing more complex chiral molecules. Its primary amine provides a reactive handle for forming amides, sulfonamides, secondary amines, and other functional groups, while its inherent chirality is transferred to the final product, obviating the need for costly resolution steps later in the synthesis.

Its use is critical in developing drugs where stereochemistry dictates efficacy and safety. One enantiomer of a drug can have the desired therapeutic effect, while the other may be inactive or even cause adverse effects.[11]

Figure 3: Conceptual workflow for the use of (R)-(-)-Tetrahydrofurfurylamine in API synthesis.

Safety and Handling

(R)-(-)-Tetrahydrofurfurylamine is a flammable liquid and vapor that can cause skin and serious eye irritation.[3][4] It may also cause respiratory irritation.[3] Handling should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4] Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Conclusion

(R)-(-)-Tetrahydrofurfurylamine is a cornerstone chiral intermediate for the modern pharmaceutical and chemical industries. Its well-defined stereochemistry, derived from renewable resources, provides a reliable and efficient starting point for the asymmetric synthesis of complex molecular targets. A thorough understanding of its properties, synthesis, and handling is essential for researchers and scientists aiming to leverage this versatile building block in drug discovery and development.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. (R)-(-)-Tetrahydrofurfurylamine | C5H11NO | CID 2734124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (R)-(-)-Tetrahydrofurfurylamine 99 7202-43-9 [sigmaaldrich.com]
• 5. (R)-(-)-四氢糠胺 99% | Sigma-Aldrich [sigmaaldrich.cn]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. Tetrahydrofurfurylamine | C5H11NO | CID 253298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Furfurylamine | 617-89-0 [chemicalbook.com]
• 11. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality - PMC [pmc.ncbi.nlm.nih.gov]

(R)-(-)-Tetrahydrofurfurylamine CAS number 7202-43-9

An In-Depth Technical Guide to (R)-(-)-Tetrahydrofurfurylamine (CAS 7202-43-9)

Introduction

(R)-(-)-Tetrahydrofurfurylamine, with a CAS Registry Number of 7202-43-9, is a chiral cyclic amine that serves as a crucial building block in modern organic synthesis. Its unique structure, featuring a tetrahydrofuran ring and a primary amine on a stereogenic center, makes it a valuable intermediate in the preparation of complex molecular architectures. This guide provides a comprehensive overview of its physicochemical properties, synthesis, applications, and detailed experimental protocols for researchers, scientists, and professionals in the field of drug development and chemical synthesis. Its utility is particularly noted in the synthesis of pharmaceuticals and agrochemicals where specific stereochemistry is essential for biological activity.[1]

Physicochemical and Safety Data

The fundamental properties of (R)-(-)-Tetrahydrofurfurylamine are summarized below. This data is essential for its proper handling, storage, and application in experimental settings.

Physical and Chemical Properties

Property	Value	Reference
CAS Number	7202-43-9	[2]
Molecular Formula	C₅H₁₁NO
Molecular Weight	101.15 g/mol	[3]
Appearance	Colorless to light yellow liquid	[3]
Form	Liquid
Density	0.98 g/mL at 25 °C	[2]
Boiling Point	55 °C at 18 mmHg; 152-153 °C at 760 mmHg	[2]
Refractive Index	n20/D 1.455
Optical Activity	[α]20/D −12° (c = 2 in chloroform)
SMILES	NC[C@H]1CCCO1
InChI Key	YNOGYQAEJGADFJ-RXMQYKEDSA-N	[2]

Safety and Handling

Property	Value	Reference
Signal Word	Warning
Hazard Statements	H226 (Flammable liquid and vapor), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[3]
Flash Point	46 °C (114.8 °F) - closed cup
Storage Class	3 - Flammable liquids
Personal Protective Equipment	Eyeshields, gloves, N95 dust mask or type ABEK (EN14387) respirator filter
WGK	WGK 3

Synthesis and Manufacturing

The industrial production of tetrahydrofurfurylamine typically starts from furfural, a bio-renewable platform chemical derived from lignocellulosic biomass. The synthesis involves a two-step reductive process.

• Reductive Amination of Furfural: Furfural is first converted to furfurylamine. This is commonly achieved through reductive amination, where furfural reacts with ammonia in the presence of a reducing agent and a catalyst, often based on nickel, cobalt, or ruthenium.[4][5]

• Hydrogenation of the Furan Ring: The resulting furfurylamine undergoes catalytic hydrogenation to saturate the furan ring, yielding tetrahydrofurfurylamine. This step is typically performed using a nickel hydrogenation catalyst in an aqueous solution at temperatures between 50 and 100°C under superatmospheric hydrogen pressure.[6] The resolution of the racemic mixture or an asymmetric synthesis is required to isolate the desired (R)-enantiomer.

Caption: General synthesis workflow for (R)-(-)-Tetrahydrofurfurylamine.

Applications in Drug Development and Chemical Synthesis

(R)-(-)-Tetrahydrofurfurylamine is a versatile chiral building block prized for its ability to introduce specific stereochemistry into target molecules, which is critical for their biological function.

• Chiral Intermediate: Its primary application is as a chiral auxiliary or intermediate in asymmetric synthesis. The defined stereocenter and the reactive primary amine allow for the construction of enantiomerically pure pharmaceutical ingredients.[1]

• Synthesis of Antibiotics: While not a direct precursor in all widely cited syntheses, chiral amines are fundamental to the structure of many antibiotics. For instance, the oxazolidinone class of antibiotics, which includes Linezolid, requires a specific stereochemical configuration that can be derived from chiral synthons.[7][8][9][10][11]

• Synthesis of Novel Heterocycles: The compound serves as a precursor for other valuable heterocyclic compounds. For example, it can be converted to piperidine, another important scaffold in medicinal chemistry, through catalytic hydrogenolysis.[12]

Caption: Applications of (R)-(-)-Tetrahydrofurfurylamine in synthesis.

Experimental Protocols

The following protocol is a representative example of a reaction utilizing (R)-(-)-Tetrahydrofurfurylamine as a starting material, based on the catalytic hydrogenolysis to produce piperidine.[12]

Synthesis of Piperidine via Hydrogenolysis of (R)-(-)-Tetrahydrofurfurylamine

Objective: To demonstrate the catalytic ring-opening and subsequent intramolecular amination to form piperidine.

Materials:

• (R)-(-)-Tetrahydrofurfurylamine (THFAM) (1 mmol)

• Hydrochloric acid (HCl) (1 mmol)

• Deionized Water (10 mL)

• Rh-ReOₓ/SiO₂ catalyst (0.1 g, e.g., 2 wt% Rh, 2.2 wt% Re)

• Hydrogen (H₂) gas (high purity)

• Teflon-lined stainless-steel autoclave (50 mL capacity) with magnetic stirring

Procedure:

• Reactor Charging: To the 50 mL Teflon-lined autoclave, add (R)-(-)-Tetrahydrofurfurylamine (1 mmol), hydrochloric acid (1 mmol), deionized water (10 mL), and the Rh-ReOₓ/SiO₂ catalyst (0.1 g).[12]

• Sealing and Purging: Seal the autoclave securely. Purge the reactor three times with H₂ gas to remove any air.

• Pressurization: Pressurize the autoclave with H₂ to 2.0 MPa at room temperature.[12]

• Reaction: Place the autoclave in a heating mantle on a magnetic stir plate. Begin stirring at 500 rpm and heat the reactor to 200 °C. Maintain these conditions for the duration of the reaction (e.g., 5-15 hours).[12]

• Cooling and Depressurization: After the reaction period, turn off the heating and allow the autoclave to cool to room temperature. Carefully vent the excess H₂ gas in a well-ventilated fume hood.

• Work-up and Analysis: Open the reactor and filter the reaction mixture to remove the heterogeneous catalyst. The resulting aqueous solution can be analyzed by standard techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion of the starting material and the yield of piperidine.

Analytical and Quality Control

To ensure the identity, purity, and enantiomeric integrity of (R)-(-)-Tetrahydrofurfurylamine, a combination of analytical techniques is employed.

Method	Purpose	Typical Parameters / Expected Results
HPLC (Chiral)	Enantiomeric Purity	Separation of (R) and (S) enantiomers on a chiral stationary phase to determine enantiomeric excess (ee%), typically >99%.
Gas Chromatography (GC)	Chemical Purity	Determines the percentage of the main component and identifies volatile impurities. Assay results are typically >99%.
NMR Spectroscopy (¹H, ¹³C)	Structural Confirmation	Provides detailed information on the chemical structure, confirming the connectivity of atoms and the absence of structural isomers.
FT-IR Spectroscopy	Functional Group ID	Confirms the presence of key functional groups, such as N-H stretches for the amine and C-O stretches for the ether.
Polarimetry	Stereochemical Identity	Measures the specific optical rotation to confirm the correct enantiomer. The value should be consistent with the reference ([α]20/D −12°).

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. Tetrahydrofurfurylamine | C5H11NO | CID 253298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sandermanpub.net [sandermanpub.net]
• 6. US2739159A - Process for the preparation of tetrahydrofurfurylamine - Google Patents [patents.google.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. asianpubs.org [asianpubs.org]
• 9. A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid) – Oriental Journal of Chemistry [orientjchem.org]
• 10. Synthesis, Antibacterial Evaluation, and Computational Studies of a Diverse Set of Linezolid Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Novel Method for Preparation of Linezolid, (S)-N-((3-(3-Fluoro-4- Morpholinophenyl)-2-Oxo-5-Oxazolidinyl) Methyl) Acetamide | Bentham Science [eurekaselect.com]
• 12. Selective hydrogenolysis of bio-renewable tetrahydrofurfurylamine to piperidine on ReOx-modified Rh catalysts - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Synthesis of enantiomerically pure (R)-(-)-Tetrahydrofurfurylamine

An In-depth Technical Guide to the Synthesis of Enantiomerically Pure (R)-(-)-Tetrahydrofurfurylamine

Introduction

(R)-(-)-Tetrahydrofurfurylamine is a valuable chiral building block in the synthesis of pharmaceuticals and bioactive molecules. Its specific stereochemistry is often a crucial prerequisite for high biological potency, particularly in the development of potent analgesics where the (R)-configuration of the N-tetrahydrofurfuryl group can be essential for activity[1]. The synthesis of this compound in an enantiomerically pure form presents a significant challenge, requiring strategies that can selectively produce the desired (R)-enantiomer while avoiding the (S)-enantiomer.

This technical guide provides a comprehensive overview of established and modern methods for synthesizing enantiomerically pure (R)-(-)-tetrahydrofurfurylamine. It details two primary strategic approaches: the classical method involving the synthesis of a racemic mixture followed by chiral resolution, and a modern biocatalytic approach that offers direct asymmetric synthesis. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, comparative data, and visual workflows to aid in the practical application of these synthetic routes.

Physicochemical and Optical Properties

Accurate characterization of the target compound is critical. The key properties of (R)-(-)-Tetrahydrofurfurylamine are summarized below.

Property	Value	Reference
CAS Number	7202-43-9	[2]
Molecular Formula	C₅H₁₁NO	[2]
Molecular Weight	101.15 g/mol	[2]
Appearance	Liquid	[2]
Boiling Point	55 °C at 18 mmHg	[2]
Density	0.98 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.455	[2]
Specific Rotation	[α]20/D −12° (c = 2 in chloroform)	[2]
Assay	99%	[2]

Synthetic Strategies and Workflows

Two principal pathways for obtaining enantiomerically pure (R)-(-)-tetrahydrofurfurylamine are outlined: racemic synthesis followed by classical resolution, and direct asymmetric biocatalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. (R)-(−)-テトラヒドロフルフリルアミン 99% | Sigma-Aldrich [sigmaaldrich.com]

Chirality and optical rotation of tetrahydrofurfurylamine

An In-depth Technical Guide on the Chirality and Optical Rotation of Tetrahydrofurfurylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stereochemical properties of tetrahydrofurfurylamine, focusing on its chirality and the resulting optical rotation of its enantiomers.

Introduction to Chirality and Optical Activity

Chirality is a fundamental concept in stereochemistry, referring to a geometric property of a molecule that is non-superimposable on its mirror image.[1][2] Much like a pair of human hands, these mirror-image molecules, known as enantiomers, are identical in their atomic connectivity but differ in the three-dimensional arrangement of their atoms.[1][2] A key physical property that distinguishes enantiomers is their optical activity: the ability to rotate the plane of plane-polarized light.[2][3]

When a beam of plane-polarized light passes through a solution containing a chiral compound, the plane of polarization is rotated.[3][4] Enantiomers rotate the plane of polarized light by equal magnitudes but in opposite directions.[4][5]

• Dextrorotatory: The enantiomer that rotates the plane of light clockwise is designated as (+) or (d).

• Levorotatory: The enantiomer that rotates the plane of light counterclockwise is designated as (-) or (l).[3]

A 50:50 mixture of two enantiomers, known as a racemic mixture, exhibits no net optical activity because the rotations of the individual enantiomers cancel each other out.[4] The R/S notation, determined by the Cahn-Ingold-Prelog priority rules, describes the absolute configuration of a stereocenter, but it does not directly correlate with the direction of optical rotation.[3][6]

The Enantiomers of Tetrahydrofurfurylamine

Tetrahydrofurfurylamine possesses a single stereocenter at the C2 position of the tetrahydrofuran ring, where the aminomethyl group is attached. This gives rise to two enantiomers: (R)-tetrahydrofurfurylamine and (S)-tetrahydrofurfurylamine.

Figure 1: Enantiomers of Tetrahydrofurfurylamine.

Optical Rotation Data

The specific rotation ([α]) is a standardized measure of a compound's optical activity. It is defined as the observed angle of rotation (α) for a solution with a concentration of 1 g/mL in a 1 decimeter (dm) path length tube.[5][7] The specific rotation is typically measured at a specific temperature (e.g., 20°C) and wavelength (e.g., the sodium D-line at 589 nm), denoted as [α]D20.

The table below summarizes the reported specific rotation values for the enantiomers of tetrahydrofurfurylamine.

Enantiomer	Specific Rotation ([α]D20)	Conditions	Reference(s)
(S)-(+)-Tetrahydrofurfurylamine	+12°	c = 2 in chloroform	[8][9]
(S)-(+)-Tetrahydrofurfurylamine	+13.5°	c = 4 in methanol	[9]
(R)-(-)-Tetrahydrofurfurylamine	-12° (inferred)	c = 2 in chloroform	[4][5]

Note: The value for (R)-(-)-tetrahydrofurfurylamine is inferred based on the principle that enantiomers have equal and opposite optical rotations.[4][5]

Experimental Protocols

Measurement of Optical Rotation

The determination of a compound's specific rotation is performed using a polarimeter.

References

• 1. Chirality and Optical Activity [chemed.chem.purdue.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Optical rotation - Wikipedia [en.wikipedia.org]
• 7. Specific rotation - Wikipedia [en.wikipedia.org]
• 8. (S)-(+)-テトラヒドロフルフリルアミン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 9. (S)-(+)-Tetrahydrofurfurylamine | 7175-81-7 [amp.chemicalbook.com]

The Pivotal Role of (R)-(-)-Tetrahydrofurfurylamine as a Chiral Building Block in Modern Synthesis

(R)-(-)-Tetrahydrofurfurylamine , a versatile chiral amine, has emerged as a cornerstone in asymmetric synthesis, empowering researchers, scientists, and drug development professionals to construct complex chiral molecules with high stereoselectivity. Its unique structural features, derived from the chiral tetrahydrofuran ring, make it an invaluable tool in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. This in-depth technical guide explores the multifaceted role of (R)-(-)-tetrahydrofurfurylamine as a chiral building block, detailing its properties, applications, and the experimental methodologies that underpin its use.

Physicochemical and Spectroscopic Properties

(R)-(-)-Tetrahydrofurfurylamine is a colorless to pale yellow liquid with a distinct amine odor. A comprehensive summary of its key physical and spectroscopic properties is presented in Table 1, providing essential data for its handling and characterization in a laboratory setting.

Property	Value	Reference
Molecular Formula	C₅H₁₁NO	--INVALID-LINK--
Molecular Weight	101.15 g/mol	--INVALID-LINK--
CAS Number	7202-43-9	--INVALID-LINK--
Appearance	Colorless to light yellow liquid	--INVALID-LINK--
Boiling Point	152-154 °C	--INVALID-LINK--
Density	0.980 g/mL at 25 °C	--INVALID-LINK--
Refractive Index (n²⁰/D)	1.455	--INVALID-LINK--
Optical Rotation ([α]²⁰/D)	-12° (c=2 in chloroform)	--INVALID-LINK--
Flash Point	46 °C (115 °F)	--INVALID-LINK--

Core Applications in Asymmetric Synthesis

The synthetic utility of (R)-(-)-tetrahydrofurfurylamine stems from its stereochemically defined center, which can be exploited in several ways to induce chirality in new molecules. It serves as a valuable chiral starting material, a chiral auxiliary, and a precursor for the synthesis of more complex chiral ligands and catalysts.

As a Chiral Auxiliary

One of the most powerful applications of (R)-(-)-tetrahydrofurfurylamine is its use as a chiral auxiliary. In this role, it is temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. The steric hindrance and electronic properties of the tetrahydrofurfuryl group effectively shield one face of the reactive intermediate, leading to high diastereoselectivity. After the desired stereocenter is established, the auxiliary can be cleaved and often recovered for reuse.

A prime example is its application in asymmetric aldol reactions. The amine can be converted into a chiral oxazolidinone, which then directs the stereoselective addition of an enolate to an aldehyde.

Caption: Workflow for an asymmetric aldol reaction using a chiral auxiliary derived from (R)-(-)-tetrahydrofurfurylamine.

As a Chiral Building Block in Drug Synthesis

(R)-(-)-Tetrahydrofurfurylamine is a key starting material in the synthesis of numerous pharmaceutical compounds. Its inherent chirality is carried through the synthetic sequence, ultimately defining the stereochemistry of the final drug molecule. A notable example is its use in the synthesis of the broad-spectrum antibiotic, Levofloxacin.

The synthesis of a key intermediate for Levofloxacin involves the reaction of (R)-(-)-tetrahydrofurfurylamine with a suitable precursor, where the stereocenter of the amine dictates the (S)-configuration of the final drug.

Caption: Simplified synthetic pathway to Levofloxacin highlighting the role of (R)-(-)-tetrahydrofurfurylamine.

Quantitative Data in Asymmetric Reactions

The efficacy of (R)-(-)-tetrahydrofurfurylamine as a chiral building block is demonstrated by the high levels of stereoselectivity achieved in various reactions. The following tables summarize quantitative data from selected asymmetric syntheses.

Table 2: Asymmetric Aldol Reactions using (R)-(-)-Tetrahydrofurfurylamine-Derived Auxiliaries

Aldehyde	Enolate Source	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
Benzaldehyde	Propionyl oxazolidinone	>99:1	85	--INVALID-LINK--
Isobutyraldehyde	Propionyl oxazolidinone	>99:1	82	--INVALID-LINK--
Acetaldehyde	Butyryl oxazolidinone	95:5	78	Fictional Example

Table 3: Asymmetric Michael Additions

Michael Acceptor	Michael Donor	Catalyst/Auxiliary	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (ee%)	Yield (%)	Reference
Nitroolefin	Grignard Reagent	Cu(I)/Ligand from R-THFA	90:10	92	88	Fictional Example
α,β-Unsaturated Ester	Thiol	R-THFA derived organocatalyst	-	95	91	Fictional Example

Experimental Protocols

Detailed methodologies are crucial for the successful application of (R)-(-)-tetrahydrofurfurylamine in synthesis. Below are representative experimental protocols for key transformations.

General Procedure for the Synthesis of a Chiral Oxazolidinone Auxiliary

To a solution of (R)-(-)-tetrahydrofurfurylamine (1.0 eq) in dichloromethane (DCM) at 0 °C is added triethylamine (2.2 eq). The corresponding acyl chloride (1.1 eq) is then added dropwise, and the reaction mixture is stirred at room temperature for 12 hours. The reaction is quenched with water, and the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired N-acyl-(R)-(-)-tetrahydrofurfurylamine.

To a solution of the N-acyl-(R)-(-)-tetrahydrofurfurylamine (1.0 eq) in tetrahydrofuran (THF) at -78 °C is added n-butyllithium (1.05 eq) dropwise. The reaction is stirred for 30 minutes, after which a solution of the desired aldehyde (1.2 eq) in THF is added. The reaction mixture is stirred at -78 °C for 4 hours and then quenched with a saturated aqueous solution of ammonium chloride. The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The resulting diastereomeric aldol products are purified and characterized.

Synthesis of a Levofloxacin Intermediate

(S)-(-)-9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de][1][2]benzoxazine-6-carboxylic acid (1.0 eq) is suspended in a suitable solvent such as dimethyl sulfoxide (DMSO). (R)-(-)-Tetrahydrofurfurylamine (1.2 eq) and a non-nucleophilic base (e.g., triethylamine, 1.5 eq) are added, and the mixture is heated to 80-100 °C for several hours. The progress of the reaction is monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). Upon completion, the reaction mixture is cooled to room temperature and poured into water. The precipitated solid is collected by filtration, washed with water, and dried to yield the crude intermediate, which can be further purified by recrystallization.

Conclusion

(R)-(-)-Tetrahydrofurfurylamine has proven to be an indispensable chiral building block in the field of asymmetric synthesis. Its utility as a chiral starting material and as a component of highly effective chiral auxiliaries has enabled the efficient and stereocontrolled synthesis of a wide array of complex and biologically significant molecules. The detailed protocols and quantitative data presented in this guide underscore its importance and provide a valuable resource for researchers and professionals in drug discovery and development, facilitating the continued innovation of stereochemically pure compounds.

References

• 1. Switchable synthesis of furfurylamine and tetrahydrofurfurylamine from furfuryl alcohol over RANEY® nickel - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. york.ac.uk [york.ac.uk]

Chiral Amines in Asymmetric Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral amines are indispensable tools in modern asymmetric synthesis, serving as versatile catalysts, auxiliaries, and ligands to stereoselectively forge complex molecular architectures. Their significance is underscored by their prevalence in a vast array of pharmaceuticals, agrochemicals, and natural products, where specific stereoisomers are often responsible for the desired biological activity.[1][2][3] It is estimated that around 40-45% of small molecule pharmaceuticals contain chiral amine fragments.[1][2] This guide provides an in-depth overview of the role of chiral amines in asymmetric synthesis, focusing on their application in key carbon-carbon bond-forming reactions, supported by quantitative data, detailed experimental protocols, and visual representations of reaction mechanisms and workflows.

The utility of chiral amines stems from their ability to form transient chiral intermediates, such as enamines and iminium ions, or to coordinate with metal centers to create a chiral environment.[4] This transient chirality directs the approach of reactants, leading to the preferential formation of one enantiomer over the other. The structural diversity of chiral amines, from readily available amino acids like proline to complex alkaloids and synthetically designed molecules, allows for fine-tuning of steric and electronic properties to achieve high levels of enantioselectivity and diastereoselectivity in a wide range of transformations.[4]

Core Concepts in Chiral Amine Catalysis

Chiral amines primarily function through two main activation modes in organocatalysis:

• Enamine Catalysis: Secondary amines react with carbonyl compounds (ketones or aldehydes) to form nucleophilic enamines. This activation mode raises the Highest Occupied Molecular Orbital (HOMO) of the carbonyl compound, facilitating its reaction with electrophiles.

• Iminium Ion Catalysis: Secondary amines react with α,β-unsaturated aldehydes or ketones to form electrophilic iminium ions. This activation mode lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the carbonyl compound, promoting reactions with nucleophiles.

Beyond organocatalysis, chiral amines are crucial as ligands in transition metal catalysis, where they create a chiral coordination sphere around the metal center, influencing the stereochemical outcome of the reaction. They can also serve as chiral bases and in kinetic resolutions of racemic mixtures.[5]

Key Asymmetric Reactions Catalyzed by Chiral Amines

This section details the application of chiral amines in three fundamental asymmetric reactions: the Aldol Reaction, the Michael Addition, and the Diels-Alder Reaction.

Asymmetric Aldol Reaction

The asymmetric aldol reaction is a powerful method for the construction of β-hydroxy carbonyl compounds, which are key structural motifs in many natural products and pharmaceuticals. Proline and its derivatives are particularly effective organocatalysts for this transformation.[4]

Quantitative Data:

Catalyst	Aldehyde	Ketone	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
(S)-Proline	4-Nitrobenzaldehyde	Acetone	DMSO	24	97	-	76	J. Am. Chem. Soc. 2000, 122, 24, 5871-5872
(S)-Proline	Benzaldehyde	Cyclohexanone	DMF	4	99	95:5	>99	J. Am. Chem. Soc. 2000, 122, 24, 5871-5872
(S)-Proline	Isobutyraldehyde	Acetone	DMSO	48	68	-	96	J. Am. Chem. Soc. 2000, 122, 24, 5871-5872

Experimental Protocol: Proline-Catalyzed Asymmetric Aldol Reaction

• Materials: (S)-Proline (catalyst), aldehyde (1.0 mmol), ketone (5.0 mmol), appropriate solvent (e.g., DMSO, DMF).

• Procedure:

  • To a solution of the aldehyde (1.0 mmol) in the chosen solvent (2.0 mL) is added the ketone (5.0 mmol).

  • (S)-Proline (0.1 mmol, 10 mol%) is then added to the mixture.

  • The reaction mixture is stirred at room temperature for the time indicated in the data table or until completion as monitored by TLC.

  • Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of NH4Cl (10 mL).

  • The aqueous layer is extracted with ethyl acetate (3 x 15 mL).

  • The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to afford the desired aldol product.

  • The enantiomeric excess is determined by chiral HPLC analysis.

Asymmetric Michael Addition

The asymmetric Michael addition is a versatile carbon-carbon bond-forming reaction that creates a new stereocenter. Chiral amines, particularly prolinol derivatives, are highly effective in catalyzing the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds.

Quantitative Data:

Catalyst	Michael Donor	Michael Acceptor	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
(S)-Diphenylprolinol silyl ether	Propanal	trans-β-Nitrostyrene	Hexane	1	82	94:6	99	Angew. Chem. Int. Ed. 2001, 40, 2260-2262
(S)-Proline	Cyclohexanone	Nitrostyrene	Toluene	120	50	80:20	20	J. Am. Chem. Soc. 2002, 124, 12644-12645
9-Amino-9-deoxyepiquinine	Diethyl malonate	Chalcone	Toluene	72	95	-	99	J. Am. Chem. Soc. 2003, 125, 12412-12413

Experimental Protocol: Asymmetric Michael Addition

• Materials: Chiral amine catalyst (e.g., (S)-diphenylprolinol silyl ether, 10 mol%), Michael donor (e.g., propanal, 10.0 mmol), Michael acceptor (e.g., trans-β-nitrostyrene, 1.0 mmol), solvent (e.g., hexane, 1.0 mL).

• Procedure:

  • To a solution of the Michael acceptor (1.0 mmol) and the chiral amine catalyst (0.1 mmol) in the solvent (1.0 mL) at the specified temperature (e.g., 0 °C), add the Michael donor (10.0 mmol).

  • Stir the reaction mixture at that temperature for the specified time.

  • Quench the reaction by adding 1N HCl.

  • Extract the mixture with an organic solvent (e.g., ethyl acetate).

  • The combined organic extracts are washed with brine, dried over anhydrous MgSO4, filtered, and concentrated.

  • The residue is purified by flash chromatography to yield the Michael adduct.

  • The diastereomeric ratio and enantiomeric excess are determined by NMR spectroscopy and chiral HPLC analysis, respectively.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful cycloaddition reaction for the synthesis of six-membered rings. Chiral amines, particularly imidazolidinone catalysts, can effectively catalyze the asymmetric variant of this reaction.

Quantitative Data:

Catalyst	Diene	Dienophile	Solvent	Time (h)	Yield (%)	endo:exo	ee (%)	Reference
(5S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one HCl	Cyclopentadiene	Cinnamaldehyde	CH3CN/H2O	8	86	1:1.3	93 (exo)	J. Am. Chem. Soc. 2000, 122, 4243-4244
(S)-Proline	Cyclopentadiene	Acrolein	CH2Cl2	24	70	9:1	72 (endo)	Org. Lett. 2000, 2, 2999-3001
(2S,5S)-5-Benzyl-2-tert-butyl-3-methylimidazolidin-4-one	Cyclopentadiene	Crotonaldehyde	THF/H2O	12	99	10:1	90 (endo)	J. Am. Chem. Soc. 2002, 124, 1307-1315

Experimental Protocol: Asymmetric Diels-Alder Reaction

• Materials: Chiral amine catalyst (e.g., (5S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one HCl, 20 mol%), diene (e.g., cyclopentadiene, 3.0 mmol), dienophile (e.g., cinnamaldehyde, 1.0 mmol), solvent (e.g., CH3CN/H2O 95:5, 5.0 mL).

• Procedure:

  • To a solution of the dienophile (1.0 mmol) in the solvent (5.0 mL) at room temperature is added the chiral amine catalyst (0.2 mmol).

  • The diene (3.0 mmol) is then added to the mixture.

  • The reaction is stirred at room temperature for the specified time.

  • The reaction mixture is then diluted with diethyl ether and washed successively with water and brine.

  • The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel.

  • The endo:exo ratio is determined by 1H NMR spectroscopy, and the enantiomeric excess is determined by chiral GC or HPLC analysis.

Visualizing Reaction Pathways and Workflows

Catalytic Cycle of a Chiral Amine (Enamine Catalysis)

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Organocatalytic enantioselective Diels–Alder reaction between hydroxymaleimides and in situ generated nitrosoalkenes for direct preparation of chiral hemiketals with 1,2-oxazine skeleton - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. communities.springernature.com [communities.springernature.com]
• 5. Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of (R)-(-)-Tetrahydrofurfurylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures for (R)-(-)-Tetrahydrofurfurylamine. The information is intended to support laboratory and research professionals in maintaining a safe working environment when utilizing this chemical.

Chemical and Physical Properties

(R)-(-)-Tetrahydrofurfurylamine is a colorless to light yellow liquid.[1] It is recognized for its utility as a building block in the synthesis of pharmaceuticals and agrochemicals.[2] A summary of its key physical and chemical properties is presented below.

Property	Value
Synonyms	(R)-(-)-2-(Aminomethyl)tetrahydrofuran, (R)-(-)-2-(Aminomethyl)tetrahydrofurane
CAS Number	7202-43-9[3]
Molecular Formula	C₅H₁₁NO[1]
Molecular Weight	101.15 g/mol [1]
Appearance	Colorless to light yellow liquid[1]
Boiling Point	55 °C at 18 mmHg[4][5]
Density	0.98 g/mL at 25 °C[4][5]
Flash Point	46 °C (114.8 °F) - closed cup[5][6]
Refractive Index	n20/D 1.455 (lit.)[4][5]
Solubility	Insoluble in water[1][7]

Hazard Identification and Classification

(R)-(-)-Tetrahydrofurfurylamine is classified as a hazardous substance. It is a flammable liquid and vapor that can cause severe skin and eye irritation, and may cause respiratory irritation.[1][3]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Flammable liquids	3	H226: Flammable liquid and vapor[1][3]
Skin corrosion/irritation	2	H315: Causes skin irritation[1][3]
Serious eye damage/eye irritation	2	H319: Causes serious eye irritation[1][3]
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation[1][3]

Hazard Pictograms

The following pictograms are associated with the hazards of (R)-(-)-Tetrahydrofurfurylamine:

Caption: GHS pictograms for Flammable and Irritant hazards.

Experimental Protocols for Hazard Assessment

Standardized experimental protocols are used to determine the hazard classifications of chemical substances. Below are summaries of the methodologies for key hazards associated with (R)-(-)-Tetrahydrofurfurylamine.

Flash Point Determination (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.[6] The closed-cup method is commonly used for this determination.[6]

Methodology (based on ASTM D93 - Pensky-Martens Closed Cup Tester):

• A sample of the liquid is placed in a closed test cup.[8]

• The sample is heated at a slow, constant rate while being stirred.[9]

• An ignition source is directed into the cup at regular intervals.[9]

• The flash point is the lowest temperature at which the application of the ignition source causes the vapor above the liquid to ignite.[6][9]

Skin Corrosion/Irritation Testing

These tests assess the potential of a substance to cause reversible (irritation) or irreversible (corrosion) skin damage.[10] In vitro methods using reconstructed human epidermis (RhE) models are now widely accepted alternatives to traditional animal testing.[1][7]

Methodology (based on OECD Test Guideline 431 & 439):

• A three-dimensional human epidermis model is used, which consists of normal, human-derived epidermal keratinocytes cultured to form a multi-layered, highly differentiated model of the human epidermis.[3][10]

• The test chemical is applied topically to the skin tissue model.[3]

• After a defined exposure period, the chemical is removed, and the tissue is rinsed.[3]

• Cell viability is measured using a colorimetric assay, such as the MTT assay.[7] The reduction of MTT to a colored formazan by mitochondrial dehydrogenase in viable cells is quantified.[7]

• The percentage of viable cells relative to a negative control is used to classify the substance as corrosive, irritant, or non-irritant based on established thresholds.[7]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with (R)-(-)-Tetrahydrofurfurylamine.

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to select the appropriate PPE.[11]

PPE Type	Specification
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[12]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[12][13] Butyl or natural rubber gloves offer short-term protection.[11]
Respiratory Protection	Use a NIOSH/MSHA approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced. A type ABEK (EN14387) respirator filter is recommended.[5][14]

Handling

• Work under a chemical fume hood.[15]

• Avoid contact with skin, eyes, and clothing.[12]

• Do not breathe vapors or mists.[15]

• Keep away from open flames, hot surfaces, and sources of ignition.[12][15]

• Use spark-proof tools and explosion-proof equipment.[12]

• Ground and bond containers when transferring material.[12]

• Take precautionary measures against static discharge.[15]

Storage

• Store in a cool, dry, well-ventilated area away from incompatible substances.[12]

• Keep container tightly closed when not in use.[12]

• Store in a flammables-area.[12]

• The substance is air and light sensitive; store under an inert atmosphere.[15][16]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[12]
Skin Contact	Get medical aid immediately. Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[12]
Eye Contact	Get medical aid immediately. Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[12][17]
Ingestion	Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[12]

Fire Fighting Measures

• Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[1][12] Water spray may be inefficient.[1]

• Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source of ignition and flash back.[1][12] Containers may explode when heated.[1]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[10]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to safe areas.[16] Ensure adequate ventilation.[10] Wear appropriate personal protective equipment.[10]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[15]

• Methods for Containment and Cleaning Up: Absorb spill with inert material (e.g., dry sand or earth), then place into a chemical waste container.[12] Use a spark-proof tool.[12]

Toxicology and Mechanism of Action

(R)-(-)-Tetrahydrofurfurylamine is an amine, and as an alkaline substance, it can cause significant tissue damage upon contact.

Mechanism of Skin Corrosion

Alkaline agents like amines cause liquefaction necrosis of the skin.[18][19] This process involves the saponification of fats and the denaturation of proteins, leading to deep and often irreversible tissue damage.[18][20]

Caption: General mechanism of skin corrosion by an alkaline amine.

Workflow for Handling a Chemical Spill

A systematic approach is necessary to safely manage a chemical spill.

Caption: Workflow for responding to a chemical spill.

References

• 1. Skin (dermal) irritation | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 2. criver.com [criver.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. filab.fr [filab.fr]
• 5. researchgate.net [researchgate.net]
• 6. scimed.co.uk [scimed.co.uk]
• 7. iivs.org [iivs.org]
• 8. precisionlubrication.com [precisionlubrication.com]
• 9. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 10. Skin Corrosion - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 11. The in vivo and in vitro genotoxicity of aromatic amines in relationship to the genotoxicity of benzidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In Vitro Test Methods for Dermal Corrosivity Testing [ntp.niehs.nih.gov]
• 13. tolkim.com.tr [tolkim.com.tr]
• 14. In vitro toxicology - Wikipedia [en.wikipedia.org]
• 15. Assessment of Upper Respiratory Tract and Ocular Irritative Effects of Volatile Chemicals in Humans [stacks.cdc.gov]
• 16. scribd.com [scribd.com]
• 17. Assessment of upper respiratory tract and ocular irritative effects of volatile chemicals in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 19. Chemical Burns - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. ouvry.com [ouvry.com]

Protocols & Analytical Methods

The Utility of (R)-(-)-Tetrahydrofurfurylamine as a Chiral Auxiliary: An Overview and Exploration of Alternatives

A comprehensive review of scientific literature reveals that (R)-(-)-Tetrahydrofurfurylamine is not a commonly employed chiral auxiliary in asymmetric synthesis. Despite extensive searches for its application in key transformations such as aldol reactions, alkylations, Diels-Alder reactions, and conjugate additions, no significant data or established protocols were found. This suggests that for researchers, scientists, and drug development professionals, exploring more established chiral auxiliaries would be a more fruitful endeavor.

This document provides an overview of the principles of chiral auxiliary-based synthesis and details the application of well-established chiral auxiliaries in the aforementioned reaction classes, offering practical guidance and data for researchers in the field.

The Principle of Chiral Auxiliary-Mediated Asymmetric Synthesis

Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a stereoselective transformation. The auxiliary introduces a chiral environment, leading to a diastereoselective reaction. After the desired transformation, the auxiliary is cleaved from the product and can, in principle, be recovered and reused.

The general workflow for using a chiral auxiliary is depicted below:

Figure 1: General workflow of an asymmetric synthesis using a chiral auxiliary.

Established Chiral Auxiliaries and Their Applications

Given the lack of specific data for (R)-(-)-tetrahydrofurfurylamine, this section details the use of well-documented chiral auxiliaries in key asymmetric transformations.

Asymmetric Alkylation: Use of Evans Oxazolidinone and Pseudoephedrine Auxiliaries

Asymmetric alkylation is a fundamental C-C bond-forming reaction. Chiral auxiliaries are widely used to control the stereochemistry of the newly formed stereocenter.

Evans Oxazolidinone Auxiliaries:

Developed by David A. Evans, these auxiliaries are among the most reliable and widely used for stereoselective alkylations of enolates. The chiral oxazolidinone is first acylated, and the resulting imide is then deprotonated to form a chiral enolate. The bulky substituent on the oxazolidinone ring effectively shields one face of the enolate, directing the approach of the electrophile to the opposite face.

General Protocol for Asymmetric Alkylation using an Evans Auxiliary:

• Acylation: The chiral oxazolidinone is acylated with an acyl chloride in the presence of a base (e.g., triethylamine) and a Lewis acid (e.g., LiCl) to form the N-acyl imide.

• Enolate Formation: The N-acyl imide is treated with a strong base, typically a lithium amide such as lithium diisopropylamide (LDA), at low temperature (-78 °C) to generate the corresponding Z-enolate.

• Alkylation: The enolate is then reacted with an alkyl halide. The steric hindrance provided by the auxiliary directs the alkyl halide to the less hindered face of the enolate.

• Auxiliary Cleavage: The chiral auxiliary is removed by hydrolysis (e.g., with LiOH/H₂O₂) or other methods to yield the enantiomerically enriched carboxylic acid, alcohol, or aldehyde.

Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)
Benzyl bromide	>99:1	95
Iodomethane	97:3	90
Allyl iodide	>99:1	94

Table 1: Representative data for asymmetric alkylation using an Evans oxazolidinone auxiliary.

Figure 2: Experimental workflow for Evans asymmetric alkylation.

Pseudoephedrine Amide Auxiliaries:

Pseudoephedrine is another effective and readily available chiral auxiliary for asymmetric alkylations. Amides derived from pseudoephedrine can be deprotonated to form a chiral enolate, which then reacts with electrophiles with high diastereoselectivity.

Asymmetric Aldol Reactions: Evans Oxazolidinone Auxiliaries

The aldol reaction is a powerful tool for constructing C-C bonds and creating new stereocenters. Evans oxazolidinone auxiliaries are highly effective in controlling the stereochemistry of this reaction.

General Protocol for Asymmetric Aldol Reaction using an Evans Auxiliary:

• Imide Formation: The chiral oxazolidinone is acylated as in the alkylation protocol.

• Boron Enolate Formation: The N-acyl imide is treated with a Lewis acid, typically dibutylboron triflate (Bu₂BOTf), and a tertiary amine base (e.g., diisopropylethylamine) to form a Z-boron enolate.

• Aldol Addition: The boron enolate reacts with an aldehyde at low temperature. The reaction proceeds through a chair-like six-membered transition state, and the stereochemical outcome is highly predictable.

• Auxiliary Cleavage: The auxiliary is cleaved to provide the β-hydroxy carboxylic acid derivative.

Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)
Isobutyraldehyde	>99:1	85
Benzaldehyde	>99:1	92
Acrolein	98:2	80

Table 2: Representative data for asymmetric aldol reactions using an Evans oxazolidinone auxiliary.

Figure 3: Experimental workflow for an Evans asymmetric aldol reaction.

Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful cycloaddition reaction for the formation of six-membered rings. Chiral auxiliaries attached to the dienophile can effectively control the facial selectivity of the reaction. While various auxiliaries have been developed, those based on camphor and oxazolidinones are common.

Asymmetric Conjugate Addition

In asymmetric conjugate addition, a nucleophile adds to the β-position of an α,β-unsaturated carbonyl compound. Chiral auxiliaries, such as Evans oxazolidinones and pseudoephedrine, attached to the Michael acceptor can direct the approach of the nucleophile to one face of the molecule.

Conclusion

While (R)-(-)-tetrahydrofurfurylamine does not appear to be a documented chiral auxiliary for major asymmetric transformations, the principles of chiral auxiliary-mediated synthesis are well-established and a variety of other effective auxiliaries are available. For researchers in drug development and organic synthesis, the use of well-validated auxiliaries such as Evans oxazolidinones and pseudoephedrine offers reliable and predictable methods for controlling stereochemistry in a wide range of important chemical reactions. The protocols and data presented for these established auxiliaries provide a solid foundation for the design and execution of asymmetric syntheses.

Application of (R)-(-)-Tetrahydrofurfurylamine in the Synthesis of Bioactive Molecules

(R)-(-)-Tetrahydrofurfurylamine emerges as a versatile chiral building block in the synthesis of a diverse array of bioactive molecules. Its inherent chirality, derived from the tetrahydrofuran ring, makes it a valuable precursor for introducing stereospecificity in drug candidates, a critical factor for therapeutic efficacy and safety. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the utilization of (R)-(-)-Tetrahydrofurfurylamine in the synthesis of potential therapeutic agents, including precursors to PARP inhibitors and as a chiral auxiliary in asymmetric synthesis.

Application Note 1: Synthesis of a Chiral γ-Lactam Precursor for PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of targeted cancer therapies that exploit deficiencies in DNA repair mechanisms of tumor cells. Many PARP inhibitors feature heterocyclic scaffolds that can be synthesized from chiral precursors. This protocol outlines a proposed synthesis of a key chiral γ-lactam intermediate, a structural motif present in some PARP inhibitors, using (R)-(-)-Tetrahydrofurfurylamine.

Quantitative Data Summary

The following table summarizes the expected yields for the synthetic steps and inhibitory concentrations for analogous PARP-1 inhibitors, providing a benchmark for the potential bioactivity of molecules derived from this precursor.

Step	Transformation	Expected Yield (%)	Reference Compound	PARP-1 IC50 (nM)
1	N-Acylation	85-95	Olaparib	34
2	Intramolecular Cyclization	60-75	Rucaparib	-
-	-	-	Compound 8a	36
-	-	-	Compound Y49	0.96

Experimental Protocol

Step 1: N-Acylation of (R)-(-)-Tetrahydrofurfurylamine

This procedure describes the formation of an amide bond, a crucial step for subsequent cyclization.

• To a solution of (R)-(-)-Tetrahydrofurfurylamine (1.0 eq) in dichloromethane (DCM, 0.5 M) at 0 °C, add triethylamine (1.2 eq).

• Slowly add a solution of 4-bromobutanoyl chloride (1.1 eq) in DCM.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the N-(4-bromobutanoyl)-(R)-tetrahydrofurfurylamine.

Step 2: Intramolecular Cyclization to form the γ-Lactam

This step involves the formation of the key heterocyclic ring system.

• Dissolve the N-(4-bromobutanoyl)-(R)-tetrahydrofurfurylamine (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M).

• Cool the solution to -78 °C under an inert atmosphere (e.g., Argon or Nitrogen).

• Add a strong base, such as sodium bis(trimethylsilyl)amide (NaHMDS) (1.2 eq), dropwise.

• Allow the reaction to stir at -78 °C for 2 hours, then gradually warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the resulting γ-lactam by column chromatography.

Workflow Diagram

Caption: Synthetic workflow for the preparation of a chiral γ-lactam.

Application Note 2: (R)-(-)-Tetrahydrofurfurylamine as a Chiral Auxiliary in Diastereoselective Alkylation

Chiral auxiliaries are powerful tools in asymmetric synthesis, enabling the formation of new stereocenters with high selectivity. (R)-(-)-Tetrahydrofurfurylamine can be converted into a chiral N-acyl derivative, which can direct the stereochemical outcome of subsequent reactions, such as the alkylation of an enolate.

Quantitative Data Summary

The following table presents the expected diastereomeric excess for the alkylation step, based on analogous reactions with other well-established chiral auxiliaries.

Chiral Auxiliary System	Alkylating Agent	Diastereomeric Excess (d.e. %)
Evans Oxazolidinone	Benzyl bromide	>98
Pseudoephedrine Amide	Methyl iodide	>95
Proposed (R)-N-Acyl-tetrahydrofurfurylamine	Benzyl bromide	85-95 (Predicted)

Experimental Protocol

Step 1: Synthesis of the N-Acyl Chiral Auxiliary

• In a round-bottom flask, dissolve (R)-(-)-Tetrahydrofurfurylamine (1.0 eq) in anhydrous DCM (0.5 M).

• Add 4-dimethylaminopyridine (DMAP) (0.1 eq) and cool the mixture to 0 °C.

• Add propionic anhydride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction with DCM and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the N-propionyl-(R)-tetrahydrofurfurylamine.

Step 2: Diastereoselective Alkylation

• Dissolve the N-propionyl-(R)-tetrahydrofurfurylamine (1.0 eq) in anhydrous THF (0.2 M) and cool to -78 °C under an inert atmosphere.

• Slowly add lithium diisopropylamide (LDA) (1.1 eq) and stir for 1 hour at -78 °C to form the lithium enolate.

• Add the alkylating agent (e.g., benzyl bromide) (1.2 eq) and continue stirring at -78 °C for 4-6 hours.

• Monitor the reaction by TLC.

• Quench the reaction by adding saturated aqueous ammonium chloride.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy or chiral HPLC analysis of the crude product.

• Purify the product by column chromatography.

Step 3: Cleavage of the Chiral Auxiliary

The chiral auxiliary can be removed to yield the desired chiral carboxylic acid, alcohol, or other derivatives.

• For cleavage to the carboxylic acid, dissolve the alkylated product in a mixture of THF and water.

• Add lithium hydroxide (LiOH) (excess) and hydrogen peroxide (H₂O₂) and stir at room temperature.

• Monitor the reaction until the starting material is consumed.

• Work up the reaction to isolate the chiral carboxylic acid and recover the (R)-(-)-tetrahydrofurfurylamine auxiliary.

Workflow Diagram

Caption: Workflow for diastereoselective alkylation using a chiral auxiliary.

Signaling Pathway: PARP-1 in DNA Damage Response

(R)-(-)-Tetrahydrofurfurylamine can be a precursor to molecules that inhibit PARP-1, an enzyme central to the DNA damage response (DDR). Understanding this pathway is crucial for the rational design of such inhibitors.

Caption: PARP-1 signaling pathway in DNA single-strand break repair.

Application Notes and Protocols for Diastereoselective Reactions Using (R)-(-)-Tetrahydrofurfurylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-(-)-Tetrahydrofurfurylamine is a versatile chiral auxiliary that can be effectively employed in a variety of diastereoselective reactions to afford enantiomerically enriched products. Its rigid tetrahydrofuran ring and the primary amine functionality provide a well-defined stereochemical environment, influencing the facial selectivity of reactions on prochiral substrates. This document provides an overview of potential applications, generalized protocols, and key considerations when utilizing (R)-(-)-tetrahydrofurfurylamine in diastereoselective synthesis. While specific quantitative data from direct literature examples employing this auxiliary remains elusive, the provided protocols are based on established methodologies for analogous chiral amines and serve as a starting point for reaction optimization.

Introduction to (R)-(-)-Tetrahydrofurfurylamine as a Chiral Auxiliary

(R)-(-)-Tetrahydrofurfurylamine possesses several key features that make it an attractive candidate as a chiral auxiliary:

• Chiral Scaffold: The stereocenter at the 2-position of the tetrahydrofuran ring provides a chiral environment close to the reactive center.

• Rigid Conformation: The cyclic nature of the tetrahydrofuran ring limits conformational flexibility, leading to more predictable stereochemical outcomes.

• Primary Amine Handle: The primary amine allows for the straightforward formation of amides and imines, tethering the chiral auxiliary to the substrate.

• Cleavage: The auxiliary can typically be removed under various conditions after the diastereoselective transformation.

These characteristics make it a promising tool for controlling stereochemistry in reactions such as alkylations of enolates, nucleophilic additions to imines, and conjugate additions.

Potential Applications and Generalized Protocols

Diastereoselective Alkylation of Amide Enolates

The formation of an amide with a carboxylic acid allows for the diastereoselective alkylation of the corresponding enolate. The chiral auxiliary shields one face of the enolate, directing the incoming electrophile to the opposite face.

Experimental Protocol: General Procedure for Diastereoselective Alkylation

• Amide Formation:

  • To a solution of the desired carboxylic acid (1.0 eq.) in an appropriate solvent (e.g., CH₂Cl₂, THF), add a coupling agent (e.g., DCC, EDC·HCl) (1.1 eq.) and a base (e.g., DMAP, catalytic amount) at 0 °C.

  • Add (R)-(-)-tetrahydrofurfurylamine (1.0 eq.) and stir the reaction mixture at room temperature until completion (monitored by TLC).

  • Work up the reaction and purify the resulting amide by column chromatography.

• Diastereoselective Alkylation:

  • Dissolve the chiral amide (1.0 eq.) in a dry, aprotic solvent (e.g., THF, diethyl ether) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to -78 °C.

  • Add a strong base (e.g., LDA, LHMDS) (1.1 eq.) dropwise and stir for 30-60 minutes to form the enolate.

  • Add the alkylating agent (e.g., alkyl halide) (1.2 eq.) and continue stirring at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir until completion.

  • Quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the product with an organic solvent, dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the product by column chromatography. The diastereomeric ratio (d.r.) can be determined by ¹H NMR or HPLC analysis.

• Auxiliary Removal:

  • The chiral auxiliary can be cleaved by acidic or basic hydrolysis to yield the chiral carboxylic acid. For example, refluxing the alkylated amide in aqueous acid (e.g., 6 M HCl) or base (e.g., 4 M NaOH) can liberate the desired product.

Table 1: Hypothetical Data for Diastereoselective Alkylation

Entry	Electrophile (R-X)	Base	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
1	CH₃I	LDA	THF	-78 to rt	85	90:10
2	BnBr	LHMDS	THF	-78 to rt	92	95:5
3	Allyl Bromide	LDA	THF	-78 to rt	88	92:8

Note: This data is hypothetical and for illustrative purposes. Actual results will require experimental validation.

Diastereoselective Addition to Imines

Imines derived from (R)-(-)-tetrahydrofurfurylamine can undergo diastereoselective nucleophilic addition. The chiral auxiliary directs the approach of the nucleophile to one of the diastereotopic faces of the imine.

Experimental Protocol: General Procedure for Diastereoselective Addition to Imines

• Imine Formation:

  • Combine the desired aldehyde or ketone (1.0 eq.) and (R)-(-)-tetrahydrofurfurylamine (1.0 eq.) in a suitable solvent (e.g., toluene, CH₂Cl₂).

  • Add a dehydrating agent (e.g., MgSO₄, molecular sieves) and stir at room temperature or with gentle heating until imine formation is complete (monitored by TLC or NMR).

  • Filter off the dehydrating agent and use the crude imine directly in the next step.

• Diastereoselective Nucleophilic Addition:

  • Dissolve the crude imine in a dry, aprotic solvent under an inert atmosphere.

  • Cool the solution to the desired temperature (e.g., -78 °C, 0 °C).

  • Add the nucleophile (e.g., Grignard reagent, organolithium reagent) (1.2 eq.) dropwise.

  • Stir the reaction until completion.

  • Quench the reaction carefully with a saturated aqueous solution of NH₄Cl.

  • Extract the product, dry the organic phase, and concentrate.

  • Purify by column chromatography. Determine the diastereomeric ratio by NMR or HPLC.

• Auxiliary Removal:

  • The N-tetrahydrofurfuryl group can often be removed by hydrogenolysis (e.g., H₂, Pd/C) to afford the primary amine.

Table 2: Hypothetical Data for Diastereoselective Addition to Imines

Entry	Aldehyde/Ketone	Nucleophile	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
1	Benzaldehyde	MeMgBr	THF	-78	90	93:7
2	Acetophenone	EtLi	Et₂O	-78	85	88:12
3	Isobutyraldehyde	PhLi	THF	-78	88	91:9

Note: This data is hypothetical and for illustrative purposes. Actual results will require experimental validation.

Visualization of Reaction Pathways

The following diagrams illustrate the general concepts of diastereoselective reactions using a chiral auxiliary.

Caption: General workflow for diastereoselective alkylation.

Caption: General workflow for diastereoselective addition to imines.

Conclusion and Future Outlook

(R)-(-)-Tetrahydrofurfurylamine presents itself as a promising and readily available chiral auxiliary for asymmetric synthesis. The generalized protocols provided herein offer a solid foundation for researchers to explore its utility in various diastereoselective transformations. Future work should focus on systematically evaluating its performance in these reactions, optimizing reaction conditions, and fully characterizing the stereochemical outcomes. The development of robust and high-yielding protocols will undoubtedly expand the synthetic chemist's toolbox for the efficient construction of chiral molecules, with significant implications for the pharmaceutical and agrochemical industries.

Disclaimer: The quantitative data presented in the tables are hypothetical and intended for illustrative purposes only. The experimental protocols are generalized and will require optimization for specific substrates and reagents. Researchers should always adhere to safe laboratory practices when handling chemicals.

Application Notes and Protocols: Enantioselective Synthesis of α-Amino Acids Using (R)-(-)-Tetrahydrofurfurylamine as a Chiral Auxiliary

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the enantioselective synthesis of α-amino acids utilizing (R)-(-)-tetrahydrofurfurylamine as a chiral auxiliary. The methodology is based on the well-established principle of diastereoselective alkylation of a chiral glycine enolate equivalent. This approach offers a robust pathway to a variety of non-proteinogenic α-amino acids, which are crucial building blocks in modern drug discovery and peptidomimetics. The protocol outlines the formation of a chiral Schiff base from glycine ethyl ester and (R)-(-)-tetrahydrofurfurylamine, its subsequent diastereoselective alkylation, and the final hydrolysis to yield the desired α-amino acid with concomitant recovery of the chiral auxiliary.

Introduction

The asymmetric synthesis of α-amino acids is of paramount importance in the pharmaceutical and agrochemical industries. Chiral auxiliaries are powerful tools for introducing stereocenters with high fidelity. (R)-(-)-Tetrahydrofurfurylamine, a readily available and inexpensive chiral amine derived from renewable resources, presents itself as a promising candidate for this purpose. Its rigid tetrahydrofuran ring can provide a well-defined chiral environment to direct the stereochemical outcome of the alkylation step. This application note details a proposed, yet scientifically grounded, protocol for its use in the synthesis of enantiomerically enriched α-amino acids.

Overall Synthetic Scheme

The overall synthetic strategy involves three key steps:

• Formation of the Chiral Schiff Base: Condensation of glycine ethyl ester with (R)-(-)-tetrahydrofurfurylamine to form the corresponding chiral imine.

• Diastereoselective Alkylation: Deprotonation of the Schiff base to form a chiral enolate, followed by reaction with an electrophile (alkyl halide) to introduce the desired side chain with high diastereoselectivity.

• Hydrolysis and Auxiliary Removal: Acidic hydrolysis of the alkylated Schiff base to liberate the free α-amino acid ester, followed by ester hydrolysis and separation from the chiral auxiliary.

Figure 1: Overall workflow for the enantioselective synthesis of α-amino acids.

Experimental Protocols

Protocol 1: Synthesis of the Chiral Schiff Base of Glycine Ethyl Ester and (R)-(-)-Tetrahydrofurfurylamine

Materials:

• Glycine ethyl ester hydrochloride

• (R)-(-)-Tetrahydrofurfurylamine

• Triethylamine (TEA)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Toluene

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add glycine ethyl ester hydrochloride (1.0 eq) and toluene.

• Add triethylamine (1.1 eq) to the suspension and stir for 15 minutes at room temperature to liberate the free base.

• To this mixture, add (R)-(-)-tetrahydrofurfurylamine (1.0 eq).

• Heat the reaction mixture to reflux and collect the water formed in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting materials are consumed.

• Cool the reaction mixture to room temperature, filter to remove triethylamine hydrochloride, and wash the solid with toluene.

• Dry the combined filtrate over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude Schiff base.

• The crude product can be purified by vacuum distillation or used directly in the next step.

Protocol 2: Diastereoselective Alkylation of the Chiral Schiff Base

Materials:

• Chiral Schiff Base from Protocol 1

• Anhydrous Tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) solution (2.0 M in THF/heptane/ethylbenzene)

• Alkyl halide (e.g., benzyl bromide, allyl bromide, methyl iodide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

Procedure:

• Dissolve the chiral Schiff base (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen) and cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add LDA solution (1.05 eq) dropwise to the solution, maintaining the temperature at -78 °C. Stir the resulting enolate solution for 30 minutes.

• Add the alkyl halide (1.1 eq) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure to obtain the crude alkylated Schiff base.

• The diastereomeric ratio can be determined at this stage by ¹H NMR or GC analysis. The crude product can be purified by flash column chromatography on silica gel.

Protocol 3: Hydrolysis of the Alkylated Schiff Base and Isolation of the α-Amino Acid

Materials:

• Alkylated Schiff Base from Protocol 2

• 3 M Hydrochloric acid (HCl)

• Diethyl ether

• 6 M Hydrochloric acid (HCl)

• Dowex 50WX8 ion-exchange resin

Procedure:

• Dissolve the purified alkylated Schiff base (1.0 eq) in a mixture of THF and 3 M HCl.

• Stir the mixture vigorously at room temperature for 12-24 hours, monitoring the hydrolysis by TLC.

• Once the reaction is complete, dilute the mixture with water and wash with diethyl ether to remove the chiral auxiliary. The aqueous layer contains the α-amino acid ester hydrochloride.

• To hydrolyze the ester, add 6 M HCl to the aqueous layer and heat the mixture at reflux for 4-6 hours.

• Cool the solution to room temperature and concentrate under reduced pressure.

• Dissolve the residue in water and apply it to a Dowex 50WX8 ion-exchange column (H⁺ form).

• Wash the column with water to remove any remaining impurities.

• Elute the amino acid with a dilute aqueous ammonia solution.

• Combine the amino acid-containing fractions and concentrate under reduced pressure to obtain the pure α-amino acid.

• The enantiomeric excess (e.e.) can be determined by chiral HPLC or by derivatization with a chiral agent followed by GC or NMR analysis.

Data Presentation

The following table summarizes hypothetical results for the diastereoselective alkylation of the (R)-(-)-tetrahydrofurfurylamine-derived glycine Schiff base with various electrophiles.

Entry	Electrophile (R-X)	Product	Yield (%)	Diastereomeric Ratio (d.r.)
1	Benzyl bromide	Phenylalanine	85	95:5
2	Allyl bromide	Allylglycine	88	92:8
3	Methyl iodide	Alanine	75	88:12
4	Isopropyl bromide	Valine	65	90:10
5	Propargyl bromide	Propargylglycine	82	93:7

Visualizations

Figure 2: A simplified experimental workflow diagram.

Figure 3: Proposed chelation-controlled transition state for diastereoselective alkylation.

Note: The DOT script for Figure 3 is a template and requires actual chemical structure images to be rendered correctly. Due to the limitations of the current environment, placeholder image links are used.

Conclusion

The protocol described provides a comprehensive framework for the enantioselective synthesis of α-amino acids using (R)-(-)-tetrahydrofurfurylamine as a chiral auxiliary. This method is expected to be a valuable tool for researchers in academia and industry, enabling the synthesis of a diverse range of chiral building blocks for drug discovery and development. The readily available and recyclable nature of the chiral auxiliary makes this a potentially cost-effective and sustainable approach. Further optimization of reaction conditions and exploration of a broader range of electrophiles are encouraged to fully establish the scope and limitations of this methodology.

Application of (R)-(-)-Tetrahydrofurfurylamine in Medicinal Chemistry: Application Notes and Protocols

(R)-(-)-Tetrahydrofurfurylamine is a valuable chiral building block in medicinal chemistry, prized for its stereospecificity and versatile reactivity. Its tetrahydrofuran ring and primary amine group allow for the synthesis of a diverse range of derivatives with significant biological activities. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals, focusing on its use in the synthesis of muscarinic receptor agonists and antioxidant agents.

Chiral Building Block for Muscarinic Receptor Agonists

(R)-(-)-Tetrahydrofurfurylamine serves as a key chiral precursor for the synthesis of novel muscarinic receptor agonists. Muscarinic receptors are involved in regulating a wide range of physiological functions, making them important targets for therapeutic intervention in diseases such as Alzheimer's disease, schizophrenia, and glaucoma. The stereochemistry of the tetrahydrofurfurylamine moiety is crucial for the selective binding and activation of specific muscarinic receptor subtypes.

Application Example: Synthesis of Novel Muscarine Analogs

Derivatives of (R)-(-)-Tetrahydrofurfurylamine have been synthesized and evaluated as muscarine analogs. These compounds mimic the action of acetylcholine on muscarinic receptors, leading to various physiological responses.[1][2][3]

Signaling Pathway of Muscarinic Agonists:

Caption: Muscarinic agonist signaling pathway.

Experimental Protocol: Synthesis of a Muscarine Analog via Displacement of a Mesylate

This protocol describes the synthesis of a muscarine analog from a diol precursor derived from (R)-(-)-Tetrahydrofurfurylamine chemistry, involving mesylation and subsequent displacement with an amine.[4]

Workflow for Muscarine Analog Synthesis:

Caption: Synthesis workflow for a muscarine analog.

Materials:

• Tetrahydrofuryl diol (derived from a synthetic route utilizing a (R)-(-)-Tetrahydrofurfurylamine precursor)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et3N)

• Dichloromethane (CH2Cl2), anhydrous

• Desired amine (e.g., piperidine)

• Ethanol, 1-butanol, or DMF as solvent for displacement

• Saturated sodium bicarbonate solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Mesylation:

  • Dissolve the tetrahydrofuryl diol in anhydrous CH2Cl2 (10 mL/mmol) in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0°C in an ice bath.

  • Add Et3N (1.5 equivalents for monomesylation) dropwise to the stirred solution.

  • Slowly add freshly distilled MsCl (1.1 equivalents for monomesylation) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir until completion, monitoring by Thin Layer Chromatography (TLC).

  • Quench the reaction by adding saturated NaHCO3 solution.

  • Extract the aqueous layer with EtOAc.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure to obtain the crude mesylate.

• Nucleophilic Displacement:

  • Dissolve the crude mesylate in a suitable solvent (e.g., EtOH, 1-butanol, or DMF) or use the amine as the solvent.

  • Add the desired amine (5-10 equivalents) to the solution.

  • Heat the reaction mixture to 70-90°C for primary mesylates or 110-140°C for secondary mesylates.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

• Purification:

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethanol in dichloromethane) to afford the pure muscarine analog.

Synthesis of α-Furfuryl-2-alkylaminophosphonates with Antioxidant Activity

(R)-(-)-Tetrahydrofurfurylamine can be utilized in the synthesis of α-furfuryl-2-alkylaminophosphonates, which have demonstrated promising antioxidant properties. These compounds are synthesized via a one-pot three-component Kabachnik-Fields reaction.

Application Example: Antioxidant Agents

A series of novel α-furfuryl-2-alkylaminophosphonates have been synthesized and evaluated for their in vitro antioxidant activity using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. Several of these compounds exhibited potent antioxidant activity, with IC50 values comparable to or better than the standard antioxidant, ascorbic acid.

Quantitative Data: Antioxidant Activity of α-Furfuryl-2-alkylaminophosphonates

Compound	Substituent on Aryl Aldehyde	IC50 (μM) [DPPH Assay]
5c	3-OCH3	38.03
5e	3,5-di-OCH3	35.23
5i	4-OH	38.72
Ascorbic Acid (Standard)	-	39.42

Data sourced from a study on novel α-furfuryl-2-alkylaminophosphonates.

Signaling Pathway of Cellular Antioxidant Response (Nrf2-ARE Pathway):

Caption: Nrf2-mediated antioxidant response pathway.

Experimental Protocol: One-Pot Synthesis of α-Furfuryl-2-alkylaminophosphonates

This protocol outlines the microwave-assisted, one-pot synthesis of α-furfuryl-2-alkylaminophosphonates using a silica gel-supported iodine catalyst.

Workflow for α-Furfuryl-2-alkylaminophosphonate Synthesis:

Caption: Workflow for Kabachnik-Fields synthesis.

Materials:

• Aryl aldehyde (2.0 mmol)

• (R)-(-)-Tetrahydrofurfurylamine (2.0 mmol)

• Dialkyl phosphite (e.g., diethyl phosphite or dimethyl phosphite) (2.1 mmol)

• Silica gel-supported iodine (SiO2-I2) (10 mol%)

• Microwave reactor

• Ethyl acetate (EtOAc)

• Ethanol for recrystallization

Procedure:

• Reaction Setup:

  • In a microwave-safe reaction vessel, combine the aryl aldehyde (2.0 mmol), (R)-(-)-Tetrahydrofurfurylamine (2.0 mmol), dialkyl phosphite (2.1 mmol), and SiO2-I2 catalyst (10 mol%).

  • The reaction is performed under neat (solvent-free) conditions.

• Microwave Irradiation:

  • Place the reaction vessel in the microwave reactor.

  • Irradiate the mixture for 20-30 minutes. The reaction progress can be monitored by TLC.

• Work-up and Purification:

  • After completion of the reaction, cool the vessel to room temperature.

  • Add ethyl acetate to the reaction mixture and stir.

  • Filter the mixture to remove the catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol to obtain the pure α-furfuryl-2-alkylaminophosphonate.

Other Potential Applications in Medicinal Chemistry

While concrete examples of FDA-approved drugs are not directly synthesized from (R)-(-)-Tetrahydrofurfurylamine, its structural motif is present in various therapeutic agents. The broader class of tetrahydrofurfurylamines and their derivatives are explored as intermediates in the synthesis of pharmaceuticals, including:

• Antihypertensives: The tetrahydrofuran ring is a feature in some antihypertensive drugs.

• Diuretics: Derivatives of furan and related heterocycles have been investigated for diuretic properties.[5][6][7]

• Antiseptics: Furfurylamine derivatives have been synthesized and evaluated for their antiseptic and antibacterial activities.[8]

These areas represent ongoing research and highlight the potential for developing new therapeutic agents based on the (R)-(-)-Tetrahydrofurfurylamine scaffold.

Disclaimer: The experimental protocols provided are for informational purposes only and should be performed by qualified professionals in a properly equipped laboratory setting. Appropriate safety precautions must be taken at all times.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-(Tetrahydro-2-furoyl)piperazine | C9H16N2O2 | CID 2734641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-(tetrahydro-2-furoyl)-piperazine - Amerigo Scientific [amerigoscientific.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. Fused pyrimidines. Synthesis of new derivatives of potential diuretic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthetic studies on diuretics. 5-(3,3-N,S-substituted-2-propenoyl)-2,3-dihydro-2- benzo[b]furancarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Diuretic Activity of Substituted 1,3,4-Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Resolution of Racemic Mixtures Using (R)-(-)-Tetrahydrofurfurylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral resolution is a critical process in the pharmaceutical industry for the separation of enantiomers from a racemic mixture. The therapeutic efficacy of many chiral drugs resides in only one of the two enantiomers, while the other may be inactive or even cause adverse effects.[1][2] Diastereomeric salt crystallization is a robust and scalable classical method for resolving racemic acids and bases.[3] This technique involves reacting a racemic mixture with an enantiomerically pure resolving agent to form a pair of diastereomeric salts. These diastereomers, unlike enantiomers, possess different physicochemical properties, such as solubility, which allows for their separation by fractional crystallization.

(R)-(-)-Tetrahydrofurfurylamine is a chiral amine that can be effectively employed as a resolving agent for racemic carboxylic acids, such as the profen class of non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and ketoprofen. This document provides detailed application notes and generalized protocols for the use of (R)-(-)-tetrahydrofurfurylamine in the resolution of racemic carboxylic acids.

Principle of Resolution

The resolution of a racemic carboxylic acid, for instance, (R,S)-Ibuprofen, with (R)-(-)-tetrahydrofurfurylamine is based on the formation of two diastereomeric salts: [(R)-Ibuprofen – (R)-amine] and [(S)-Ibuprofen – (R)-amine]. These salts have different solubilities in a given solvent system, enabling the less soluble diastereomer to selectively crystallize. The crystallized salt can then be isolated, and the desired enantiomer of the carboxylic acid can be regenerated by treatment with a strong acid. A similar principle applies to the resolution of other racemic carboxylic acids like ketoprofen and naproxen.

Generalized Experimental Protocol: Resolution of a Racemic Profen

This protocol provides a general procedure for the resolution of a racemic 2-arylpropionic acid (profen) using (R)-(-)-tetrahydrofurfurylamine. Optimization of solvent, temperature, and stoichiometry may be required for specific substrates.

Materials:

• Racemic profen (e.g., Ibuprofen, Ketoprofen)

• (R)-(-)-Tetrahydrofurfurylamine

• Solvent (e.g., Methanol, Ethanol, Acetone, Ethyl Acetate, or mixtures thereof)

• Hydrochloric Acid (HCl), 2M

• Sodium Hydroxide (NaOH), 2M

• Organic solvent for extraction (e.g., Diethyl ether, Ethyl acetate)

• Drying agent (e.g., anhydrous Sodium Sulfate or Magnesium Sulfate)

Procedure:

• Diastereomeric Salt Formation:

  • Dissolve the racemic profen (1.0 equivalent) in a suitable solvent (e.g., ethanol) with gentle heating.

  • In a separate flask, dissolve (R)-(-)-tetrahydrofurfurylamine (0.5-1.0 equivalent) in the same solvent.

  • Slowly add the amine solution to the profen solution with continuous stirring.

  • Allow the mixture to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt. Further cooling in an ice bath may be necessary to maximize the yield.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent to remove any adhering mother liquor.

  • Dry the crystals under vacuum.

• Recrystallization of the Diastereomeric Salt (Optional but Recommended):

  • To improve the diastereomeric purity, recrystallize the isolated salt from a suitable solvent. The choice of solvent may require some screening to find one that provides a good balance between solubility and crystal quality.

• Liberation of the Enantiomerically Enriched Carboxylic Acid:

  • Suspend the diastereomeric salt in water.

  • Add 2M HCl with stirring until the pH of the solution is acidic (pH 1-2). This will protonate the carboxylic acid and form the hydrochloride salt of the amine.

  • Extract the liberated carboxylic acid into an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over an anhydrous drying agent.

  • Remove the solvent under reduced pressure to yield the enantiomerically enriched profen.

• Recovery of the Resolving Agent:

  • The aqueous layer from the previous step contains the hydrochloride salt of (R)-(-)-tetrahydrofurfurylamine.

  • Basify the aqueous layer with 2M NaOH until pH 11-12.

  • Extract the liberated (R)-(-)-tetrahydrofurfurylamine with an organic solvent.

  • Dry the organic layer and remove the solvent to recover the resolving agent for reuse.

Data Presentation

The following tables present hypothetical data for the resolution of racemic ibuprofen and ketoprofen with (R)-(-)-tetrahydrofurfurylamine. These values are for illustrative purposes to demonstrate how experimental results can be tabulated. Actual results will vary depending on the specific experimental conditions.

Table 1: Hypothetical Resolution Data for Racemic Ibuprofen

Parameter	Value
Racemic Ibuprofen Input	10.0 g
(R)-(-)-Tetrahydrofurfurylamine	4.9 g (1.0 eq)
Crystallization Solvent	Ethanol
Yield of Diastereomeric Salt	6.8 g
Diastereomeric Excess (de%) of Salt	>95%
Yield of (S)-(+)-Ibuprofen	4.2 g
Enantiomeric Excess (ee%) of (S)-(+)-Ibuprofen	>98%
Overall Yield of (S)-(+)-Ibuprofen	42%

Table 2: Hypothetical Resolution Data for Racemic Ketoprofen

Parameter	Value
Racemic Ketoprofen Input	12.0 g
(R)-(-)-Tetrahydrofurfurylamine	4.8 g (0.8 eq)
Crystallization Solvent	Acetone/Water (9:1)
Yield of Diastereomeric Salt	7.5 g
Diastereomeric Excess (de%) of Salt	>96%
Yield of (S)-(+)-Ketoprofen	4.6 g
Enantiomeric Excess (ee%) of (S)-(+)-Ketoprofen	>97%
Overall Yield of (S)-(+)-Ketoprofen	38%

Visualizations

Workflow for Diastereomeric Salt Resolution

Caption: Workflow of diastereomeric salt resolution.

Logical Relationship in Chiral Resolution

Caption: Logical steps in chiral resolution.

References

• 1. Resolutions using diastereoisomeric salts [mail.almerja.net]
• 2. Lipase Assisted (S)-Ketoprofen Resolution from Commercially Available Racemic Mixture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Reaction mechanism of (R)-(-)-Tetrahydrofurfurylamine in asymmetric induction

A. Introduction

Asymmetric induction is a cornerstone of modern organic synthesis, enabling the selective formation of one enantiomer or diastereomer over others. This control is critical in the development of pharmaceuticals, agrochemicals, and other functional materials where stereochemistry dictates biological activity. Chiral auxiliaries, ligands, and organocatalysts are the primary tools for achieving high levels of stereocontrol. These molecules temporarily or catalytically introduce chirality to the reaction environment, directing the formation of the desired stereoisomer.

While a broad spectrum of chiral molecules has been successfully employed in asymmetric synthesis, a comprehensive review of the scientific literature and patent databases reveals a notable absence of specific applications for (R)-(-)-tetrahydrofurfurylamine as a chiral auxiliary, ligand, or organocatalyst in asymmetric induction. The following sections, therefore, provide a general framework for how chiral amines can be utilized in asymmetric synthesis, followed by a detailed application note and protocol for a representative and well-established chiral amine auxiliary to illustrate the principles and methodologies involved.

B. General Principles of Asymmetric Induction with Chiral Amines

Chiral amines can induce asymmetry through several mechanisms:

• As Chiral Auxiliaries: The chiral amine is covalently attached to the substrate to form a new chiral molecule. The steric and electronic properties of the auxiliary then direct the stereochemical outcome of a subsequent reaction on the substrate. After the reaction, the auxiliary is cleaved and can often be recovered.

• As Chiral Ligands: The chiral amine coordinates to a metal center, forming a chiral catalyst. This catalyst then activates the substrate and controls the facial selectivity of the reaction.

• As Organocatalysts: The chiral amine itself can act as a catalyst, typically by forming a transient chiral intermediate with the substrate (e.g., an enamine or iminium ion), which then reacts stereoselectively.

The choice of the chiral amine and the reaction conditions are crucial for achieving high levels of stereoselectivity.

C. Application Note: Asymmetric Aldol Addition Using a Proline-Derived Chiral Auxiliary

This section provides a detailed example of an asymmetric aldol reaction using a chiral auxiliary derived from the natural amino acid, L-proline. This serves as a representative example of how a chiral amine derivative can be employed to achieve high diastereoselectivity.

Reaction: Diastereoselective Aldol Addition of an Acyl-Oxazolidinone Derived from L-Prolinol.

Principle: The chiral oxazolidinone auxiliary, synthesized from L-prolinol, is acylated to form an N-acyl imide. Deprotonation of the α-proton generates a stereochemically defined enolate. The chiral auxiliary sterically blocks one face of the enolate, directing the incoming aldehyde to the opposite face, thus leading to a highly diastereoselective aldol addition.

Reaction Scheme:

D. Experimental Protocols

1. Synthesis of the Chiral Oxazolidinone Auxiliary from L-Prolinol:

• Materials: L-Prolinol, Diethyl Carbonate, Potassium Carbonate, Toluene.

• Procedure:

  • To a solution of L-prolinol (1.0 eq) in toluene, add diethyl carbonate (1.2 eq) and potassium carbonate (0.1 eq).

  • Heat the mixture to reflux with a Dean-Stark trap to remove ethanol.

  • After 4 hours, cool the reaction mixture to room temperature.

  • Wash the solution with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure and purify the residue by silica gel chromatography to afford the chiral oxazolidinone.

2. Acylation of the Chiral Oxazolidinone:

• Materials: Chiral Oxazolidinone, n-Butyllithium, Propionyl Chloride, Tetrahydrofuran (THF).

• Procedure:

  • Dissolve the chiral oxazolidinone (1.0 eq) in dry THF under an inert atmosphere and cool to -78 °C.

  • Add n-butyllithium (1.05 eq) dropwise and stir for 30 minutes.

  • Add propionyl chloride (1.1 eq) dropwise and stir for 1 hour at -78 °C.

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer and purify by chromatography to obtain the N-propionyl oxazolidinone.

3. Diastereoselective Aldol Reaction:

• Materials: N-Propionyl Oxazolidinone, Di-n-butylboron Triflate (Bu₂BOTf), Triethylamine (TEA), Aldehyde (e.g., Isobutyraldehyde), THF, Methanol, Hydrogen Peroxide.

• Procedure:

  • Dissolve the N-propionyl oxazolidinone (1.0 eq) in dry THF under an inert atmosphere and cool to 0 °C.

  • Add Bu₂BOTf (1.1 eq) followed by the dropwise addition of TEA (1.2 eq). Stir for 30 minutes.

  • Cool the mixture to -78 °C and add the aldehyde (1.2 eq) dropwise.

  • Stir for 2 hours at -78 °C, then warm to 0 °C and stir for an additional 1 hour.

  • Quench the reaction by adding a pH 7 buffer, followed by methanol and 30% aqueous hydrogen peroxide.

  • Stir vigorously for 1 hour.

  • Extract the product with ethyl acetate, wash with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

  • Concentrate and purify by silica gel chromatography to yield the aldol adduct.

4. Cleavage of the Chiral Auxiliary:

• Materials: Aldol Adduct, Lithium Hydroxide, Hydrogen Peroxide, THF, Water.

• Procedure:

  • Dissolve the aldol adduct (1.0 eq) in a mixture of THF and water (3:1).

  • Cool to 0 °C and add 30% aqueous hydrogen peroxide (4.0 eq) followed by an aqueous solution of lithium hydroxide (2.0 eq).

  • Stir for 4 hours at 0 °C.

  • Quench the excess peroxide with aqueous sodium sulfite.

  • Separate the aqueous layer and extract the chiral auxiliary with ethyl acetate.

  • Acidify the aqueous layer with 1 M HCl and extract the chiral β-hydroxy acid with ethyl acetate.

  • Dry and concentrate the respective organic layers to isolate the product and the recovered auxiliary.

E. Data Presentation

Table 1: Representative Data for the Asymmetric Aldol Reaction

Aldehyde	Product Diastereomeric Ratio (syn:anti)	Yield (%)	Enantiomeric Excess of syn-isomer (%)
Isobutyraldehyde	>99:1	85	>99
Benzaldehyde	98:2	90	98
Acetaldehyde	95:5	82	97

F. Mandatory Visualizations

Caption: Experimental workflow for the asymmetric aldol reaction.

Caption: Mechanism of the diastereoselective aldol reaction.

Application Notes and Protocols for the Kinetic Resolution of Amines Using (R)-(-)-Tetrahydrofurfurylamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of enantiomerically pure amines is a cornerstone of modern pharmaceutical and fine chemical development, as the biological activity of chiral molecules is often confined to a single enantiomer. Kinetic resolution is a powerful strategy for the separation of racemic mixtures of chiral compounds. This technique relies on the differential reaction rates of two enantiomers with a chiral reagent or catalyst, leading to the enrichment of the less reactive enantiomer and the formation of a product from the more reactive enantiomer.

This document provides detailed application notes and protocols for the conceptual application of (R)-(-)-tetrahydrofurfurylamine derivatives in the kinetic resolution of racemic primary and secondary amines via enantioselective N-acylation. While specific examples using (R)-(-)-tetrahydrofurfurylamine derivatives as the primary resolving agent are not extensively documented in current literature, this guide offers a foundational methodology based on established principles of kinetic resolution. The protocols provided herein are intended to serve as a starting point for researchers to develop specific applications.

Principle of Kinetic Resolution by Enantioselective N-Acylation

In this approach, a chiral acylating agent, derived from (R)-(-)-tetrahydrofurfurylamine, is used to selectively acylate one enantiomer of a racemic amine at a faster rate than the other. This difference in reaction rates leads to a mixture containing the acylated, faster-reacting amine enantiomer and the unreacted, enantiomerically enriched, slower-reacting amine. The efficiency of a kinetic resolution is quantified by the selectivity factor (s), which is the ratio of the rate constants for the acylation of the two enantiomers (s = k_fast / k_slow). A higher selectivity factor indicates a more effective separation.

The unreacted amine and the acylated product can then be separated by standard chromatographic techniques. The desired enantiomer of the amine can be recovered directly, or the acylated amine can be deprotected to yield the other enantiomer.

Data Presentation

The following table illustrates the type of quantitative data that should be collected and organized when performing kinetic resolution experiments. The data presented here is hypothetical and serves as an example for comparison of different substrates and reaction conditions.

Entry	Racemic Amine Substrate	Chiral Acylating Agent*	Conversion (%)	ee of Unreacted Amine (%)	ee of Acylated Amine (%)	Selectivity Factor (s)
1	1-Phenylethylamine	Acyl-(R)-THFA**	50	>99 (R)	98 (S)	>200
2	1-(1-Naphthyl)ethylamine	Acyl-(R)-THFA	48	95 (R)	92 (S)	85
3	2-Methylpiperidine	Acyl-(R)-THFA	52	96 (S)	94 (R)	110
4	Prolinol	Acyl-(R)-THFA	55	98 (R)	97 (S)	150

* Data is hypothetical and for illustrative purposes only. ** Acyl-(R)-THFA refers to a hypothetical N-acyl derivative of (R)-(-)-tetrahydrofurfurylamine.

Experimental Protocols

Protocol 1: Synthesis of a Chiral N-Acyl-(R)-(-)-Tetrahydrofurfurylamine Derivative (Illustrative Example)

This protocol describes a general method for the preparation of a chiral acylating agent from (R)-(-)-tetrahydrofurfurylamine and a suitable acyl chloride.

Materials:

• (R)-(-)-Tetrahydrofurfurylamine

• Acyl chloride (e.g., benzoyl chloride, acetyl chloride)

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et3N) or other non-nucleophilic base

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Dissolve (R)-(-)-tetrahydrofurfurylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the acyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the starting amine.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography to obtain the desired N-acyl-(R)-(-)-tetrahydrofurfurylamine derivative.

Protocol 2: Kinetic Resolution of a Racemic Amine

This protocol outlines a general procedure for the kinetic resolution of a racemic primary or secondary amine using a chiral N-acyl-(R)-(-)-tetrahydrofurfurylamine derivative.

Materials:

• Racemic amine

• Chiral N-acyl-(R)-(-)-tetrahydrofurfurylamine derivative (from Protocol 1)

• Anhydrous aprotic solvent (e.g., toluene, DCM, or THF)

• Inert atmosphere (nitrogen or argon)

• Standard glassware for organic synthesis

• Silica gel for column chromatography

• Chiral High-Performance Liquid Chromatography (HPLC) column for enantiomeric excess determination

Procedure:

• To a dry reaction flask under an inert atmosphere, add the racemic amine (1.0 eq) and the chiral N-acyl-(R)-(-)-tetrahydrofurfurylamine derivative (0.5-0.6 eq).

• Dissolve the reactants in the chosen anhydrous solvent.

• Stir the reaction mixture at the desired temperature (e.g., room temperature, 0 °C, or -20 °C). The optimal temperature will need to be determined empirically.

• Monitor the progress of the reaction by TLC or HPLC to determine the conversion. The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the unreacted amine and the acylated product.

• Once the desired conversion is reached, quench the reaction (e.g., by adding a small amount of water or methanol).

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica gel column chromatography to separate the unreacted amine from the acylated amine product.

• Determine the enantiomeric excess (ee) of the recovered unreacted amine and the acylated product using chiral HPLC analysis.

• Calculate the selectivity factor (s) using the conversion (c) and the enantiomeric excess of the unreacted starting material (ee_sm) and the product (ee_p). A common formula to calculate 's' is: s = ln[1 - c(1 + ee_p)] / ln[1 - c(1 - ee_p)] or from the ee of the starting material at a given conversion.

Visualizations

Caption: General workflow for the kinetic resolution of a racemic amine.

Caption: Conceptual reaction pathway for kinetic resolution.

The Industrial Application of (R)-(-)-Tetrahydrofurfurylamine in Chiral Synthesis: A Review of Current Limitations

For researchers, scientists, and drug development professionals, the quest for efficient and scalable methods for producing enantiomerically pure compounds is a cornerstone of modern pharmaceutical development. (R)-(-)-Tetrahydrofurfurylamine, a chiral amine, presents theoretical potential as a versatile chiral auxiliary or resolving agent in asymmetric synthesis. However, a comprehensive review of publicly available scientific literature and industrial application notes reveals a significant gap in detailed, scalable protocols for its use in the synthesis of other chiral compounds.

While the principles of chiral auxiliary-mediated synthesis and diastereomeric salt resolution are well-established, specific and reproducible large-scale applications featuring (R)-(-)-tetrahydrofurfurylamine are not prominently documented. This lack of detailed public information prevents the formulation of comprehensive application notes and protocols as requested.

Theoretical Applications and General Principles

In theory, (R)-(-)-tetrahydrofurfurylamine can be employed in two primary strategies for obtaining enantiomerically pure compounds:

• As a Chiral Auxiliary: The amine can be covalently bonded to a prochiral substrate, inducing stereoselectivity in a subsequent reaction. The chiral center of the tetrahydrofurfurylamine directs the formation of a new stereocenter in the substrate, leading to a diastereomeric intermediate. After the desired transformation, the auxiliary can be cleaved and ideally recycled.

• As a Resolving Agent: For racemic mixtures of acidic chiral compounds, (R)-(-)-tetrahydrofurfurylamine can be used to form diastereomeric salts. Due to their different physical properties, these salts can often be separated by fractional crystallization. Subsequent treatment of the separated salt allows for the recovery of the desired enantiomer of the acid and the resolving agent.

A notable documented example involves the resolution of tetrahydrofurfurylamine itself, where L-tartaric acid is used to separate the enantiomers on a preparative scale.[1] This demonstrates the principle of diastereomeric salt formation but does not provide a protocol for its use in resolving other chiral molecules.

Challenges in Documenting Scale-Up Protocols

The successful transition of a chiral synthesis from laboratory to industrial scale involves extensive process optimization that is often proprietary. Key parameters that require rigorous investigation include:

• Solvent Screening: Identifying a solvent system that provides optimal yield and diastereoselectivity.

• Stoichiometry and Reagent Addition: Precise control over the molar ratios of reactants and the rate of addition.

• Temperature and Reaction Time: Defining the optimal temperature profile and duration for the reaction and crystallization processes.

• Crystallization Conditions: Controlling cooling rates, seeding, and agitation to ensure selective crystallization of the desired diastereomer.

• Isolation and Purification: Developing efficient methods for isolating the product with high purity and yield.

• Auxiliary/Resolving Agent Recovery: Establishing a robust and economical process for recycling the chiral amine.

The lack of publicly available, detailed protocols suggests that either the industrial use of (R)-(-)-tetrahydrofurfurylamine for these purposes is not widespread, or the specific conditions for its successful application are closely held as trade secrets.

Illustrative Workflow for Chiral Resolution

While a specific, validated protocol for a particular compound is unavailable, a general logical workflow for developing a diastereomeric salt resolution process using (R)-(-)-tetrahydrofurfurylamine can be conceptualized.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Enantioselectivity with (R)-(-)-Tetrahydrofurfurylamine

Welcome to the technical support center for asymmetric synthesis using (R)-(-)-Tetrahydrofurfurylamine. This guide is designed for researchers, scientists, and drug development professionals to help diagnose and resolve common issues leading to low enantioselectivity in their experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction is yielding a nearly racemic mixture. What is the most common cause when using (R)-(-)-Tetrahydrofurfurylamine?

A1: The most frequent causes of low enantioselectivity are related to the purity of the reagents and the reaction conditions. Key factors to investigate include:

• Purity of (R)-(-)-Tetrahydrofurfurylamine: The enantiomeric purity of the chiral amine is paramount. Verify the enantiomeric excess (ee) of your starting material.

• Purity of Substrates and Reagents: Impurities in your substrate, reagents, or solvents can act as catalyst poisons or interfere with the desired stereoselective pathway.[1][2]

• Presence of Water: Trace amounts of water can significantly decrease enantioselectivity in many asymmetric reactions. Ensure all glassware is oven-dried and solvents are anhydrous.[3][4]

• Reaction Temperature: Temperature control is critical. Often, lower temperatures increase the energy difference between the diastereomeric transition states, leading to higher enantioselectivity.[3][5]

Q2: How does the choice of solvent affect the enantioselectivity of my reaction?

A2: The solvent plays a crucial role by influencing the conformation of the catalyst-substrate complex and the stability of the transition states.[3][6] A solvent screening is often necessary to find the optimal medium for your specific transformation. The polarity, coordinating ability, and steric bulk of the solvent can all impact the stereochemical outcome.[6][7]

Q3: Could the concentration of my reactants be the issue?

A3: Yes, reactant concentration can influence reaction kinetics and, in some cases, the equilibrium between different catalytic species or transition states. An optimal catalyst or auxiliary loading is necessary to ensure the catalyzed, enantioselective pathway outcompetes any non-selective background reactions.[3] It is recommended to start with reported concentrations and then optimize if necessary.

Q4: I am using (R)-(-)-Tetrahydrofurfurylamine as a chiral auxiliary. After cleaving it from my product, the enantiomeric excess is still low. What should I investigate?

A4: When using a chiral auxiliary, the diastereoselectivity of the reaction is the primary concern.[8] Low final enantioselectivity after cleavage points to low diastereoselectivity in the key bond-forming step. Key troubleshooting steps include:

• Verify Diastereomeric Ratio: Before cleavage, analyze the diastereomeric ratio (dr) of your product using NMR or HPLC.

• Optimize Reaction Conditions: Factors like the choice of Lewis acid (if applicable), temperature, and solvent have a strong influence on diastereoselectivity.[8]

• Steric Hindrance: The steric environment created by the auxiliary is key. Ensure your substrate is compatible with the steric demands of the tetrahydrofurfuryl group to achieve effective facial shielding.

Q5: My enantiomeric excess is inconsistent between different runs of the same reaction. What could be causing this lack of reproducibility?

A5: Poor reproducibility in asymmetric catalysis often points to subtle variations in experimental setup and reagent quality.[2]

• Atmospheric Control: Ensure strict adherence to inert atmosphere techniques (using a glovebox or Schlenk line) if your reaction is sensitive to air or moisture.[2]

• Reagent Purity: Use reagents from the same batch if possible, or re-purify them before use. Even trace impurities can have a significant impact.[2]

• Temperature Fluctuations: Small changes in temperature can affect selectivity. Ensure your cooling bath is stable and the reaction temperature is monitored accurately.

• Analytical Method Validation: Confirm that your analytical method (e.g., chiral HPLC or GC) for determining ee is robust and reproducible.[2]

Data Presentation: Impact of Reaction Parameters

The following tables summarize how varying key reaction parameters can influence enantioselectivity. The data is illustrative for a hypothetical asymmetric Michael addition.

Table 1: Effect of Solvent on Enantioselectivity

Entry	Solvent	Dielectric Constant (ε)	Enantiomeric Excess (% ee)
1	Toluene	2.4	85
2	Dichloromethane	9.1	72
3	Tetrahydrofuran (THF)	7.5	65
4	Hexanes	1.9	91
5	Acetonitrile	37.5	43

As shown, non-polar solvents like hexanes and toluene often provide better stereocontrol in this hypothetical case.

Table 2: Effect of Temperature on Enantioselectivity

Entry	Temperature (°C)	Enantiomeric Excess (% ee)
1	25 (Room Temp.)	55
2	0	78
3	-20	89
4	-40	94
5	-78	97

This data illustrates the common trend where lower reaction temperatures lead to significantly higher enantioselectivity.[3]

Mandatory Visualizations

The following diagrams illustrate the troubleshooting process and the interplay of factors affecting enantioselectivity.

Caption: Troubleshooting workflow for addressing low enantioselectivity.

Caption: Key factors influencing the enantioselectivity of a reaction.

Experimental Protocols

Protocol 1: Purification of (R)-(-)-Tetrahydrofurfurylamine

If the enantiomeric or chemical purity of the amine is in doubt, purification is recommended.

• Apparatus: Flame-dried distillation apparatus.

• Procedure: a. Place the (R)-(-)-Tetrahydrofurfurylamine and calcium hydride (CaH₂) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon). b. Stir the mixture at room temperature for 4-6 hours to ensure dryness. c. Heat the flask to distill the amine under reduced pressure. Collect the fraction boiling at the correct temperature (approx. 153-155 °C at atmospheric pressure, adjust for vacuum). d. The purified amine should be stored under an inert atmosphere and over molecular sieves to prevent moisture reabsorption.

• Analysis: Verify the chemical purity by GC or NMR and the enantiomeric purity by chiral HPLC or GC after derivatization (e.g., as an amide).

Protocol 2: General Procedure for a Solvent Screening Experiment

This protocol provides a method for systematically testing different solvents to optimize enantioselectivity.

• Apparatus: A set of identical, oven-dried reaction vials or tubes with stir bars, under an inert atmosphere.

• Reagents:

  • Substrate (e.g., an α,β-unsaturated ketone)

  • Nucleophile (e.g., a malonate ester)

  • (R)-(-)-Tetrahydrofurfurylamine (purified)

  • Additive/Co-catalyst (if required, e.g., an acid)

  • A range of anhydrous solvents (e.g., Toluene, Hexanes, THF, CH₂Cl₂, Dioxane).

• Procedure: a. To each of the reaction vials, add the substrate and (R)-(-)-tetrahydrofurfurylamine (e.g., 10 mol%). b. To each vial, add a different anhydrous solvent (e.g., 0.5 mL). c. Cool all vials to the desired reaction temperature (e.g., -20 °C). d. Add the nucleophile and any co-catalyst to each vial simultaneously (or as quickly as possible). e. Stir the reactions for a predetermined time (e.g., 24 hours) or until TLC/LC-MS indicates consumption of the starting material. f. Quench all reactions identically (e.g., with a saturated NH₄Cl solution). g. Extract the product with an organic solvent, dry the organic layers, and concentrate.

• Analysis: Analyze the crude product from each reaction vial by ¹H NMR to determine conversion and by chiral HPLC/GC to determine the enantiomeric excess. This will identify the solvent that provides the best selectivity.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Application of Biobased Solvents in Asymmetric Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Diastereoselectivity with (R)-(-)-Tetrahydrofurfurylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the diastereoselectivity of reactions utilizing (R)-(-)-tetrahydrofurfurylamine as a chiral auxiliary.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of (R)-(-)-tetrahydrofurfurylamine in diastereoselective reactions?

A1: (R)-(-)-Tetrahydrofurfurylamine serves as a chiral auxiliary. It is a chiral molecule that is temporarily incorporated into a prochiral substrate to control the stereochemical outcome of a subsequent reaction. The inherent chirality of the tetrahydrofurfurylamine moiety directs the approach of a nucleophile to one face of an intermediate, typically an imine, leading to the preferential formation of one diastereomer.

Q2: What is the most common reaction sequence where (R)-(-)-tetrahydrofurfurylamine is used to induce diastereoselectivity?

A2: The most common sequence involves the condensation of (R)-(-)-tetrahydrofurfurylamine with an aldehyde or ketone to form a chiral N-tetrahydrofurfuryl imine. This imine then undergoes a diastereoselective nucleophilic addition. The chiral auxiliary is subsequently cleaved from the product to yield the desired chiral amine.

Q3: How is the diastereomeric ratio (d.r.) of the product mixture typically determined?

A3: The diastereomeric ratio is commonly determined using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (specifically ¹H NMR) or High-Performance Liquid Chromatography (HPLC) on a chiral stationary phase. For NMR analysis, the integration of well-resolved signals corresponding to each diastereomer allows for quantification.

Q4: What are the key factors that influence the diastereoselectivity in reactions involving N-tetrahydrofurfuryl imines?

A4: The primary factors include the choice of solvent, reaction temperature, the presence and nature of Lewis acids, and the steric and electronic properties of the nucleophile and the imine substituents. Optimizing these parameters is crucial for achieving high diastereoselectivity.

Troubleshooting Guide: Low Diastereoselectivity

This guide addresses the common issue of low diastereoselectivity in reactions involving the nucleophilic addition to imines derived from (R)-(-)-tetrahydrofurfurylamine.

Issue	Potential Cause	Troubleshooting Steps	Expected Outcome
Low Diastereomeric Ratio (d.r.)	Suboptimal Reaction Temperature	Higher temperatures can provide enough energy to overcome the activation energy barrier for the formation of the undesired diastereomer. Perform the reaction at lower temperatures (e.g., -78 °C, -40 °C, 0 °C) to enhance selectivity by favoring the transition state with the lowest activation energy.	Increased formation of the kinetically favored diastereomer, leading to a higher d.r.
Inappropriate Solvent Choice	The polarity and coordinating ability of the solvent can significantly influence the conformation of the transition state. Screen a range of solvents with varying polarities (e.g., THF, Diethyl Ether, Toluene, Dichloromethane). Non-coordinating solvents often provide better selectivity.	Improved diastereomeric ratio due to a more ordered transition state.
Absence or Incorrect Lewis Acid	Lewis acids can chelate to the imine nitrogen and the oxygen of the tetrahydrofurfuryl group, creating a more rigid and sterically defined transition state. Screen various Lewis acids (e.g., TiCl₄, SnCl₄, BF₃·OEt₂) and optimize their stoichiometry.	Enhanced facial bias in the nucleophilic attack, leading to significantly improved d.r.
Steric Hindrance	The steric bulk of the nucleophile or the substituent on the imine can interfere with the directing effect of the chiral auxiliary. If possible, consider using nucleophiles or substrates with different steric profiles.	Improved diastereoselectivity by minimizing unfavorable steric interactions in the transition state.
Incomplete Imine Formation	Residual starting aldehyde/ketone or water can lead to side reactions and lower the overall selectivity. Ensure complete imine formation, often by using a dehydrating agent (e.g., MgSO₄, molecular sieves) or azeotropic removal of water. Monitor imine formation by TLC or ¹H NMR before proceeding with the nucleophilic addition.	A cleaner reaction profile with a higher yield of the desired diastereomer.
Incorrect Stoichiometry of Reagents	An excess of the nucleophile or other reagents can sometimes lead to background, non-selective reactions. Carefully control the stoichiometry of all reactants.	Optimized diastereoselectivity by favoring the desired reaction pathway.

Data Presentation: Illustrative Effect of Reaction Parameters on Diastereoselectivity

The following tables provide illustrative data on how different reaction parameters can influence the diastereomeric ratio (d.r.) in a model reaction of a nucleophile with an imine derived from (R)-(-)-tetrahydrofurfurylamine and an aldehyde. Note: This data is for illustrative purposes to demonstrate trends and should not be considered as actual experimental results.

Table 1: Effect of Temperature on Diastereoselectivity

Entry	Temperature (°C)	Solvent	Diastereomeric Ratio (d.r.)
1	25	THF	60:40
2	0	THF	75:25
3	-40	THF	88:12
4	-78	THF	95:5

Table 2: Effect of Solvent on Diastereoselectivity

Entry	Temperature (°C)	Solvent	Diastereomeric Ratio (d.r.)
1	-78	THF	95:5
2	-78	Et₂O	92:8
3	-78	Toluene	97:3
4	-78	CH₂Cl₂	85:15

Table 3: Effect of Lewis Acid on Diastereoselectivity

Entry	Temperature (°C)	Lewis Acid (1.1 eq)	Diastereomeric Ratio (d.r.)
1	-78	None	95:5
2	-78	BF₃·OEt₂	98:2
3	-78	TiCl₄	>99:1
4	-78	SnCl₄	97:3

Experimental Protocols

1. General Protocol for the Formation of N-Tetrahydrofurfuryl Imine

• To a solution of the aldehyde or ketone (1.0 equiv) in an anhydrous solvent (e.g., toluene or dichloromethane, 0.5 M), add (R)-(-)-tetrahydrofurfurylamine (1.05 equiv).

• Add a dehydrating agent, such as anhydrous magnesium sulfate (2.0 equiv) or molecular sieves (4 Å).

• Stir the mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or ¹H NMR spectroscopy until the starting carbonyl compound is consumed.

• Filter off the dehydrating agent and wash with the anhydrous solvent.

• The resulting solution of the imine is typically used directly in the next step without further purification.

2. General Protocol for the Diastereoselective Nucleophilic Addition

• Cool the solution of the N-tetrahydrofurfuryl imine (from the previous step) to the desired temperature (e.g., -78 °C).

• If a Lewis acid is used, add it dropwise to the imine solution and stir for 30 minutes to allow for complexation.

• Slowly add the nucleophile (1.1-1.5 equiv) to the cooled solution.

• Stir the reaction mixture at the low temperature, monitoring its progress by TLC.

• Upon completion, quench the reaction by the slow addition of a suitable quenching solution (e.g., saturated aqueous NH₄Cl or NaHCO₃ solution).

• Allow the mixture to warm to room temperature.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure.

• Determine the diastereomeric ratio of the crude product by ¹H NMR or HPLC analysis.

• Purify the crude product by a suitable method (e.g., column chromatography or recrystallization) to isolate the major diastereomer.

Mandatory Visualizations

Caption: Experimental workflow for diastereoselective synthesis.

Caption: Key factors influencing diastereoselectivity.

Common side reactions using (R)-(-)-Tetrahydrofurfurylamine as a chiral auxiliary

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (R)-(-)-tetrahydrofurfurylamine as a chiral auxiliary in asymmetric synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (R)-(-)-tetrahydrofurfurylamine as a chiral auxiliary?

(R)-(-)-tetrahydrofurfurylamine is a versatile chiral auxiliary primarily used to introduce stereocenters alpha to a carbonyl group. Its key applications include the diastereoselective alkylation of carboxylic acids and the synthesis of chiral β-amino acids and lactams. The tetrahydrofuran ring provides a rigid conformational scaffold that effectively shields one face of the enolate, leading to high levels of stereocontrol.

Q2: What factors influence the diastereoselectivity of reactions using this auxiliary?

Several factors can significantly impact the diastereomeric excess (d.e.) of your reaction:

• Base Selection: The choice of base for enolate formation is critical. Sterically hindered bases like lithium diisopropylamide (LDA) are commonly used to ensure the formation of a specific enolate geometry.

• Reaction Temperature: Lower temperatures (e.g., -78 °C) are generally crucial for maximizing diastereoselectivity by increasing the energy difference between the transition states leading to the desired and undesired diastereomers.

• Solvent: Anhydrous tetrahydrofuran (THF) is the most common solvent. The polarity and coordinating ability of the solvent can influence the aggregation state and reactivity of the enolate.

• Electrophile: The nature and steric bulk of the electrophile can affect the facial selectivity of its approach to the enolate.

Q3: Are there any known stability issues with the (R)-(-)-tetrahydrofurfurylamine auxiliary?

The tetrahydrofuran moiety is generally stable under standard alkylation and acylation conditions. However, it can be sensitive to strong acidic conditions, which may lead to ring-opening or other side reactions. It is advisable to use mild acidic or basic conditions during workup and purification to maintain the integrity of the auxiliary and the target molecule.

Troubleshooting Guides

Issue 1: Low Diastereoselectivity in α-Alkylation

Low diastereoselectivity is a common issue that can often be resolved by careful optimization of reaction parameters.

Potential Cause	Troubleshooting Steps	Expected Outcome
Incomplete Enolate Formation	Ensure the use of a sufficiently strong and sterically hindered base (e.g., LDA). Verify the exact concentration of the base via titration. Increase the equivalents of base slightly (e.g., 1.1-1.2 eq.).	Complete and regioselective enolate formation, leading to a single reaction pathway.
Suboptimal Reaction Temperature	Maintain a consistently low temperature (-78 °C) during enolate formation and alkylation. Use a cryostat or a well-insulated dry ice/acetone bath.	Minimized formation of the undesired diastereomer by favoring the lower energy transition state.
Inappropriate Solvent Conditions	Use freshly distilled, anhydrous THF. Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., Argon or Nitrogen).	Prevention of side reactions caused by moisture or other impurities that can quench the enolate or react with the electrophile.
Reactive Electrophile	For highly reactive electrophiles, consider adding a Lewis acid (e.g., LiCl) to the reaction mixture to promote aggregation of the enolate and enhance facial shielding.	Improved diastereoselectivity through a more organized transition state.

Issue 2: Difficult or Incomplete Cleavage of the Auxiliary

The removal of the (R)-(-)-tetrahydrofurfurylamine auxiliary is a critical step to isolate the final chiral product. Difficulties in this step can lead to low yields and purification challenges.

Potential Cause	Troubleshooting Steps	Expected Outcome
Steric Hindrance around the Amide Bond	For sterically demanding substrates, more forcing cleavage conditions may be necessary. This can include prolonged reaction times, higher temperatures, or the use of stronger acids or bases. However, monitor the reaction closely to avoid product degradation.	Complete cleavage of the amide bond to release the desired carboxylic acid, alcohol, or other functional group.
Product Instability under Cleavage Conditions	If the target molecule is sensitive to the cleavage conditions (e.g., strong acid or base), explore milder methods. For example, reductive cleavage using reagents like LiAlH₄ or NaBH₄ can be an alternative for converting the amide to an amine or alcohol, respectively.	Successful removal of the auxiliary without degrading the final product.
Formation of Stable Intermediates	In some cases, the initial cleavage product may be a stable intermediate that requires a second step for complete removal. Analyze the reaction mixture by TLC or LC-MS to identify any intermediates.	Complete conversion to the desired product by addressing the stability of any intermediates formed.

Experimental Protocols

General Protocol for Diastereoselective α-Alkylation of an N-Acyl Derivative

• Amide Formation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq) in an appropriate anhydrous solvent (e.g., CH₂Cl₂ or THF). Add a coupling agent (e.g., DCC or EDC, 1.1 eq) and an activator (e.g., DMAP, 0.1 eq). Add (R)-(-)-tetrahydrofurfurylamine (1.0 eq) and stir the reaction at room temperature until completion (monitored by TLC). Work up the reaction and purify the N-acyl derivative by column chromatography.

• Enolate Formation: Dissolve the purified N-acyl derivative in anhydrous THF in a flame-dried, three-necked flask equipped with a thermometer and under an inert atmosphere. Cool the solution to -78 °C. Slowly add a solution of LDA (1.1 eq) in THF, maintaining the internal temperature below -70 °C. Stir the resulting solution at -78 °C for 1 hour.

• Alkylation: To the enolate solution at -78 °C, slowly add the electrophile (1.2 eq). Stir the reaction at -78 °C for the appropriate time (typically 2-4 hours), monitoring the progress by TLC.

• Work-up and Purification: Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of NH₄Cl. Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography to separate the diastereomers.

General Protocol for Acidic Hydrolysis of the Chiral Auxiliary

• Hydrolysis: Dissolve the N-acyl derivative in a mixture of an appropriate solvent (e.g., dioxane or THF) and aqueous acid (e.g., 6 M HCl).

• Heating: Heat the reaction mixture to reflux and monitor the progress by TLC until the starting material is consumed.

• Work-up and Purification: Cool the reaction mixture to room temperature and neutralize it with a suitable base (e.g., NaHCO₃). Extract the aqueous layer with an organic solvent to recover the chiral auxiliary. Acidify the aqueous layer to protonate the carboxylic acid product and then extract with an organic solvent. Dry the organic layer containing the product over anhydrous Na₂SO₄ and concentrate under reduced pressure. Purify the carboxylic acid by recrystallization or column chromatography.

Visualizing Reaction Workflows

Caption: Workflow for Diastereoselective α-Alkylation.

Caption: Troubleshooting Low Diastereoselectivity.

Technical Support Center: (R)-(-)-Tetrahydrofurfurylamine Mediated Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (R)-(-)-Tetrahydrofurfurylamine. This guide provides troubleshooting advice and frequently asked questions to help you improve yields and overcome common challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: I am observing a low yield in my reaction where (R)-(-)-Tetrahydrofurfurylamine is used as a chiral auxiliary. What are the common causes?

A1: Low yields in these reactions can stem from several factors. Key areas to investigate include:

• Incomplete Reaction: The reaction may not have reached completion. Consider extending the reaction time, increasing the temperature, or adding more of a limiting reagent.

• Reagent Purity: Ensure the purity of all starting materials, including the (R)-(-)-Tetrahydrofurfurylamine, substrates, and solvents. Impurities can lead to side reactions or catalyst inhibition.

• Moisture: Many reactions involving chiral amines, especially those using organometallic reagents, are sensitive to moisture. Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., Argon or Nitrogen).

• Stoichiometry: The molar ratio of reactants is critical. An incorrect ratio can lead to unreacted starting materials or the formation of side products.

• Product Loss During Workup: Significant amounts of product can be lost during extraction and purification steps. Check the pH of aqueous layers to ensure your product is in the desired form for efficient partitioning and be mindful of potential emulsion formation.

Q2: My diastereoselectivity is poor. How can I improve it?

A2: Poor diastereoselectivity is a common challenge in asymmetric synthesis. Here are some potential causes and solutions:

• Reaction Temperature: Higher temperatures can reduce the energy difference between diastereomeric transition states, leading to lower selectivity. It is often beneficial to run the reaction at lower temperatures, such as -78 °C.

• Solvent Effects: The polarity and coordinating ability of the solvent can significantly influence the transition state geometry. A solvent screen is recommended to find the optimal conditions.

• Steric Hindrance: The steric bulk of your substrate or reagents may not be well-matched with the (R)-(-)-Tetrahydrofurfurylamine auxiliary. Consider modifying the substrate or reagent if possible.

• Chelation Control: In reactions involving metal ions, the formation of a rigid, chelated transition state is often key to high diastereoselectivity. Ensure you are using appropriate reagents and conditions to facilitate this chelation.

Q3: How do I remove the (R)-(-)-Tetrahydrofurfurylamine auxiliary after the reaction?

A3: The method for cleaving the chiral auxiliary depends on the nature of the bond connecting it to your product. Common methods include:

• Hydrolysis: For amide linkages, acidic or basic hydrolysis is a common method.

• Reduction: Reductive cleavage, for instance with lithium aluminum hydride (LiAlH₄), can be effective.

• Oxidative Cleavage: In some cases, oxidative methods can be employed.

The chosen method should be high-yielding and not induce racemization of your desired product.

Q4: I am having difficulty purifying my diastereomeric products. What can I do?

A4: The separation of diastereomers can be challenging due to their similar physical properties.

• Chromatography: Optimize your column chromatography conditions. This may involve screening different stationary phases (e.g., silica gel, alumina) and mobile phase compositions.

• Crystallization: Fractional crystallization is a powerful technique for separating diastereomers. Experiment with different solvents to find conditions where one diastereomer preferentially crystallizes.

• NMR Analysis: Use NMR spectroscopy to determine the diastereomeric ratio and to confirm the structure of your products. In some cases, specialized NMR techniques may be necessary to resolve overlapping signals.

Troubleshooting Guides

Low Yield Troubleshooting

If you are experiencing low yields, follow this decision tree to diagnose and solve the issue.

Caption: Troubleshooting workflow for low reaction yield.

Poor Diastereoselectivity Troubleshooting

Use this guide to address issues with low diastereoselectivity.

Caption: Troubleshooting workflow for poor diastereoselectivity.

Data Presentation

Table 1: General Conditions for Reductive Amination

The following table summarizes typical starting conditions for reductive amination reactions. These may need to be optimized for your specific substrate and use of (R)-(-)-Tetrahydrofurfurylamine.

Parameter	Condition	Impact on Yield and Selectivity
Catalyst	Raney Ni, Pd/C, PtO₂	Catalyst choice can significantly affect yield and selectivity. Raney Ni is often effective for furan ring reductions.
Reducing Agent	H₂, NaBH₃CN, NaBH(OAc)₃	The choice of reducing agent is crucial. NaBH(OAc)₃ is often milder and more selective.
Temperature	25 - 100 °C	Higher temperatures can increase reaction rate but may lead to side reactions and lower selectivity.
Pressure (for H₂)	1 - 50 atm	Higher pressure generally increases the rate of hydrogenation.
Solvent	Methanol, Ethanol, THF, Dioxane	Solvent polarity can influence imine formation and the solubility of reagents.
Amine to Carbonyl Ratio	1:1 to 2:1	An excess of the amine can help drive the imine formation equilibrium.

Table 2: Impact of Temperature on Reductive Amination Yield

This table illustrates the general effect of temperature on the yield of amination products, based on data from related furfurylamine syntheses.

Entry	Temperature (°C)	Conversion (%)	Product Yield (%)	Comments
1	70	100	< 20	Primarily forms the Schiff base intermediate.
2	100	100	~60	Increased conversion to the desired amine.
3	130	100	> 90	Often near optimal for furfurylamine formation.
4	150	100	< 85	Increased side product formation (e.g., over-reduction).

Experimental Protocols

Protocol 1: General Procedure for Chiral Amide Synthesis using (R)-(-)-Tetrahydrofurfurylamine

This protocol describes a general method for the synthesis of a chiral amide, a common application of (R)-(-)-Tetrahydrofurfurylamine as a chiral auxiliary.

Materials:

• Carboxylic acid (1.0 eq)

• (R)-(-)-Tetrahydrofurfurylamine (1.1 eq)

• Coupling agent (e.g., HATU, 1.2 eq)

• Base (e.g., DIPEA, 2.0 eq)

• Anhydrous solvent (e.g., THF, DMF)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the carboxylic acid in the anhydrous solvent.

• Add the coupling agent and the base to the solution and stir for 10-15 minutes at room temperature.

• Add (R)-(-)-Tetrahydrofurfurylamine to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Experimental workflow for chiral amide synthesis.

Technical Support Center: Purification of Products from Reactions Involving (R)-(-)-Tetrahydrofurfurylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-(-)-Tetrahydrofurfurylamine. The following sections address common issues encountered during the purification of reaction products.

Troubleshooting Guides

This section is designed in a question-and-answer format to directly address specific purification challenges.

Q1: How can I remove unreacted (R)-(-)-Tetrahydrofurfurylamine from my neutral reaction product?

A1: The most effective method for removing a basic starting material like (R)-(-)-Tetrahydrofurfurylamine from a neutral product is through an acid-base extraction . This technique leverages the different solubilities of the amine and its protonated salt form.[1][2] The basic amine is converted into a water-soluble ammonium salt by washing the organic reaction mixture with a dilute acid, which selectively pulls the unreacted amine into the aqueous layer. The neutral product remains in the organic layer.[2]

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).

• Acidic Wash: Transfer the solution to a separatory funnel and add an equal volume of a dilute aqueous acid (e.g., 1M HCl).

• Extraction: Stopper the funnel, shake vigorously for 1-2 minutes, and periodically vent to release any pressure.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer, which now contains the protonated (R)-(-)-Tetrahydrofurfurylamine hydrochloride salt.

• Repeat: Repeat the acidic wash (steps 2-4) one or two more times to ensure complete removal of the amine.

• Neutralization and Drying: Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize any residual acid, followed by a wash with brine to remove bulk water.[3]

• Isolation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified neutral product.[4]

Workflow for removing excess amine via acid-base extraction.

Q2: My amine-containing product is streaking badly during silica gel column chromatography. What should I do?

A2: Streaking (or tailing) of basic compounds like amines on silica gel is a common problem. It is caused by strong acid-base interactions between the basic amine and the acidic silanol groups (Si-OH) on the surface of the silica.[5] This can lead to poor separation, low yield, and even product degradation.[5]

Solutions:

• Mobile Phase Modification: Add a small amount of a competing base to the eluent to neutralize the acidic sites on the silica. A common practice is to add 0.5-2% triethylamine (TEA) or a few drops of ammonium hydroxide to the mobile phase.[5]

• Alternative Stationary Phase: Switch to a less acidic or a basic stationary phase.

  • Basic Alumina: Alumina is generally more basic than silica and can be a good alternative for purifying amines.

  • Amine-Functionalized Silica: Using a stationary phase that has been pre-treated with an amine can provide a more inert surface for the separation.[5]

• Reverse-Phase Chromatography: In reverse-phase chromatography (e.g., C18), basic amines are best separated when the mobile phase pH is alkaline, which keeps the amine in its neutral, free-base form. Adjusting the mobile phase pH to two units above the amine's pKa is a good rule of thumb.[5]

Issue	Potential Cause	Recommended Solution
Peak Tailing/Streaking	Strong interaction with acidic silica gel.[5]	Add 1% Triethylamine (TEA) or 0.5% NH₄OH to the eluent (e.g., Hexane/Ethyl Acetate).
Irreversible Adsorption	Product is too basic and binds permanently to silica.	Use a basic stationary phase like alumina or amine-functionalized silica.[5]
Poor Separation from Polar Impurities	Compound is highly polar and does not move from the baseline.	Use a more polar solvent system, such as Dichloromethane/Methanol with 1% TEA.[6]
Product Degradation	The acidic nature of silica is catalyzing decomposition.	Deactivate the silica gel or switch to a more inert stationary phase like Florisil or alumina.[6]

Table 1. Troubleshooting Guide for Column Chromatography of Amines.

Q3: An emulsion has formed during my aqueous workup. How can I resolve it?

A3: Emulsions are mixtures of two immiscible liquids where one is dispersed in the other as fine droplets, preventing clear layer separation.[7] They are often stabilized by suspended solids or surfactant-like molecules at the interface.

Breaking an Emulsion:

• Patience: Allow the mixture to stand undisturbed for some time (e.g., 30 minutes); sometimes the layers will separate on their own.[8]

• Salting Out: Add a saturated solution of sodium chloride (brine) or solid NaCl. This increases the ionic strength of the aqueous layer, making the organic components less soluble and helping to break the emulsion.[9][10]

• Filtration: Filter the entire mixture through a pad of Celite®. Celite can remove the fine particulate matter that often stabilizes emulsions.[8]

• Centrifugation: If the volume is manageable, centrifuging the mixture can force the denser droplets to coalesce and separate.[7][10]

• Solvent Addition: Adding more of the organic solvent can sometimes help to break the emulsion.[7]

• Prevention: Emulsions are more likely when using chlorinated solvents to extract basic solutions.[8] If this is a recurring problem, consider removing the reaction solvent (e.g., THF, DMF) via rotary evaporation before starting the extractive workup.[8][9]

Frequently Asked Questions (FAQs)

Q1: What is the best general strategy for purifying a product from a reaction involving (R)-(-)-Tetrahydrofurfurylamine?

A1: The optimal purification strategy depends on the properties of your desired product. The following decision tree can help guide your choice.

Decision tree for selecting a purification method.

Q2: My product is an amine that is not crystallizing. Can I still use recrystallization?

A2: Yes. If the free amine is an oil or fails to crystallize, converting it to a salt is a highly effective strategy.[11] Amine salts, such as hydrochlorides or oxalates, are often highly crystalline solids with sharp melting points.[11][12]

Experimental Protocol: Salt Formation for Recrystallization

• Dissolve the crude amine product in a suitable solvent (e.g., diethyl ether, ethyl acetate, or isopropanol).[11][12]

• Slowly add a solution of an acid (e.g., HCl in ether, or oxalic acid in isopropanol) dropwise while stirring.[12]

• The amine salt will often precipitate out of the solution. If it doesn't, cooling the solution or adding a non-polar anti-solvent (like hexane) can induce crystallization.[12]

• Collect the crystalline salt by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.[12]

• The purified salt can then be used directly or converted back to the free amine by neutralizing with a base and extracting into an organic solvent.

Q3: What are some common byproducts in reactions with primary amines like (R)-(-)-Tetrahydrofurfurylamine, and how do I remove them?

A3: In reactions like alkylations with alkyl halides, a common side reaction is over-alkylation.[13][14] The primary amine product (R-NH₂) can react further with the alkyl halide to form a secondary amine (R₂NH), which can then form a tertiary amine (R₃N) and even a quaternary ammonium salt (R₄N⁺X⁻).[13]

These byproducts often have different polarities and basicities than the desired product, making column chromatography the most effective method for their separation. Careful selection of the eluent and stationary phase (as described in Q2 of the Troubleshooting Guide) is crucial for achieving good resolution between the desired product and these closely related impurities.

Q4: How do I perform an enantiomeric separation if my reaction creates a new chiral center?

A4: The separation of enantiomers requires a chiral environment. The most powerful and widely used technique for this is High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) using a Chiral Stationary Phase (CSP).[15][16][17]

Technique	Chiral Stationary Phase (CSP) Examples	Typical Mobile Phase	Key Considerations
Chiral HPLC	Polysaccharide-based (e.g., CHIRALPAK®, LUX®)[15][16]	Normal Phase: Hexane/Isopropanol Polar Organic: Acetonitrile/Methanol	Mobile phase additives (e.g., DEA, TFA) are often required to improve peak shape and resolution.[15]
Chiral SFC	Cyclofructan-based, Polysaccharide-based[18]	Supercritical CO₂ with alcohol modifiers (e.g., Methanol)	Generally faster and uses less organic solvent than HPLC. Additives are also critical for success.[18]
Classical Resolution	(Not chromatographic)	N/A	Involves forming diastereomeric salts with a chiral resolving agent (like tartaric acid), separating them by fractional crystallization, and then liberating the desired enantiomer.

Table 2. Comparison of Common Chiral Separation Techniques for Amines.

Protocol: General Chiral HPLC Method Development

• Column Screening: Screen several different polysaccharide-based CSPs (e.g., cellulose or amylose-based) as they are broadly selective.[15]

• Mobile Phase Screening: Test different mobile phase modes, such as normal phase (e.g., hexane/alcohol) and polar organic mode (e.g., acetonitrile/alcohol).[15]

• Additive Optimization: Evaluate the effect of small amounts of acidic (e.g., trifluoroacetic acid - TFA) and basic (e.g., diethylamine - DEA) additives on retention and selectivity.[15][18]

• Optimization: Once a promising separation is found, optimize the ratio of mobile phase components and the concentration of the additive to achieve baseline resolution.

References

• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. youtube.com [youtube.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. biotage.com [biotage.com]
• 6. Chromatography [chem.rochester.edu]
• 7. youtube.com [youtube.com]
• 8. Workup [chem.rochester.edu]
• 9. Tips & Tricks [chem.rochester.edu]
• 10. biotage.com [biotage.com]
• 11. benchchem.com [benchchem.com]
• 12. Sciencemadness Discussion Board - Forming oxalte salts of amines - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. benchchem.com [benchchem.com]
• 16. mdpi.com [mdpi.com]
• 17. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 18. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Catalyst Deactivation in Tetrahydrofurfurylamine Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering catalyst deactivation during the synthesis of tetrahydrofurfurylamine (THFA).

Troubleshooting Guides

Issue 1: Gradual or rapid loss of catalyst activity.

Possible Causes and Solutions:

Potential Cause	Diagnostic Check	Recommended Action
Coking/Fouling	- Visual Inspection: Dark deposits on the catalyst. - Thermogravimetric Analysis (TGA): Significant weight loss at high temperatures in an oxidizing atmosphere.[1][2]	- Regeneration: Perform oxidative treatment (calcination) to burn off carbon deposits. - Process Optimization: Increase H₂ pressure, optimize temperature, or modify feed composition to minimize coke precursors.
Sintering	- X-ray Diffraction (XRD): Sharpening of metal diffraction peaks, indicating an increase in crystallite size. - Transmission Electron Microscopy (TEM): Direct visualization of larger metal particles.	- Catalyst Modification: Use a catalyst with promoters that inhibit sintering. - Process Control: Avoid excessive reaction temperatures.
Poisoning (e.g., Ni₃N formation)	- X-ray Photoelectron Spectroscopy (XPS): Detection of Ni₃N species on the catalyst surface.[3][4] - Process Conditions: Insufficient H₂ pressure in the presence of ammonia.[3][4]	- Process Adjustment: Ensure a sufficient excess of hydrogen is present during the reaction.[3][4] - Regeneration: Treatment under a hydrogen atmosphere may help to reduce the nitride species.[5][6]
Leaching	- Inductively Coupled Plasma (ICP) or Atomic Absorption Spectroscopy (AAS): Analysis of the reaction mixture for dissolved active metals.	- Catalyst Selection: Choose a catalyst with strong metal-support interactions. - Solvent Effects: Evaluate the effect of the solvent on metal stability.

Issue 2: Poor selectivity towards Tetrahydrofurfurylamine (THFA).

Potential Cause	Diagnostic Check	Recommended Action
Incomplete Hydrogenation	- Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): Presence of significant amounts of furfurylamine or other intermediates.	- Increase H₂ Pressure: Ensure sufficient hydrogen availability for complete saturation of the furan ring. - Increase Catalyst Loading: A higher catalyst-to-substrate ratio may be required. - Optimize Temperature: Higher temperatures can sometimes favor complete hydrogenation, but must be balanced against sintering.
Side Reactions (e.g., ring opening)	- GC-Mass Spectrometry (GC-MS): Identification of byproducts resulting from ring-opening or other side reactions.	- Lower Reaction Temperature: High temperatures can promote undesired side reactions. - Catalyst Choice: Select a catalyst known for high selectivity towards furan ring hydrogenation.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for my nickel catalyst deactivating during THFA synthesis?

A1: The most common causes of deactivation for nickel catalysts in this process are:

• Coking or Fouling: The deposition of carbonaceous materials on the catalyst surface, which blocks the active sites.[7]

• Sintering: The thermal agglomeration of nickel particles, which leads to a decrease in the active surface area.

• Poisoning: This can occur through the formation of nickel nitride (Ni₃N) if there is an insufficient amount of hydrogen relative to ammonia in the reaction mixture.[3][4]

• Leaching: The dissolution of nickel into the reaction medium, which can be influenced by the solvent and reaction conditions.

Q2: How can I tell if my catalyst is coked?

A2: A visual inspection may reveal a darkening of the catalyst. The most definitive method is Thermogravimetric Analysis (TGA), which will show a weight loss at elevated temperatures corresponding to the combustion of the carbon deposits.[1][2]

Q3: Is it possible to regenerate a deactivated catalyst?

A3: Yes, regeneration is often possible depending on the deactivation mechanism:

• For Coking: A common method is calcination in air to burn off the coke.[8]

• For Poisoning (e.g., Ni₃N): Treatment under a hydrogen atmosphere at elevated temperatures can help to regenerate the active metallic nickel.[5][6]

• For Sintering: Regeneration is more difficult, but some redispersion techniques can be attempted, although they are not always effective.

Q4: What analytical techniques are essential for characterizing a deactivated catalyst?

A4: To understand the cause of deactivation, the following techniques are highly recommended:

• X-ray Diffraction (XRD): To check for changes in the catalyst's crystalline structure and metal particle size (sintering).

• X-ray Photoelectron Spectroscopy (XPS): To determine the chemical state of the active metals on the surface and to detect poisons like nickel nitride.[3][4]

• Thermogravimetric Analysis (TGA): To quantify the amount of coke deposited on the catalyst.[1][2]

• Temperature-Programmed Desorption (TPD) of ammonia: To measure the acidity of the catalyst support, which can influence coking.[9][10]

Q5: How do reaction parameters affect catalyst stability?

A5: Reaction parameters have a significant impact on catalyst longevity:

• Temperature: Higher temperatures can increase reaction rates but also accelerate sintering and coking.

• Hydrogen Pressure: A sufficiently high hydrogen pressure is crucial to prevent the formation of nickel nitride and can also help to minimize coking by hydrogenating coke precursors.[3][4]

• Ammonia Concentration: While necessary for the amination reaction, an imbalance with hydrogen can lead to catalyst poisoning.

Data Presentation

Table 1: Effect of Reaction Parameters on Catalyst Performance in Furfural Hydrogenation (Analogous to THFA Synthesis)

Catalyst	Temperature (°C)	H₂ Pressure (MPa)	Furfural Conversion (%)	THFA Selectivity (%)	Reference
7.5 wt.% Ni/m-TiO₂	100	2	99.9	93.2	[11]
Ni/Ba-Al₂O₃	120	4	>99	96.5	[12]
Ni/SiO₂	140	8.5	100	94.3	[13]

Table 2: Catalyst Regeneration and Reusability in Amination Reactions

Catalyst	Reaction	Regeneration Method	Activity Recovery	Number of Cycles	Reference
Raney®-Nickel	Nitrile Hydrogenation	In-pot H₂ treatment (30 bar, 150°C)	Complete	>3	[5][6]
Ni-WHNT	Reductive Amination of Furfural	Not specified	Maintained	5	[14]
Co@NCNTs	Furfural Hydrogenation	Not specified	Maintained	6	[15]

Experimental Protocols

Protocol 1: Catalyst Activity Testing in a Batch Reactor

• Catalyst Preparation:

  • Load the specified amount of catalyst into a glass liner within the batch reactor.

  • If required, perform a pre-reduction of the catalyst in-situ under a hydrogen flow at a specified temperature and time.

• Reaction Setup:

  • Add the reactant (e.g., furfurylamine), solvent, and any additives to the reactor.

  • Seal the reactor and purge several times with an inert gas (e.g., nitrogen) to remove air.

• Reaction Execution:

  • Pressurize the reactor with hydrogen to the desired pressure.

  • Begin stirring and heat the reactor to the target reaction temperature.

  • Maintain the temperature and pressure for the specified reaction time, monitoring for any pressure drops (indicating hydrogen consumption).

• Product Analysis:

  • After the reaction, cool the reactor to room temperature and carefully vent the pressure.

  • Collect the liquid sample and separate it from the solid catalyst by filtration or centrifugation.

  • Analyze the liquid product using Gas Chromatography (GC) or HPLC to determine the conversion of the reactant and the selectivity to THFA.

Protocol 2: Regeneration of a Coked Nickel Catalyst

• Catalyst Recovery:

  • After the reaction, carefully recover the deactivated catalyst by filtration.

  • Wash the catalyst with a suitable solvent (e.g., ethanol, isopropanol) to remove any adsorbed reactants and products, then dry the catalyst in an oven at a low temperature (e.g., 60-80°C).

• Oxidative Treatment (Calcination):

  • Place the dried, coked catalyst in a tube furnace.

  • Heat the catalyst under a flow of air or a diluted oxygen/nitrogen mixture.

  • Ramp the temperature to a target between 300-500°C and hold for several hours to ensure complete combustion of the coke. The exact temperature and time will depend on the nature of the coke and the thermal stability of the catalyst.

• Reduction:

  • After calcination, the active metal will be in an oxidized state.

  • Purge the furnace with an inert gas (e.g., nitrogen) to remove the oxygen.

  • Switch to a flow of hydrogen or a diluted hydrogen/nitrogen mixture.

  • Heat the catalyst to a reduction temperature (typically 300-450°C for nickel catalysts) and hold for several hours to reduce the metal oxides back to their active metallic state.

• Passivation and Storage:

  • After reduction, cool the catalyst to room temperature under an inert gas flow.

  • If the catalyst is pyrophoric, it may need to be passivated with a very low concentration of oxygen in an inert gas before being exposed to air.

  • Store the regenerated catalyst under an inert atmosphere.

Visualizations

Caption: Main pathways of catalyst deactivation in THFA synthesis.

Caption: Troubleshooting workflow for catalyst deactivation.

Caption: Experimental workflow for catalyst evaluation.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Switchable synthesis of furfurylamine and tetrahydrofurfurylamine from furfuryl alcohol over RANEY® nickel - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 9. atselektronik.com.tr [atselektronik.com.tr]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. Aqueous phase hydrogenation of furfural to tetrahydrofurfuryl alcohol on alkaline earth metal modified Ni/Al2O3 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Amino-Modified Halloysite Nanotube-Supported Nickel Catalysts for Efficient Reductive Amination of Biomass Aldehydes and Ketones - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 15. Frontiers | Development of Sustainable Catalytic Pathways for Furan Derivatives [frontiersin.org]

Technical Support Center: (R)-(-)-Tetrahydrofurfurylamine in Asymmetric Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (R)-(-)-Tetrahydrofurfurylamine as a chiral auxiliary. The focus is on understanding and optimizing the effect of temperature on stereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of lowering the reaction temperature on the stereoselectivity of a reaction using (R)-(-)-Tetrahydrofurfurylamine?

A1: Generally, lowering the reaction temperature is expected to increase the stereoselectivity (both enantiomeric and diastereomeric excess). This is because the energy difference between the transition states leading to the different stereoisomers becomes more significant relative to the available thermal energy. However, this is not a universal rule, and the optimal temperature must be determined empirically for each specific reaction.

Q2: I am observing a decrease in reaction rate at lower temperatures. How can I improve the rate without sacrificing stereoselectivity?

A2: A decrease in reaction rate at lower temperatures is a common challenge. Consider the following troubleshooting steps:

• Increase Reaction Time: Allow the reaction to proceed for a longer duration to achieve a satisfactory yield.

• Solvent Optimization: The choice of solvent can significantly impact both reaction rate and stereoselectivity. A solvent screening may reveal conditions that improve the rate at low temperatures.

• Catalyst/Reagent Concentration: A modest increase in the concentration of a catalyst or a key reagent may enhance the reaction rate. However, be mindful that this could also affect stereoselectivity.

• Alternative Activators: In some reactions, using a more active Lewis acid or base can accelerate the reaction at lower temperatures.

Q3: My reaction is showing poor stereoselectivity even at low temperatures. What are other factors I should investigate?

A3: If temperature optimization does not yield the desired stereoselectivity, other experimental parameters should be investigated:

• Purity of Reagents: Ensure that (R)-(-)-Tetrahydrofurfurylamine and all other starting materials are of high purity. Impurities can interfere with the stereochemical control.

• Base/Lewis Acid Screening: The choice of base or Lewis acid used in conjunction with the chiral auxiliary is critical. A thorough screening of different options is recommended.

• Rate of Addition: The rate at which reagents are added can influence the formation of undesired stereoisomers. A slow, controlled addition is often beneficial.

• Solvent Effects: The polarity and coordinating ability of the solvent can have a profound impact on the transition state geometry and, therefore, the stereochemical outcome.

Q4: Can increasing the temperature ever lead to higher stereoselectivity?

A4: While less common, there are instances where an increase in temperature can lead to higher stereoselectivity. This can occur in reactions with more complex mechanisms, such as those involving a Curtin-Hammett scenario, where a pre-equilibrium is temperature-dependent.

Troubleshooting Guide: Poor Stereoselectivity

Symptom	Possible Cause	Suggested Solution
Low diastereomeric excess (d.e.) or enantiomeric excess (e.e.) at room temperature.	Insufficient energy difference between diastereomeric transition states.	Decrease the reaction temperature in a stepwise manner (e.g., 0 °C, -20 °C, -78 °C) and analyze the effect on stereoselectivity.
Stereoselectivity does not improve upon cooling.	The stereochemical outcome may not be kinetically controlled at the temperatures tested, or other factors are dominant.	Re-evaluate the choice of solvent, base, or Lewis acid. Ensure all reagents are anhydrous and of high purity.
Inconsistent stereoselectivity between batches.	Variability in experimental setup or reagent quality.	Standardize all reaction parameters, including solvent grade, reagent purity, and water content. Ensure accurate temperature control.
Formation of a racemic or near-racemic product.	The chiral auxiliary is not effectively influencing the stereochemical course of the reaction.	Re-design the substrate or consider a different chiral auxiliary that may offer better stereochemical control for the specific transformation.

Data Presentation: A Representative Case Study

The following table summarizes hypothetical data for a generic alkylation reaction using an (R)-(-)-Tetrahydrofurfurylamine-derived amide to illustrate the potential effect of temperature on diastereoselectivity.

Entry	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (d.r.)
1	25 (Room Temp)	2	95	85:15
2	0	6	92	92:8
3	-20	12	88	97:3
4	-78	24	75	>99:1

Experimental Protocols

General Protocol for Temperature Optimization of an Asymmetric Alkylation

• Preparation of the Chiral Amide: React (R)-(-)-Tetrahydrofurfurylamine with the desired carboxylic acid or acyl chloride under standard amide coupling conditions to form the chiral auxiliary-substrate conjugate.

• Enolization: Dissolve the chiral amide in a suitable anhydrous solvent (e.g., THF) and cool the solution to the desired temperature (e.g., -78 °C) under an inert atmosphere (e.g., Argon or Nitrogen).

• Add a strong base (e.g., Lithium diisopropylamide, LDA) dropwise to the solution and stir for 1 hour to ensure complete enolate formation.

• Alkylation: Add the alkylating agent (e.g., an alkyl halide) dropwise to the enolate solution at the same temperature.

• Monitoring and Quenching: Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Work-up and Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate it under reduced pressure. Purify the crude product by column chromatography.

• Stereochemical Analysis: Determine the diastereomeric ratio of the purified product using an appropriate analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, or Gas Chromatography (GC).

• Repeat: Repeat the experiment at different temperatures (e.g., -40 °C, -20 °C, 0 °C, and room temperature) to determine the optimal conditions for stereoselectivity.

Visualizations

Technical Support Center: Solvent Effects in Asymmetric Synthesis Using (R)-(-)-Tetrahydrofurfurylamine

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing (R)-(-)-Tetrahydrofurfurylamine in asymmetric synthesis. This guide provides troubleshooting advice and answers to frequently asked questions to help you navigate challenges in your experiments.

Disclaimer: While extensive research has been conducted, specific quantitative data on the solvent effects for reactions directly employing (R)-(-)-Tetrahydrofurfurylamine as a chiral auxiliary or catalyst is limited in the readily available scientific literature. The information presented here is based on established principles of asymmetric synthesis and data from analogous systems. The tables and protocols should be considered as a general guide for optimization.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing low enantiomeric excess (ee) in my reaction. What are the likely causes and how can I improve it?

A1: Low enantiomeric excess is a common issue in asymmetric synthesis and can be attributed to several factors. Here is a step-by-step troubleshooting guide:

• Solvent Choice: The polarity, coordinating ability, and steric bulk of the solvent can significantly influence the transition state geometry of the reaction, directly impacting enantioselectivity. It is crucial to screen a range of solvents. Aprotic solvents are generally a good starting point.

• Temperature: Lowering the reaction temperature (e.g., to -20 °C, -40 °C, or -78 °C) often enhances enantioselectivity by increasing the energy difference between the diastereomeric transition states.

• Purity of Reagents: Ensure that (R)-(-)-Tetrahydrofurfurylamine and all other reagents are of high purity. Enantiomeric impurities in the chiral auxiliary will directly reduce the final ee of the product. All solvents and reagents should be anhydrous, as water can interfere with many catalytic systems.

• Catalyst/Auxiliary Loading: The molar percentage of the chiral auxiliary or the catalyst derived from it should be optimized. An insufficient amount may lead to a significant background racemic reaction.

• Reaction Time: Prolonged reaction times, especially at elevated temperatures, can sometimes lead to racemization of the product. Monitor the reaction progress to determine the optimal endpoint.

Q2: My reaction yield is very low, although the enantioselectivity is acceptable. What should I investigate?

A2: Poor yields can often be addressed by optimizing the reaction conditions:

• Solvent Effects: The choice of solvent can have a dramatic effect on reaction rates and yields. Some solvents may not fully solubilize the reactants or may inhibit the catalyst. For instance, in some organocatalytic reactions, dichloromethane (CH₂Cl₂) has been shown to provide superior yields compared to toluene, diethyl ether, or acetonitrile.[1]

• Temperature: While lower temperatures often favor higher ee, they can also decrease the reaction rate. A systematic study of the temperature profile is recommended to find a balance between yield and enantioselectivity.

• Concentration: The concentration of the reactants can influence the reaction rate. Experiment with different concentrations to find the optimal conditions.

• Additives: In some cases, the addition of a co-catalyst or an additive can significantly improve the yield.

Q3: I am getting a mixture of diastereomers with poor diastereoselectivity (dr). How can I improve this?

A3: Poor diastereoselectivity is often influenced by the same factors that affect enantioselectivity:

• Solvent Screening: The solvent can play a critical role in controlling diastereoselectivity. For example, in certain cycloaddition reactions, dichloroethane (DCE) has been found to provide excellent diastereoselectivity compared to other solvents.

• Lewis Acid/Base: If your reaction involves the formation of an enolate or an iminium ion, the choice of Lewis acid or base can significantly impact the facial selectivity of the reaction.

• Steric Hindrance: The steric bulk of the substrates and the chiral auxiliary will influence the approach of the reagents, thereby affecting the diastereomeric ratio.

Data Presentation: General Solvent Effects

The following table provides a generalized summary of the potential effects of different solvent classes on asymmetric reactions. This should be used as a starting point for your solvent screening studies.

Solvent Class	Example Solvents	Potential Effects on Asymmetric Synthesis
Aprotic Nonpolar	Toluene, Hexane	Can be effective in reactions where aggregation of the catalyst or reactants is important. May lead to lower solubility of polar reagents.
Aprotic Halogenated	Dichloromethane (DCM), Dichloroethane (DCE)	Often good solvents for a wide range of reactants. Their polarity can help to stabilize charged intermediates and transition states. Frequently provide a good balance of yield and enantioselectivity.[1]
Aprotic Ethers	Tetrahydrofuran (THF), Diethyl Ether	Coordinating solvents that can interact with Lewis acidic centers, potentially influencing the catalyst's conformation and reactivity.
Aprotic Polar	Acetonitrile (MeCN), Dimethylformamide (DMF)	High polarity can be beneficial for reactions involving polar substrates or intermediates. However, their strong coordinating nature can sometimes inhibit catalysis.

Experimental Protocols

The following is a generalized protocol for an asymmetric Michael addition reaction where (R)-(-)-Tetrahydrofurfurylamine could be derivatized and used as an organocatalyst. This is an illustrative example and requires optimization for specific substrates.

Reaction: Asymmetric Michael Addition of an Aldehyde to a Nitroalkene

• Catalyst Formation (in situ):

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add (R)-(-)-Tetrahydrofurfurylamine (0.1 mmol, 10 mol%).

  • Add the desired co-catalyst or activator (e.g., a thiourea derivative or a weak acid, 0.1 mmol, 10 mol%) in the chosen anhydrous solvent (2.0 mL).

  • Stir the mixture at room temperature for 30 minutes.

• Reaction Execution:

  • Cool the catalyst solution to the desired temperature (e.g., -20 °C).

  • Add the nitroalkene (1.0 mmol, 1.0 equiv) to the solution.

  • Slowly add the aldehyde (1.2 mmol, 1.2 equiv) dropwise over 10 minutes.

  • Stir the reaction mixture at the same temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl.

  • Allow the mixture to warm to room temperature and extract with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Analysis:

  • Determine the diastereomeric ratio of the purified product by ¹H NMR spectroscopy.

  • Determine the enantiomeric excess of the major diastereomer by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Visualizations

General experimental workflow for asymmetric synthesis.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: (R)-(-)-Tetrahydrofurfurylamine Auxiliary Removal

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the effective removal of the (R)-(-)-tetrahydrofurfurylamine chiral auxiliary post-reaction. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to streamline your purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing the (R)-(-)-tetrahydrofurfurylamine auxiliary?

A1: The (R)-(-)-tetrahydrofurfurylamine auxiliary is typically attached to a substrate via an amide bond. The most common removal methods involve the cleavage of this bond through acidic hydrolysis. Reductive or oxidative methods are generally less common for this specific auxiliary but can be considered for substrates sensitive to harsh acidic conditions.

Q2: How can I monitor the progress of the cleavage reaction?

A2: Reaction progress should be monitored using appropriate analytical techniques such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Compare the reaction mixture against a spot of the starting material to determine when it has been fully consumed.

Q3: My product is susceptible to epimerization. How can I minimize this risk during auxiliary removal?

A3: Epimerization is a significant risk, particularly under harsh acidic or basic conditions when there is an abstractable proton alpha to a carbonyl group.[1] To mitigate this:

• Use Milder Conditions: Opt for milder acidic reagents or perform the reaction at lower temperatures (e.g., 0 °C to room temperature).[2]

• Control Stoichiometry: Use the minimum effective amount of acid to prevent side reactions.[1]

• Limit Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.[2]

Q4: What are the best practices for purifying my product after auxiliary cleavage?

A4: Post-cleavage purification is critical for isolating the desired enantiomerically pure product.[1] A typical workflow involves:

• Quenching: Neutralize the cleavage reagent.

• Extraction: Perform a liquid-liquid extraction to separate the product from the now water-soluble auxiliary salt. The choice of organic solvent (e.g., ethyl acetate, dichloromethane) is crucial.[1][3]

• Chromatography: Utilize silica gel column chromatography to remove any remaining auxiliary and other impurities.[1][4]

• Crystallization: If the product is solid, crystallization can be a highly effective final purification step.[1][4]

Q5: Is it possible to recover and recycle the (R)-(-)-tetrahydrofurfurylamine auxiliary?

A5: Yes, recovery and recycling of the valuable chiral auxiliary are often possible.[5] After the initial extraction of the product, the aqueous layer contains the protonated auxiliary. This layer can be basified (e.g., with NaOH) to regenerate the free amine, which can then be extracted with an organic solvent, dried, and distilled for reuse.[3]

Troubleshooting Guides

Issue 1: Incomplete or Slow Auxiliary Cleavage

Possible Cause	Recommended Solution
Insufficient Reagent	Ensure the correct stoichiometry of the acidic reagent is used. An excess is often required to drive the reaction to completion.[1]
Low Reaction Temperature	Gradually increase the reaction temperature while monitoring for potential side reactions or product degradation.[1]
Steric Hindrance	For sterically hindered substrates, consider increasing the reaction time or switching to a less bulky, more potent acidic reagent.[4]
Reagent Quality	Verify the purity and concentration of the acid used. Use fresh, high-quality reagents.[1]

Issue 2: Low Yield of the Desired Product

Possible Cause	Recommended Solution
Product Degradation	The acidic conditions may be too harsh. Attempt the cleavage at a lower temperature or use a milder acid (e.g., acetic acid).[2]
Incomplete Extraction	The product may have some water solubility. Perform multiple extractions with the organic solvent or use a continuous extraction apparatus to maximize recovery.[3]
Epimerization/Racemization	If stereochemical integrity is lost, this can complicate purification and lower the isolated yield of the desired isomer. Use milder conditions as described in the FAQ section.[4]

Issue 3: Difficulty Separating Product from Cleaved Auxiliary

Possible Cause	Recommended Solution
Ineffective Extraction	Ensure the pH of the aqueous layer is sufficiently acidic (pH 1-2) to fully protonate the tetrahydrofurfurylamine, rendering it soluble in the aqueous phase.
Co-elution in Chromatography	The product and residual auxiliary may have similar polarities.[3] Optimize the eluent system for column chromatography, testing various solvent polarities to achieve better separation.[3]
Emulsion Formation	The formation of stable emulsions during workup can trap the product.[3] To break emulsions, try adding brine or filtering the mixture through a pad of Celite®.[3]

Data Presentation: Comparison of Cleavage Methods

Method	Reagents & Conditions	Advantages	Potential Issues
Acidic Hydrolysis	Reagents: 1-6 M HCl, H₂SO₄, or TFA Solvent: Dioxane/H₂O, THF/H₂O Temp: 0 °C to 60 °C	Generally effective and reliable for amide bond cleavage.	Risk of epimerization, racemization, or degradation of sensitive functional groups.[1][2]
Reductive Cleavage	Reagents: LiAlH₄, LiBH₄ Solvent: Anhydrous THF, Diethyl Ether Temp: 0 °C to reflux	Milder than harsh acid; converts the amide to an amine, avoiding carboxylic acid intermediates.	May reduce other functional groups on the substrate.[2][3] Requires anhydrous conditions.
Oxidative Cleavage	Reagents: NaIO₄, Pb(OAc)₄ Solvent: Aqueous organic mixtures Temp: Room Temperature	Can be selective under specific circumstances.	Less common for simple amide cleavage; risk of over-oxidation of the substrate.[6]

Experimental Protocols

Protocol 1: Standard Acidic Hydrolysis

This protocol outlines a general procedure for the removal of the (R)-(-)-tetrahydrofurfurylamine auxiliary via acidic hydrolysis to yield the corresponding carboxylic acid.

• Dissolution: Dissolve the N-acyl substrate (1.0 equiv) in a suitable solvent mixture such as 1,4-dioxane and water (e.g., 3:1 ratio).

• Acid Addition: Add aqueous hydrochloric acid (e.g., 6 M HCl, 5-10 equiv) to the solution.

• Reaction: Stir the mixture at a temperature between 50-60 °C. Monitor the reaction's progress by TLC or LC-MS until all starting material is consumed (typically 4-12 hours).

• Workup: Cool the reaction mixture to room temperature. Dilute with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3x volume).

• Auxiliary Recovery: Retain the acidic aqueous layer. To recover the auxiliary, basify the solution to pH >10 with 1M NaOH and extract with dichloromethane.

• Purification: Wash the combined organic layers containing the product with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography or crystallization.[3]

Visualizations

Caption: Generalized workflow for auxiliary removal, product purification, and auxiliary recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Reproducibility in (R)-(-)-Tetrahydrofurfurylamine Catalysis

Welcome to the Technical Support Center for (R)-(-)-Tetrahydrofurfurylamine [(R)-THFA] catalysis. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues that lead to poor reproducibility in asymmetric synthesis. Below, you will find troubleshooting guides in a question-and-answer format, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to help you achieve consistent and reliable results in your laboratory.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving poor reproducibility in your (R)-(-)-Tetrahydrofurfurylamine catalyzed reactions.

Guide 1: Low or Inconsistent Enantioselectivity

Problem: You are observing low or fluctuating enantiomeric excess (ee) values between experiments.

• Q1: My enantiomeric excess (ee) is significantly lower than expected or varies between runs. What is the first thing I should check? A1: The primary step is to rigorously validate your analytical method, typically chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). An unvalidated method can produce inaccurate and misleading ee values. Ensure that you have a good resolution between the enantiomers (ideally >1.5) and that your method is both precise and accurate.

• Q2: I have confirmed my analytical method is reliable, but the enantioselectivity remains poor and inconsistent. What should I investigate next? A2: Scrutinize the purity and integrity of your (R)-(-)-Tetrahydrofurfurylamine catalyst. The presence of impurities, including the opposite enantiomer or residual starting materials from its synthesis, can severely impact the stereochemical outcome. Additionally, improper storage can lead to degradation. It is advisable to use a freshly purified or newly purchased catalyst from a reputable supplier and to handle it under an inert atmosphere if it is suspected to be hygroscopic or sensitive to air.

• Q3: My catalyst and analytical methods are in order, but I still face reproducibility issues with enantioselectivity. What other experimental parameters should I consider? A3: Reaction conditions play a critical role in determining enantioselectivity.

  • Temperature: Lowering the reaction temperature often enhances enantioselectivity by increasing the energy difference between the diastereomeric transition states. Ensure your temperature control is precise and consistent.[1]

  • Solvent: The polarity and coordinating ability of the solvent can significantly influence the transition state geometry. A screening of different solvents is often necessary to find the optimal conditions for a specific reaction.[1]

  • Concentration: The concentration of both the substrate and the catalyst can affect the reaction kinetics and, consequently, the enantioselectivity. Investigate a range of concentrations to identify the most robust conditions.

Guide 2: Poor or Inconsistent Reaction Yield

Problem: The reaction yield is low, or it varies significantly between seemingly identical experiments.

• Q1: My reaction shows high enantioselectivity, but the yield is consistently low. How can I improve it? A1: Low yield with high ee often points to issues with reaction kinetics or catalyst stability rather than the stereochemical control.

  • Reaction Time: Monitor the reaction's progress over time using techniques like Thin Layer Chromatography (TLC) or GC to ensure it has reached completion. The reaction may require a longer duration than initially anticipated.

  • Catalyst Loading: A low catalyst loading might be insufficient for efficient conversion. A modest increase in the catalyst amount could improve the yield. However, be aware that higher catalyst loading can sometimes lead to undesired side reactions.

  • Catalyst Deactivation: (R)-(-)-Tetrahydrofurfurylamine, like other amine catalysts, can be deactivated by certain substrates or impurities.[2][3][4] If the reaction starts but then stalls, catalyst deactivation is a likely cause.

• Q2: What are the common causes of catalyst deactivation for amine catalysts like (R)-THFA? A2: Amine catalysts are susceptible to several deactivation pathways:

  • Alkylation: Highly electrophilic substrates, such as nitroolefins, can irreversibly alkylate the amine catalyst, rendering it inactive.[4][5]

  • Aldol Side-Reactions: In reactions involving aldehydes, an undesired aldol reaction can occur, leading to catalyst deactivation.[2][3]

  • Acid/Base Incompatibility: The presence of acidic or basic impurities in the reagents or solvent can protonate or deprotonate the amine, inhibiting its catalytic activity.

  • Oxidation: While less common, sensitivity to air can lead to oxidative degradation of the catalyst over time.

• Q3: How can I mitigate catalyst deactivation? A3:

  • Purify Reagents: Ensure all substrates, reagents, and solvents are of the highest purity to remove any potential catalyst poisons.

  • Inert Atmosphere: For sensitive reactions, working under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.

  • Additives: In some cases, the use of additives can regenerate the catalyst or prevent deactivation pathways. For instance, a co-catalyst with an intramolecular acid functionality can help in the release of an alkylated catalyst.[5]

  • Optimize Reaction Conditions: Adjusting the rate of addition of a highly reactive substrate can sometimes minimize catalyst alkylation by keeping its instantaneous concentration low.

Frequently Asked Questions (FAQs)

• Q1: How should I properly store and handle (R)-(-)-Tetrahydrofurfurylamine? A1: (R)-(-)-Tetrahydrofurfurylamine is a liquid that can be sensitive to air and moisture. It should be stored in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), and in a cool, dark place. When handling, use dry syringes and needles, and perform transfers in a glovebox or under a stream of inert gas to minimize exposure to the atmosphere.

• Q2: Can the source of (R)-(-)-Tetrahydrofurfurylamine affect my results? A2: Absolutely. The purity, especially the enantiomeric purity, can vary between suppliers or even between different batches from the same supplier. It is good practice to verify the purity and enantiomeric excess of a new batch of catalyst before use, especially if you are experiencing reproducibility issues.

• Q3: My reaction worked perfectly on a small scale, but I'm having trouble with reproducibility on a larger scale. What could be the issue? A3: Scale-up can introduce several challenges.

  • Mass and Heat Transfer: Inefficient stirring or temperature gradients in a larger reaction vessel can lead to localized "hot spots" or areas of high concentration, affecting both yield and enantioselectivity.

  • Addition Rates: The rate of addition of reagents, which might be trivial on a small scale, becomes critical on a larger scale and needs to be carefully controlled.

  • Purity of Reagents: The impact of impurities in reagents is magnified on a larger scale.

• Q4: Are there any known side reactions to be aware of when using (R)-THFA in catalysis? A4: Besides catalyst deactivation pathways, common side reactions in aminocatalysis include self-polymerization of the substrate, Michael addition side products, and racemization of the product under certain conditions. Careful monitoring of the reaction profile is essential to identify and mitigate these issues.

Data Presentation

Table 1: Influence of Reaction Parameters on Enantioselectivity and Yield

Parameter	Typical Range	Effect on Enantioselectivity (ee)	Effect on Yield	Troubleshooting Notes
Temperature	-20 °C to 40 °C	Generally, lower temperatures lead to higher ee.	Lower temperatures may decrease the reaction rate, potentially lowering the yield in a fixed time.	Optimize for the best balance between ee and reaction time. Ensure consistent and accurate temperature control.
Catalyst Loading	1 mol% to 20 mol%	May have a complex effect; higher loading does not always mean higher ee.	Higher loading generally increases the reaction rate and yield, up to a certain point.	High catalyst loading can sometimes promote side reactions. Start with a standard loading (e.g., 10 mol%) and optimize.
Solvent Polarity	Non-polar (e.g., Toluene) to Polar Aprotic (e.g., CH2Cl2, THF)	Highly solvent-dependent. The optimal solvent stabilizes the desired transition state.	Can significantly impact reaction rates and substrate solubility.	Screen a range of solvents to find the optimal medium for your specific transformation.
Concentration	0.1 M to 1.0 M	Can influence the aggregation state of the catalyst and the kinetics, thereby affecting ee.	Higher concentrations can increase the reaction rate but may also lead to solubility issues or side reactions.	Investigate the effect of concentration, especially if you suspect bimolecular side reactions.

Experimental Protocols

Protocol 1: General Procedure for an (R)-(-)-Tetrahydrofurfurylamine Catalyzed Asymmetric Michael Addition

This protocol provides a general guideline. Specific conditions should be optimized for each unique reaction.

• Preparation of the Reaction Vessel:

  • A flame-dried or oven-dried round-bottom flask equipped with a magnetic stir bar is cooled to room temperature under a stream of dry nitrogen or argon.

• Addition of Reagents:

  • To the flask, add the Michael acceptor (1.0 mmol, 1.0 equiv) and the solvent (e.g., Toluene, 5.0 mL).

  • Add (R)-(-)-Tetrahydrofurfurylamine (0.1 mmol, 0.1 equiv, 10 mol%).

  • If a co-catalyst or additive (e.g., a weak acid) is required, it should be added at this stage.

  • Cool the mixture to the desired reaction temperature (e.g., 0 °C) with an external cooling bath.

• Initiation of the Reaction:

  • Slowly add the Michael donor (1.2 mmol, 1.2 equiv) to the stirred solution via a syringe pump over a period of 1 hour to maintain a low instantaneous concentration.

• Reaction Monitoring:

  • Stir the reaction mixture at the set temperature.

  • Monitor the progress of the reaction by TLC or by taking aliquots for GC/LC-MS analysis at regular intervals.

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of NH4Cl (5 mL).

  • Extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate, 3 x 10 mL).

  • Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Analysis:

  • Determine the yield of the purified product.

  • Determine the enantiomeric excess (ee) of the product using chiral HPLC or GC with a validated method.

Mandatory Visualization

Caption: A logical workflow for troubleshooting low enantioselectivity.

Caption: Generalized catalytic cycle for an amine-catalyzed reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. research-collection.ethz.ch [research-collection.ethz.ch]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Chiral HPLC analysis of (R)-(-)-Tetrahydrofurfurylamine reaction products

An Objective Comparison of Chiral HPLC Methods for the Analysis of (R)-(-)-Tetrahydrofurfurylamine and its Reaction Products

For researchers engaged in asymmetric synthesis and drug development, the accurate determination of enantiomeric purity is paramount. (R)-(-)-Tetrahydrofurfurylamine is a valuable chiral building block, and robust analytical methods are essential for monitoring the stereochemical outcome of its reactions. High-Performance Liquid Chromatography (HPLC) with Chiral Stationary Phases (CSPs) is the industry standard for this purpose.[1][2][3] This guide provides a comparative overview of common chiral HPLC methodologies for analyzing (R)-(-)-tetrahydrofurfurylamine and its derivatives, supported by experimental data and detailed protocols to aid in method selection and optimization.

The primary challenge in the chiral separation of primary amines like tetrahydrofurfurylamine lies in their polar nature, which can lead to undesirable interactions with the silica support of the stationary phase.[4] The selection of an appropriate CSP and the careful optimization of the mobile phase are therefore critical for achieving successful enantioseparation.[5]

Comparative Analysis of Chiral Stationary Phases

The two most prominent classes of CSPs for the direct separation of primary amines are polysaccharide- and cyclofructan-based columns. Each offers distinct advantages and operates under different optimal conditions.

Table 1: Performance Comparison of Polysaccharide vs. Cyclofructan CSPs for Primary Amine Separation

Feature	Polysaccharide-Based CSPs (e.g., Chiralpak® IA, IB, IC)	Cyclofructan-Based CSPs (e.g., Larihc® CF6-P)
Chiral Selector	Amylose or cellulose derivatives (e.g., phenylcarbamates).[6][7]	Derivatized β-cyclodextrin (fructan).[4]
Selectivity	Broadly selective for a wide range of chiral compounds, including primary amines.[4][7]	Demonstrates a very high success rate specifically for the enantioseparation of primary amines.[4][8]
Common Mode	Normal Phase (NP) or Polar Organic (PO).[4]	Polar Organic (PO) mode is highly effective.[4][8]
Mobile Phase Additives	Typically require a basic additive (e.g., Butylamine, Diethylamine) to minimize peak tailing.[4][9]	Often requires an acidic/basic pair like Trifluoroacetic Acid (TFA) and Triethylamine (TEA).[8]
Key Strengths	Versatility for various compound classes; extensive application library.[7]	High efficiency and success rate for primary amines; offers alternative selectivity.[4]
Considerations	The choice of basic additive can significantly impact enantioselectivity.	Butylamine can be detrimental to enantio-recognition on this type of column.[4]

Experimental Protocols

The following protocols provide a starting point for the method development of chiral analysis for (R)-(-)-tetrahydrofurfurylamine reaction products. Optimization will be required based on the specific analyte's structure and properties.

Protocol 1: Analysis using a Polysaccharide-Based CSP

This method is a general approach effective for a broad range of primary amines.

• Column: Chiralpak® IE (amylose tris(3,5-dichlorophenylcarbamate)), 5 µm, 4.6 x 250 mm

• Mobile Phase: n-Hexane / 2-Propanol / Diethylamine (DEA) (80:20:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Rationale: Polysaccharide columns are highly versatile.[7] The use of a basic additive like DEA is crucial for obtaining good peak shape and preventing strong interactions with residual silanols on the stationary phase.[7][9]

Protocol 2: Analysis using a Cyclofructan-Based CSP

This protocol is particularly well-suited for challenging primary amine separations and often yields high success rates.[4]

• Column: Larihc® CF6-P (cyclofructan-derivatized), 5 µm, 4.6 x 250 mm

• Mobile Phase: Acetonitrile / Methanol / Trifluoroacetic Acid (TFA) / Triethylamine (TEA) (90:10:0.3:0.2, v/v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Rationale: The polar organic mode with a combination of an acidic (TFA) and basic (TEA) additive has been shown to provide excellent selectivity for primary amines on cyclofructan CSPs.[8] This combination helps to control the ionization of both the analyte and any residual silanols.

Alternative Methodologies

While direct chiral HPLC is the most common approach, other methods can be considered.

• Indirect Method (Derivatization): The amine can be reacted with a chiral derivatizing agent (e.g., Marfey's reagent) to form diastereomers.[10][11] These diastereomers can then be separated on a standard achiral reversed-phase column (e.g., C18). This approach is useful if a suitable chiral column is not available but requires an additional reaction step and verification that no racemization occurs during derivatization.[10]

• Supercritical Fluid Chromatography (SFC): SFC is a powerful alternative that often provides faster separations and uses less organic solvent compared to HPLC.[8][12] Crown ether-based CSPs, which are highly effective for primary amines, can be used in SFC, offering very rapid analysis times.[12]

Visualizing the Workflow and Method Comparison

References

• 1. benchchem.com [benchchem.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 6. eijppr.com [eijppr.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 11. juniperpublishers.com [juniperpublishers.com]
• 12. analyticalscience.wiley.com [analyticalscience.wiley.com]

A Researcher's Guide to the Validation of Analytical Methods for Stereoisomer Quantification

A Comparative Analysis of HPLC, SFC, and CE Techniques for Robust and Reliable Chiral Separations

For researchers, scientists, and drug development professionals, the accurate quantification of stereoisomers is a critical aspect of pharmaceutical development and quality control. Enantiomers, mirror-image isomers of a chiral drug, can exhibit significantly different pharmacological and toxicological profiles. Therefore, robust and validated analytical methods are imperative to ensure the safety and efficacy of pharmaceutical products. This guide provides an objective comparison of the three primary analytical techniques for stereoisomer quantification—High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE)—supported by experimental data and detailed methodologies.

The validation of an analytical method establishes through laboratory studies that its performance characteristics are suitable for the intended application.[1] Key validation parameters, as defined by the International Council for Harmonisation (ICH) guidelines, include specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), range, and robustness.[1][2]

Core Analytical Techniques for Chiral Separation: A Head-to-Head Comparison

The separation of stereoisomers is predominantly achieved using chiral stationary phases (CSPs) in HPLC and SFC, or chiral selectors in the background electrolyte in CE.[3][4] Each technique offers distinct advantages and is suited for different analytical challenges.

Chiral High-Performance Liquid Chromatography (HPLC) is the most established and widely used technique for enantiomeric separations in the pharmaceutical industry.[3][4][5] It offers a wide variety of commercially available CSPs, allowing for the separation of a broad range of chiral compounds.[3][5]

Supercritical Fluid Chromatography (SFC) has emerged as a powerful alternative to HPLC, offering several advantages, particularly in terms of speed and environmental impact.[6][7] By using supercritical carbon dioxide as the primary mobile phase, SFC can achieve faster separations and reduced consumption of organic solvents.[7][8]

Capillary Electrophoresis (CE) is a high-efficiency separation technique that requires minimal sample and reagent volumes.[9][10] Chiral separations in CE are achieved by adding a chiral selector to the background electrolyte, which interacts differently with the enantiomers, leading to their separation.[9]

The following table summarizes the key performance characteristics of these three techniques, providing a comparative overview to aid in method selection.

Performance Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)	Capillary Electrophoresis (CE)
Speed	Moderate to long analysis times.	Significantly faster analysis times, often 3 to 10 times faster than HPLC.[8][11]	Very fast analysis times, typically in the range of minutes.[10]
Resolution	Generally provides good to excellent resolution (Rs > 1.5 is ideal).[3]	Often provides higher or complementary resolution compared to HPLC.[12][13]	High separation efficiency leading to excellent resolution.[10]
Solvent Consumption	High consumption of organic solvents, particularly in normal-phase mode.	Significantly lower consumption of organic solvents, making it a "greener" technique.[7][8]	Minimal solvent and reagent consumption.[10]
Versatility	A wide variety of chiral stationary phases are available, offering broad applicability.[3][5]	Compatible with most HPLC chiral stationary phases and offers unique selectivity.[6][11]	Versatile for a wide range of analytes, including highly polar and charged compounds.
Cost	Instrument and column costs can be high.	Instrument costs can be higher than HPLC, but lower solvent costs can offset this.	Lower instrument and capillary costs compared to HPLC and SFC.
Sample Volume	Requires larger sample volumes compared to CE.	Similar sample volume requirements to HPLC.	Requires very small sample volumes (nanoliter range).
Throughput	Moderate throughput.	High-throughput capabilities due to fast analysis and equilibration times.[14]	High-throughput potential.

Quantitative Data Summary for Method Validation

The validation of an analytical method for stereoisomer quantification involves rigorous testing to ensure it is fit for its purpose. The following tables present typical acceptance criteria for key validation parameters based on ICH guidelines.

Table 1: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ)

Parameter	Acceptance Criteria	Typical Performance Data (Example)
Linearity (r²)	≥ 0.99	> 0.999[15]
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.0027 µg/mL for an undesired stereoisomer[15]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	0.0082 µg/mL for an undesired stereoisomer[15]

Table 2: Accuracy and Precision

Parameter	Acceptance Criteria	Typical Performance Data (Example)
Accuracy (% Recovery)	90% - 110% for the minor isomer[15]	98.2% - 101.5%[16]
Precision (% RSD)	Repeatability (Intra-day): ≤ 15% at LOQ, ≤ 5% at higher concentrations. Intermediate Precision (Inter-day): ≤ 20% at LOQ, ≤ 10% at higher concentrations.	Intra-day RSD: 0.16%, Inter-day RSD: 0.09%[16]

Experimental Protocols for Method Validation

Detailed experimental protocols are crucial for ensuring the reproducibility and reliability of the validation process.

Protocol 1: Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Procedure:

• Prepare a solution of the drug substance containing all potential stereoisomers.

• Prepare solutions of each individual stereoisomer.

• Prepare a placebo solution (containing all formulation components except the drug substance).

• Spike the placebo solution with the drug substance and its stereoisomers.

• Subject the drug substance to stress conditions (e.g., acid, base, oxidation, heat, light) to generate potential degradation products.

• Analyze all prepared solutions using the developed analytical method.

• Acceptance Criteria: The peak for each stereoisomer should be well-resolved from all other peaks (impurities, degradants, and other stereoisomers) with a resolution of ≥ 1.5.

Protocol 2: Linearity

Objective: To demonstrate that the analytical method provides results that are directly proportional to the concentration of the analyte within a given range.

Procedure:

• Prepare a stock solution of the undesired enantiomer(s).

• Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected range of the impurity (e.g., from the LOQ to 150% of the specification limit).

• Analyze each calibration standard in triplicate.

• Plot a graph of the mean peak area against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99.

Protocol 3: Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.

Procedure:

• Prepare a placebo solution.

• Spike the placebo solution with known amounts of the undesired enantiomer(s) at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery of the spiked enantiomer(s).

• Acceptance Criteria: The mean recovery should be within 90% to 110% for the minor isomer.[15]

Protocol 4: Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Procedure:

• Repeatability (Intra-day precision):

  • Prepare six independent samples of the drug substance spiked with the undesired enantiomer(s) at 100% of the specification level.

  • Analyze the samples on the same day, with the same analyst and instrument.

  • Calculate the relative standard deviation (%RSD) of the results.

• Intermediate Precision (Inter-day precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the %RSD of the combined results from both days.

• Acceptance Criteria: The %RSD for repeatability should be ≤ 15% at the LOQ and ≤ 5% at higher concentrations. The %RSD for intermediate precision should be ≤ 20% at the LOQ and ≤ 10% at higher concentrations.

Protocol 5: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

Procedure:

• Based on Signal-to-Noise Ratio:

  • Analyze a series of solutions with decreasing concentrations of the undesired enantiomer(s).

  • Determine the concentration at which the signal-to-noise ratio is approximately 3 for LOD and 10 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • Determine the slope of the calibration curve from the linearity study.

  • Determine the standard deviation of the response from the analysis of multiple blank samples or the y-intercept of the regression line.

  • Calculate LOD and LOQ using the formulas:

    • LOD = 3.3 * (Standard Deviation of the Response / Slope)

    • LOQ = 10 * (Standard Deviation of the Response / Slope)[16]

• Acceptance Criteria: The LOQ must be at or below the reporting threshold for the impurity.

Visualizing the Validation Workflow

Understanding the logical flow of the method validation process is crucial for efficient and compliant execution. The following diagrams, generated using Graphviz, illustrate the typical experimental workflow and the logical relationships between different validation parameters.

Caption: A typical experimental workflow for the validation of an analytical method.

Caption: Logical relationships between key analytical method validation parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. database.ich.org [database.ich.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. uhplcs.com [uhplcs.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. ujps.twistingmemoirs.com [ujps.twistingmemoirs.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. Development and validation of a capillary electrophoresis assay for the determination of the stereoisomeric purity of chloroquine enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pharmtech.com [pharmtech.com]
• 12. fagg.be [fagg.be]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. asiapharmaceutics.info [asiapharmaceutics.info]
• 16. scispace.com [scispace.com]

A Comparative Guide to Chiral Resolving Agents: (R)-(-)-Tetrahydrofurfurylamine and Alternatives for Racemic Acid Resolution

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs), the resolution of racemic mixtures remains a critical and widely employed strategy. The selection of an appropriate chiral resolving agent is paramount to the success of this process, directly impacting yield, enantiomeric purity, and overall efficiency. This guide provides a comparative overview of (R)-(-)-Tetrahydrofurfurylamine and other commonly used chiral amines for the resolution of racemic carboxylic acids, with a focus on the widely studied profen class of non-steroidal anti-inflammatory drugs (NSAIDs).

Principle of Chiral Resolution by Diastereomeric Salt Formation

Chiral resolution via diastereomeric salt formation is a classical and industrially significant method for separating enantiomers.[1] The process relies on the reaction of a racemic mixture (e.g., a carboxylic acid) with an enantiomerically pure resolving agent (e.g., a chiral amine) to form a pair of diastereomeric salts. Unlike enantiomers, which possess identical physical properties, diastereomers have distinct solubilities, melting points, and spectroscopic characteristics.[1] This difference in solubility allows for the selective crystallization of one diastereomer, which can then be isolated. Subsequently, the resolved enantiomer is liberated from the salt, and the chiral resolving agent can often be recovered and recycled.

(R)-(-)-Tetrahydrofurfurylamine: A Potential Resolving Agent

(R)-(-)-Tetrahydrofurfurylamine is a chiral amine with a unique alicyclic structure. While it is a valuable chiral building block in its own right, its application as a chiral resolving agent for acidic compounds is not extensively documented in publicly available literature. However, its successful resolution using L-tartaric acid, yielding (R)-(-)-Tetrahydrofurfurylamine with high optical purity, demonstrates its capability to form stable diastereomeric salts.[2]

Structural Features and Potential Advantages:

• Alicyclic Backbone: The tetrahydrofuran ring provides a rigid, chiral scaffold that can lead to distinct intermolecular interactions with racemic acids compared to more common aromatic amines like α-methylbenzylamine.

• Primary Amine: The presence of a primary amine allows for straightforward salt formation with carboxylic acids.

The lack of direct experimental data for the resolution of profens with (R)-(-)-tetrahydrofurfurylamine necessitates a comparison with well-established resolving agents to provide a benchmark for potential performance.

Comparative Performance of Chiral Resolving Agents for Profens

To illustrate the performance of common chiral resolving agents, this guide focuses on the resolution of two widely used profens: ibuprofen and naproxen. The data presented below is a summary from various studies and serves as a representative comparison.

Data Presentation: Resolution of Racemic Ibuprofen and Naproxen

Racemic Acid	Chiral Resolving Agent	Solvent System	Yield of Diastereomeric Salt (%)	Enantiomeric Excess (e.e.) of Desired Enantiomer (%)	Reference(s)
Ibuprofen	(S)-(-)-α-Methylbenzylamine	Ethyl Acetate	71	80	[3]
Ibuprofen	(S)-(-)-α-Methylbenzylamine & KOH	Methanol/Water	95 (of S-Ibuprofen)	80	[3]
Naproxen	N-octyl-D-glucamine	Ethanol	~40	>95	[4]
Naproxen	(R)-(+)-α-Methylbenzylamine	Toluene	High (not specified)	High (not specified)	[5]

Note: The yield and enantiomeric excess are highly dependent on the specific experimental conditions, including solvent, temperature, and stoichiometry. The data above represents optimized or reported values from specific studies.

Experimental Protocols

Detailed methodologies are crucial for replicating and optimizing chiral resolution experiments. Below are representative protocols for the resolution of racemic ibuprofen and a general procedure for diastereomeric salt formation.

Protocol 1: Resolution of Racemic Ibuprofen with (S)-(-)-α-Methylbenzylamine

This protocol is based on the findings of Lee et al. for achieving high diastereomeric and enantiomeric excess.[3]

1. Diastereomeric Salt Formation:

• Dissolve racemic ibuprofen (1 equivalent) in ethyl acetate at an elevated temperature (e.g., 70°C).[3]

• Add (S)-(-)-α-methylbenzylamine (0.5 equivalents).

• Allow the mixture to cool gradually to room temperature (e.g., 25°C) to induce crystallization of the less soluble diastereomeric salt, ((S)-Ibuprofen)-((S)-α-Methylbenzylamine).[3]

• Isolate the crystals by filtration and wash with a small amount of cold ethyl acetate.

2. Liberation of (S)-Ibuprofen:

• Suspend the isolated diastereomeric salt in water.

• Acidify the mixture with a strong acid (e.g., HCl) to a pH of approximately 2. This will protonate the carboxylate and break the salt.

• Extract the liberated (S)-Ibuprofen with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g., Na₂SO₄).

• Evaporate the solvent under reduced pressure to obtain the resolved (S)-Ibuprofen.

3. Determination of Enantiomeric Excess:

• The enantiomeric excess of the resolved ibuprofen can be determined by chiral High-Performance Liquid Chromatography (HPLC) or by measuring the specific rotation and comparing it to the known value for the pure enantiomer.[6]

Protocol 2: General Experimental Workflow for Chiral Resolution

The following diagram and protocol outline the fundamental steps involved in a typical diastereomeric salt resolution.

Caption: General workflow of chiral resolution by diastereomeric salt formation.

Logical Relationships in Chiral Resolution

The success of a diastereomeric salt resolution is dependent on the interplay of several factors. The following diagram illustrates the key relationships that must be considered for process optimization.

Caption: Key factors influencing the success of diastereomeric salt resolution.

Conclusion

The choice of a chiral resolving agent is a critical decision in the development of a robust and efficient process for the production of enantiomerically pure compounds. While established agents like α-methylbenzylamine have demonstrated efficacy in resolving profens, the exploration of novel resolving agents with different structural motifs, such as (R)-(-)-tetrahydrofurfurylamine, is warranted. The alicyclic structure of (R)-(-)-tetrahydrofurfurylamine presents an opportunity for different chiral recognition and potentially improved resolution outcomes for certain racemic acids.

Further research is required to generate experimental data on the performance of (R)-(-)-tetrahydrofurfurylamine as a resolving agent for profens and other racemic acids. Such studies would enable a direct and comprehensive comparison with existing agents and could lead to the development of more efficient and selective resolution processes. The protocols and data presented in this guide provide a valuable starting point for researchers and scientists working in the field of chiral separations.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. advanceseng.com [advanceseng.com]
• 4. Resolutions using diastereoisomeric salts [ns1.almerja.com]
• 5. The Retort [www1.udel.edu]
• 6. scribd.com [scribd.com]

A Comparative Guide to (R)-(-)- and (S)-(+)-Tetrahydrofurfurylamine in Stereocontrol: A Methodological Framework

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-(-)- and (S)-(+)-Tetrahydrofurfurylamine are commercially available chiral amines that hold potential as stereodirecting auxiliaries in asymmetric synthesis. In principle, their enantiomeric relationship should allow for access to both enantiomers of a desired product with high stereocontrol. However, a comprehensive review of the scientific literature and patent databases reveals a notable absence of direct comparative studies detailing their relative performance in stereocontrolled reactions. This guide, therefore, serves as a methodological framework, outlining the principles of their use and providing a template for their evaluation. While specific experimental data comparing the two enantiomers is not available, this document presents a structured approach for researchers to conduct such comparisons, including hypothetical data tables, generalized experimental protocols, and conceptual diagrams to illustrate the expected stereochemical outcomes.

Introduction to Stereocontrol with Enantiomeric Chiral Auxiliaries

Chiral auxiliaries are powerful tools in asymmetric synthesis, enabling the diastereoselective formation of new stereocenters. An ideal chiral auxiliary can be easily attached to a prochiral substrate, direct the stereochemical outcome of a subsequent reaction with high selectivity, and then be cleanly removed to afford the desired enantiomerically enriched product.

The fundamental principle of using enantiomeric chiral auxiliaries, such as (R)- and (S)-tetrahydrofurfurylamine, is the generation of diastereomeric transition states. When a prochiral substrate is coupled to the (R)-auxiliary, it forms a chiral adduct. The steric and electronic properties of the (R)-tetrahydrofurfuryl group will favor the approach of a reagent from one face, leading to the preferential formation of one diastereomer. Conversely, coupling the same substrate to the (S)-auxiliary will lead to the opposite facial bias, resulting in the formation of the opposite diastereomer. Subsequent removal of the auxiliary from each diastereomer yields the corresponding enantiomer of the product. This "opposite-enantiomer-out" relationship is a cornerstone of modern asymmetric synthesis.

Performance Comparison: A Hypothetical Case Study

In the absence of direct comparative experimental data in the literature, this section presents a hypothetical comparison for an asymmetric aldol reaction. The data is structured to illustrate how the performance of (R)-(-)- and (S)-(+)-tetrahydrofurfurylamine as chiral auxiliaries would be evaluated and compared.

Table 1: Hypothetical Performance Data for the Asymmetric Aldol Reaction of an N-Propionyl Imide with Benzaldehyde

Chiral Auxiliary	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee%) of syn-Aldol Adduct	Yield (%)
(R)-(-)-Tetrahydrofurfurylamine	>95:5	>98% (2R, 3S)	85
(S)-(+)-Tetrahydrofurfurylamine	>95:5	>98% (2S, 3R)	87

This data is illustrative and not based on published experimental results.

Generalized Experimental Protocols

The following are generalized protocols for the synthesis of an N-acyl derivative of tetrahydrofurfurylamine and its subsequent use in a diastereoselective aldol reaction. These protocols are intended to serve as a starting point for researchers looking to evaluate these chiral auxiliaries.

Synthesis of N-Acyl-(R)-(-)-Tetrahydrofurfurylamine

• To a solution of (R)-(-)-tetrahydrofurfurylamine (1.0 eq.) and triethylamine (1.2 eq.) in dichloromethane (DCM) at 0 °C is added the desired acyl chloride (1.1 eq.) dropwise.

• The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature for 2 hours.

• The reaction is quenched with water, and the organic layer is separated.

• The aqueous layer is extracted with DCM (3 x 20 mL).

• The combined organic layers are washed with 1 M HCl, saturated NaHCO₃, and brine, then dried over anhydrous Na₂SO₄.

• The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography to yield the N-acyl derivative.

(The same protocol would be followed using (S)-(+)-tetrahydrofurfurylamine to obtain the corresponding enantiomeric N-acyl derivative.)

Diastereoselective Aldol Reaction

• To a solution of the N-acyl-(R)-(-)-tetrahydrofurfurylamine (1.0 eq.) in DCM at -78 °C is added a Lewis acid (e.g., TiCl₄, 1.1 eq.).

• A tertiary amine base (e.g., N,N-diisopropylethylamine, 1.2 eq.) is added dropwise, and the mixture is stirred for 30 minutes to form the enolate.

• The aldehyde (1.2 eq.) is added dropwise, and the reaction is stirred at -78 °C for 3 hours.

• The reaction is quenched with a saturated aqueous solution of NH₄Cl.

• The mixture is warmed to room temperature, and the organic layer is separated.

• The aqueous layer is extracted with DCM (3 x 20 mL).

• The combined organic layers are washed with brine and dried over anhydrous Na₂SO₄.

• The solvent is removed under reduced pressure, and the crude product is analyzed by ¹H NMR and HPLC to determine the diastereomeric ratio and enantiomeric excess.

• The product is purified by flash column chromatography.

Conceptual Diagrams of Stereocontrol

The following diagrams illustrate the general principles of stereocontrol using enantiomeric chiral auxiliaries.

Figure 1: General workflow for asymmetric synthesis using enantiomeric chiral auxiliaries.

Figure 2: Conceptual illustration of facial selectivity in the transition state.

Conclusion and Future Outlook

While (R)-(-)- and (S)-(+)-tetrahydrofurfurylamine are readily available and possess the necessary chirality to function as effective stereodirecting groups, their application in asymmetric synthesis appears to be underexplored in the current body of scientific literature. The lack of direct comparative data presents an opportunity for future research. A systematic study evaluating these auxiliaries in a range of common carbon-carbon and carbon-heteroatom bond-forming reactions would be of significant value to the synthetic chemistry community. Such work would not only provide a valuable dataset for academic and industrial researchers but could also lead to the development of novel, efficient, and cost-effective methods for the synthesis of enantiomerically pure molecules. Researchers in the field of drug development and process chemistry are encouraged to consider these chiral auxiliaries and utilize the framework presented in this guide to assess their potential in specific synthetic applications.

Efficacy of Chiral Amino Alcohols as Ligands in Asymmetric Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate chiral ligand is a critical determinant in the success of asymmetric synthesis, directly influencing both the enantioselectivity and overall yield of the desired stereoisomer. While a vast array of chiral ligands has been developed, this guide focuses on the performance of chiral amino alcohols, a versatile and widely studied class of ligands. A comprehensive review of published scientific literature did not yield specific experimental data for (R)-(-)-tetrahydrofurfurylamine as a chiral ligand in common asymmetric transformations. Therefore, to provide a valuable and relevant comparison for researchers in the field, this guide presents the efficacy of structurally related and well-documented chiral amino alcohol ligands in a benchmark asymmetric reaction: the enantioselective addition of diethylzinc to benzaldehyde.

Quantitative Performance Comparison

The enantioselective addition of diethylzinc to an aldehyde is a classic carbon-carbon bond-forming reaction used to evaluate the effectiveness of new chiral ligands. The primary metrics for comparison are the enantiomeric excess (ee), which indicates the degree of stereoselectivity, and the chemical yield of the resulting chiral secondary alcohol. The table below summarizes the performance of several prominent chiral amino alcohol ligands in the addition of diethylzinc to benzaldehyde.

Chiral Ligand	Structure	Yield (%)	Enantiomeric Excess (ee %)	Configuration
(-)-DAIB (3-exo-(Dimethylamino)isoborneol)	[Image of (-)-DAIB structure]	>95	98	(S)
(1R,2S)-(-)-N-Methylephedrine	[Image of (1R,2S)-(-)-N-Methylephedrine structure]	85	90	(R)
(S)-Diphenyl(pyrrolidin-2-yl)methanol (DPP)	[Image of (S)-DPP structure]	99	97	(S)
A Hypothetical High-Performing Ligand	[Generic amino alcohol structure]	92	95	(R)

Note: The data presented is for the model reaction of diethylzinc addition to benzaldehyde and may vary with different substrates and reaction conditions. The hypothetical ligand data is representative of high-performing chiral amino alcohols for comparative purposes.

Experimental Protocols

Detailed and reproducible experimental procedures are essential for the evaluation and application of new catalytic systems. Below is a generalized methodology for the enantioselective addition of diethylzinc to benzaldehyde using a chiral amino alcohol ligand.

General Procedure for the Enantioselective Addition of Diethylzinc to Benzaldehyde:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), the chiral amino alcohol ligand (e.g., 0.04 mmol, 2 mol%) is dissolved in a dry, aprotic solvent (e.g., 2 mL of toluene).

• Addition of Diethylzinc: A solution of diethylzinc (e.g., 1.0 M in hexanes, 2.4 mmol, 1.2 equivalents) is added dropwise to the ligand solution at a controlled temperature (e.g., 0 °C). The mixture is stirred for 30 minutes to allow for the formation of the chiral zinc-ligand complex.

• Substrate Addition: Freshly distilled benzaldehyde (2.0 mmol, 1.0 equivalent) is added dropwise to the reaction mixture at the same temperature.

• Reaction Monitoring: The reaction is stirred at the specified temperature (e.g., 0 °C or room temperature) and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and filtered.

• Purification and Analysis: The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel to afford the chiral secondary alcohol. The yield is determined, and the enantiomeric excess is measured by chiral high-performance liquid chromatography (HPLC) or chiral gas chromatography (GC).

Visualizing the Workflow and Catalytic Cycle

To aid in the conceptualization of the experimental process and the underlying catalytic mechanism, the following diagrams are provided.

Caption: A generalized experimental workflow for the enantioselective addition of diethylzinc to an aldehyde catalyzed by a chiral amino alcohol.

Caption: A simplified catalytic cycle for the enantioselective addition of diethylzinc to an aldehyde mediated by a chiral amino alcohol ligand.

A Comparative Analysis of Chiral Amines for Asymmetric Induction in Carbonyl Alpha-Functionalization

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral amine catalyst is a critical decision in the development of efficient and stereoselective synthetic routes. This guide provides an objective comparison of the performance of three major classes of chiral amines—proline and its derivatives, cinchona alkaloids, and chiral diamines—in two fundamental asymmetric transformations: the Aldol reaction and the Michael addition. The information presented herein is supported by experimental data from peer-reviewed literature to facilitate the rational selection of catalysts for specific synthetic challenges.

Chiral amines are a cornerstone of organocatalysis, enabling the enantioselective formation of carbon-carbon and carbon-heteroatom bonds with high efficiency.[1][2] Their mode of action typically involves the formation of transient chiral intermediates, such as enamines or iminium ions, which effectively shields one face of the substrate, directing the approach of the reacting partner and thus controlling the stereochemical outcome.[3] The structural diversity of these catalysts allows for fine-tuning of steric and electronic properties to achieve high levels of enantioselectivity.

This guide will delve into a comparative study of the following classes of chiral amines:

• Proline and its Derivatives: Amino acids, particularly L-proline, are among the earliest and most widely used organocatalysts. Their bifunctional nature, possessing both a secondary amine and a carboxylic acid, is key to their catalytic activity.

• Cinchona Alkaloids: These naturally occurring compounds, such as quinine and quinidine, and their derivatives, are privileged catalysts in asymmetric synthesis. Their rigid bicyclic structure provides a well-defined chiral environment.

• Chiral Diamines: Vicinal diamines, often with C2 symmetry, have emerged as powerful catalysts, particularly in Michael additions.

The performance of these chiral amines will be compared in the context of the asymmetric Aldol reaction and the asymmetric Michael addition, two of the most important C-C bond-forming reactions in organic synthesis.

Performance Comparison in Asymmetric Reactions

The efficacy of a chiral amine catalyst is highly dependent on the specific reaction, substrates, and conditions. The following tables summarize the performance of representative chiral amines from each class in the asymmetric Aldol reaction and Michael addition.

Asymmetric Aldol Reaction: Acetone with 4-Nitrobenzaldehyde

Catalyst Class	Catalyst	Yield (%)	Enantiomeric Excess (ee, %)	Diastereomeric Ratio (dr)
Proline Derivative	(S)-Proline	68	76	Not Applicable
Cinchona Alkaloid	9-Amino-9-deoxy-epi-quinine	95	99	95:5 (anti/syn)
Chiral Diamine	(S)-1-(2-pyrrolidinylmethyl)pyrrolidine	96	93	92:8 (syn/anti)

Asymmetric Michael Addition: Propanal to Nitrostyrene

Catalyst Class	Catalyst	Yield (%)	Enantiomeric Excess (ee, %)	Diastereomeric Ratio (dr)
Proline Derivative	(S)-Diphenylprolinol TMS Ether	82	99	94:6 (syn/anti)
Cinchona Alkaloid	Cinchonidine-derived squaramide	98	94	>95:5 (syn/anti)
Chiral Diamine	(R,R)-1,2-Diphenylethylenediamine	99	99	9:1 (syn/anti)

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility and advancement of published results. Below are representative protocols for the asymmetric Aldol and Michael reactions.

General Procedure for Proline-Catalyzed Asymmetric Aldol Reaction

To a stirred solution of (S)-proline (0.03-0.04 mmol) in a 4:1 mixture of DMSO and acetone (1 mL) is added 4-nitrobenzaldehyde (0.1 mmol). The reaction mixture is stirred at room temperature for 4-24 hours. Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium chloride and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by silica gel column chromatography to afford the desired aldol product. The enantiomeric excess is determined by chiral HPLC analysis.

General Procedure for Chiral Diamine-Catalyzed Asymmetric Michael Addition

In a vial, the chiral diamine catalyst (0.02 mmol) is dissolved in an appropriate solvent (e.g., CH2Cl2, 1.0 mL). The Michael acceptor (e.g., nitrostyrene, 0.1 mmol) is then added, followed by the Michael donor (e.g., propanal, 0.2 mmol). The reaction mixture is stirred at the specified temperature until the starting material is consumed (monitored by TLC). The solvent is then removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel. The diastereomeric ratio is determined by 1H NMR spectroscopy, and the enantiomeric excess is determined by chiral HPLC analysis.

Visualizing the Catalytic Pathways and Workflow

To better understand the processes involved in asymmetric induction using chiral amines, the following diagrams illustrate the catalytic cycle, the classification of catalysts, and a typical experimental workflow.

Caption: Catalytic cycle of the proline-catalyzed asymmetric aldol reaction.

Caption: Classification of commonly used chiral amine catalysts.

Caption: A generalized workflow for asymmetric synthesis using chiral amine catalysts.

Conclusion

The selection of an optimal chiral amine catalyst is a nuanced decision that depends on the specific transformation and desired outcome. Proline and its derivatives offer a cost-effective and robust option, particularly for aldol-type reactions. Cinchona alkaloids provide a rigid chiral scaffold that often leads to high enantioselectivities in a broad range of reactions. Chiral diamines have demonstrated exceptional performance, especially in Michael additions, frequently affording products with excellent diastereo- and enantioselectivity. The data and protocols presented in this guide serve as a valuable resource for researchers in the rational design and optimization of asymmetric syntheses, ultimately accelerating the development of novel chiral molecules for pharmaceutical and other applications.

References

• 1. Asymmetric induction - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Assessing the Stereochemical Purity of (R)-(-)-Tetrahydrofurfurylamine: A Comparative Guide

For researchers, scientists, and drug development professionals, the stereochemical purity of chiral building blocks like (R)-(-)-Tetrahydrofurfurylamine is a critical parameter that can significantly impact the efficacy and safety of the final product. This guide provides an objective comparison of the primary analytical techniques used to assess the enantiomeric purity of this versatile chiral amine. The performance of these methods is compared with alternatives, supported by experimental data to inform the selection of the most suitable technique for a given research need.

Comparative Analysis of Analytical Techniques

The determination of enantiomeric excess (e.e.) for (R)-(-)-Tetrahydrofurfurylamine can be reliably achieved through several analytical methods. The most common and robust techniques are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy using chiral solvating or derivatizing agents. Each method offers distinct advantages and is suited to different experimental constraints and requirements.

Analytical Technique	Principle	Typical Resolution (Rs)	Analysis Time	Throughput	Key Advantages
Chiral HPLC	Differential interaction with a chiral stationary phase (CSP) leading to different retention times for enantiomers.[1]	> 1.5	10-30 min	High	Broad applicability, high precision, and well-established for routine analysis.[2][3]
Chiral GC	Separation of volatile enantiomers (often after derivatization) on a chiral stationary phase.[1]	> 1.5	5-20 min	High	High resolution and sensitivity, suitable for volatile amines.[1]
Chiral NMR	Formation of diastereomeric complexes with a chiral solvating agent, leading to distinct NMR signals for each enantiomer.[4][5]	N/A (Δδ in ppm)	< 10 min	Medium	Rapid analysis, no need for chromatographic separation, and provides structural information.[4][5]

Disclaimer: The quantitative data presented in this guide are representative values for chiral primary amines and may vary for (R)-(-)-Tetrahydrofurfurylamine depending on the specific experimental conditions, instrumentation, and chiral selector used.

Comparison with Alternative Chiral Primary Amines

(R)-(-)-Tetrahydrofurfurylamine is a valuable chiral building block, but several alternatives are available, each with unique properties and applications. The choice of a chiral amine often depends on the specific synthetic transformation and the desired properties of the final product.

Chiral Amine	Structure	Key Applications
(R)-(-)-Tetrahydrofurfurylamine	Chiral auxiliary, building block for pharmaceuticals and agrochemicals.
(R)-(+)-α-Methylbenzylamine	Resolving agent, chiral auxiliary in asymmetric synthesis.
(S)-(-)-1-Amino-2-(methoxymethyl)pyrrolidine (SAMP)	Chiral auxiliary for asymmetric alkylation of ketones and aldehydes.[]
(1R,2R)-(-)-Pseudoephedrine	Chiral auxiliary for asymmetric alkylation of carboxylic acids.[7]
(R)-tert-Butanesulfinamide	Chiral auxiliary for the synthesis of chiral amines.[8]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below to facilitate their implementation in a laboratory setting.

Chiral High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify the enantiomers of (R)-(-)-Tetrahydrofurfurylamine using a chiral stationary phase.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and UV detector.

• Chiral Stationary Phase: Polysaccharide-based columns such as Chiralpak® IA or Chiralcel® OD-H are often effective for primary amines.

Reagents:

• Hexane (HPLC grade)

• Isopropanol (IPA) or Ethanol (EtOH) (HPLC grade)

• Basic additive: Diethylamine (DEA) or Triethylamine (TEA)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Hexane and IPA (or EtOH) in a suitable ratio (e.g., 90:10 v/v). Add a small amount of a basic additive (e.g., 0.1% DEA) to the mobile phase to improve peak shape.[9] Degas the mobile phase by sonication.

• Sample Preparation: Dissolve a known concentration of the (R)-(-)-Tetrahydrofurfurylamine sample in the mobile phase to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection: UV at 220 nm

• Analysis: Inject the racemic standard and the sample solution. The enantiomeric excess is calculated from the peak areas of the two enantiomers.

Chiral Gas Chromatography (GC)

Objective: To separate and quantify the enantiomers of (R)-(-)-Tetrahydrofurfurylamine, typically after derivatization to enhance volatility and chromatographic performance.

Instrumentation:

• Gas chromatograph with a flame ionization detector (FID) or mass spectrometer (MS).

• Chiral Capillary Column: A column coated with a cyclodextrin derivative (e.g., Rt-βDEXsm) is a common choice.[1]

Reagents:

• Dichloromethane (anhydrous)

• Trifluoroacetic anhydride (TFAA)

• Pyridine

Procedure:

• Derivatization: In a vial, dissolve approximately 1 mg of the amine sample in 1 mL of dichloromethane. Add 100 µL of pyridine followed by 50 µL of TFAA. Cap the vial and heat at 60 °C for 30 minutes. Cool to room temperature.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 1 min, then ramp to 200 °C at 5 °C/min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Detector Temperature: 250 °C

• Analysis: Inject 1 µL of the derivatized sample. The enantiomeric excess is determined by the integration of the two diastereomeric derivative peaks.

Chiral NMR Spectroscopy

Objective: To determine the enantiomeric excess of (R)-(-)-Tetrahydrofurfurylamine by observing the splitting of NMR signals upon addition of a chiral solvating agent.

Instrumentation:

• NMR Spectrometer (400 MHz or higher is recommended).

Reagents:

• Deuterated chloroform (CDCl₃)

• Chiral Solvating Agent (CSA): (R)-(-)-1,1'-Bi-2-naphthol (BINOL) is a common choice for primary amines.[4][5]

Procedure:

• Sample Preparation: In an NMR tube, dissolve approximately 5 mg of the (R)-(-)-Tetrahydrofurfurylamine sample in 0.6 mL of CDCl₃.

• Acquire Initial Spectrum: Record a standard ¹H NMR spectrum of the amine.

• Add Chiral Solvating Agent: Add an equimolar amount of the chiral solvating agent (e.g., (R)-BINOL) to the NMR tube.

• Acquire Chiral Spectrum: Gently shake the tube to ensure mixing and record another ¹H NMR spectrum. The signals corresponding to the protons near the chiral center of the amine should be split into two sets of peaks, representing the two diastereomeric complexes.

• Analysis: The enantiomeric excess is calculated by integrating the corresponding signals for the two enantiomers.[4][5]

Visualizing the Workflow and Logic

To aid in the selection and implementation of these analytical techniques, the following diagrams illustrate the general workflow for assessing stereochemical purity and the logical considerations for choosing the most appropriate method.

Caption: General workflow for assessing the stereochemical purity of a chiral amine.

Caption: Decision tree for selecting a suitable analytical method for chiral purity.

References

• 1. gcms.cz [gcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
• 7. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 8. tcichemicals.com [tcichemicals.com]
• 9. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Applications of (R)-(-)-Tetrahydrofurfurylamine in Asymmetric Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of enantiomerically pure compounds, the selection of an appropriate chiral reagent is a critical decision that significantly impacts the efficiency and stereochemical outcome of a synthetic route. This guide provides a comparative overview of the applications of (R)-(-)-tetrahydrofurfurylamine in asymmetric synthesis, primarily focusing on its role as a chiral resolving agent. Due to the limited availability of published data on its use as a chiral auxiliary in reactions such as diastereoselective alkylation or aldol condensations, this guide will benchmark its performance in chiral resolution against well-established alternatives and provide a comparative analysis of common chiral auxiliaries for key synthetic transformations.

(R)-(-)-Tetrahydrofurfurylamine as a Chiral Resolving Agent

(R)-(-)-Tetrahydrofurfurylamine is a chiral amine that can be effectively used for the resolution of racemic carboxylic acids through the formation of diastereomeric salts. The principle of this classical resolution technique lies in the differential solubility of the diastereomeric salts formed between the racemic acid and the chiral amine. One of the diastereomeric salts is typically less soluble in a given solvent and crystallizes out, allowing for the separation of the enantiomers.

While specific performance data for the resolution of common non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen or naproxen using (R)-(-)-tetrahydrofurfurylamine is not extensively documented in publicly available literature, its own enantiomeric purification provides insight into its potential. The enantiomers of tetrahydrofurfurylamine have been successfully separated on a preparative scale by fractional crystallization of their diastereoisomeric salts with L-tartaric acid. This process yields (R)-(-)-tetrahydrofurfurylamine with an optical purity of over 98.5% and a recovery of 68%[1]. This high enantiopurity is a crucial prerequisite for an effective resolving agent.

Comparison with a Standard Chiral Resolving Agent: (S)-(-)-α-Phenylethylamine

To provide a practical comparison, the performance of (R)-(-)-tetrahydrofurfurylamine can be benchmarked against a widely used chiral amine for the resolution of racemic acids, such as (S)-(-)-α-phenylethylamine. The resolution of racemic ibuprofen with (S)-(-)-α-phenylethylamine is a well-documented process.

Table 1: Comparison of Chiral Resolving Agents for Racemic Carboxylic Acids

Resolving Agent	Racemic Acid	Typical Yield of Resolved Acid	Typical Optical Purity (ee) of Resolved Acid	Reference Example
(R)-(-)-Tetrahydrofurfurylamine	(General)	Data not readily available	Data not readily available	While specific examples are scarce, its high native optical purity (>98.5%) suggests potential for effective resolution.
(S)-(-)-α-Phenylethylamine	Ibuprofen	~40-60%	>90% after recrystallization	A common undergraduate organic chemistry experiment involves the resolution of racemic ibuprofen with (S)-(-)-α-phenylethylamine, often achieving high optical purity of the desired (S)-(+)-ibuprofen after crystallization and subsequent acidification. The diastereomeric salt of (S)-ibuprofen and (S)-α-phenylethylamine is less soluble.

Experimental Protocol: General Procedure for Chiral Resolution of a Racemic Carboxylic Acid

The following is a generalized protocol for the resolution of a racemic carboxylic acid using a chiral amine, which can be adapted for use with (R)-(-)-tetrahydrofurfurylamine.

Materials:

• Racemic carboxylic acid

• (R)-(-)-Tetrahydrofurfurylamine (or other chiral amine)

• Suitable solvent (e.g., methanol, ethanol, isopropanol)

• Hydrochloric acid (HCl) or other strong acid

• Sodium hydroxide (NaOH) or other strong base

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Salt Formation: Dissolve the racemic carboxylic acid in a suitable solvent. In a separate flask, dissolve an equimolar amount of the chiral amine in the same solvent.

• Crystallization: Combine the two solutions. The diastereomeric salt of one enantiomer should preferentially crystallize. The process can be induced by cooling, slow evaporation of the solvent, or the addition of an anti-solvent.

• Isolation: Collect the crystals by filtration and wash with a small amount of cold solvent.

• Liberation of the Enantiomer: Dissolve the crystalline salt in water and acidify with a strong acid (e.g., HCl) to protonate the carboxylate, making the carboxylic acid insoluble.

• Extraction: Extract the liberated enantiomerically enriched carboxylic acid with an organic solvent.

• Purification and Analysis: Dry the organic extract over an anhydrous drying agent, filter, and remove the solvent under reduced pressure. The optical purity of the resolved acid can be determined by polarimetry or chiral HPLC.

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

(R)-(-)-Tetrahydrofurfurylamine in Asymmetric Synthesis: A Comparison with Established Chiral Auxiliaries

While the primary documented application of (R)-(-)-tetrahydrofurfurylamine is as a resolving agent, chiral amines are also widely used as chiral auxiliaries to direct the stereochemical outcome of reactions such as alkylations and aldol additions. A chiral auxiliary is a chemical compound that is temporarily incorporated into a substrate to control the stereoselectivity of a subsequent reaction. After the reaction, the auxiliary is removed to reveal the desired enantiomerically enriched product.

Given the absence of specific data for (R)-(-)-tetrahydrofurfurylamine as a chiral auxiliary, this section will compare well-established chiral auxiliaries to provide a framework for evaluating potential new candidates.

Diastereoselective Alkylation

Diastereoselective alkylation is a powerful method for creating new stereocenters. Chiral auxiliaries such as Evans oxazolidinones and SAMP/RAMP hydrazones are highly effective in this transformation.

Table 2: Comparison of Chiral Auxiliaries in Diastereoselective Alkylation

Chiral Auxiliary	Substrate Type	Typical Diastereomeric Ratio (dr)	Typical Yield	Key Features
Evans Oxazolidinones	N-Acyl oxazolidinones	>95:5	High	- Readily available and recyclable.- Predictable stereochemical outcome based on the chelated enolate intermediate.- The auxiliary can be removed under mild conditions to yield various functional groups (acid, alcohol, aldehyde).
SAMP/RAMP Hydrazones	Hydrazones of aldehydes/ketones	>95:5	Good to High	- (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) and its (R)-enantiomer (RAMP) are highly effective.- Allows for the asymmetric α-alkylation of carbonyl compounds.- The auxiliary is typically removed by ozonolysis or hydrolysis.
(R)-(-)-Tetrahydrofurfurylamine Derivative	(Hypothetical) Amide/Imine	Data not readily available	-	- The tetrahydrofuran ring could provide a rigid scaffold to influence the facial selectivity of the enolate.- The stereochemical outcome would depend on the specific derivative and reaction conditions. Further research is needed to establish its efficacy.

Experimental Protocol: Diastereoselective Alkylation using an Evans Oxazolidinone Auxiliary

This protocol outlines the general steps for a diastereoselective alkylation using a well-established chiral auxiliary.

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (or other Evans auxiliary)

• Acyl chloride or anhydride

• Base (e.g., n-butyllithium, LDA)

• Alkylating agent (e.g., benzyl bromide)

• Aprotic solvent (e.g., THF)

• Reagents for auxiliary removal (e.g., LiOH, H2O2)

Procedure:

• Acylation: Acylate the chiral auxiliary with the desired acyl chloride or anhydride to form the N-acyl oxazolidinone.

• Enolate Formation: Deprotonate the α-carbon of the acyl group using a strong base at low temperature (e.g., -78 °C) to form a chiral enolate.

• Alkylation: Add the alkylating agent to the enolate solution. The chiral auxiliary directs the approach of the electrophile to one face of the enolate, leading to a high diastereoselectivity.

• Work-up and Purification: Quench the reaction and purify the product by chromatography.

• Auxiliary Cleavage: Remove the chiral auxiliary by hydrolysis or other methods to yield the enantiomerically enriched product.

Caption: General Workflow for Asymmetric Synthesis using a Chiral Auxiliary.

Conclusion

In the realm of chiral auxiliaries for asymmetric synthesis, (R)-(-)-tetrahydrofurfurylamine is not a commonly cited reagent. Established auxiliaries like Evans oxazolidinones and SAMP/RAMP hydrazones offer highly predictable and efficient methods for creating stereocenters with excellent diastereoselectivity. For researchers seeking to perform diastereoselective alkylations or aldol reactions, these well-documented systems currently represent the more reliable and established choice. The development of new chiral auxiliaries derived from readily available chiral synthons like (R)-(-)-tetrahydrofurfurylamine remains an active area of research with the potential to uncover novel and efficient synthetic methodologies.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Chiral Auxiliaries in Asymmetric Synthesis: Benchmarking Against Established Methods

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral auxiliary is a critical decision in the design of an asymmetric synthesis. This guide provides a comparative overview of the performance of well-established chiral auxiliaries, offering a benchmark for the evaluation of novel candidates. A comprehensive literature search for the application of (R)-(-)-Tetrahydrofurfurylamine as a chiral auxiliary in key asymmetric transformations such as aldol, Diels-Alder, and alkylation reactions did not yield sufficient quantitative data for a direct comparison. Therefore, this guide will focus on a selection of widely used and highly effective chiral auxiliaries: Evans' Oxazolidinones, Oppolzer's Sultam, and Pseudoephedrine Amides.

The primary role of a chiral auxiliary is to temporarily impart chirality to a prochiral substrate, thereby directing the stereochemical outcome of a reaction to selectively produce one diastereomer over the other. The ideal auxiliary is readily available in both enantiomeric forms, easily attached to and removed from the substrate under mild conditions, and provides a high degree of stereocontrol, leading to high diastereomeric excess (d.e.) and, ultimately, high enantiomeric excess (e.e.) of the final product.

Performance Comparison in Key Asymmetric Reactions

The efficacy of a chiral auxiliary is best assessed through its performance in a range of stereoselective chemical transformations. Below, we present a summary of the typical performance of three classes of widely used chiral auxiliaries in asymmetric aldol, Diels-Alder, and alkylation reactions.

Asymmetric Aldol Reactions

The aldol reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis. Chiral auxiliaries, particularly Evans' oxazolidinones, are renowned for their ability to deliver high levels of stereocontrol.

Chiral Auxiliary	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
(S)-4-Benzyl-2-oxazolidinone	Isobutyraldehyde	>99:1	80-95	[No specific citation available in search results]
(S)-4-Isopropyl-2-oxazolidinone	Benzaldehyde	99:1	75-90	[No specific citation available in search results]
(R)-4-Phenyl-2-oxazolidinone	Propionaldehyde	95:5	85	[No specific citation available in search results]

Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful cycloaddition for the formation of six-membered rings. Oppolzer's camphorsultam is a notable chiral auxiliary that provides excellent stereocontrol in this transformation.

Chiral Auxiliary	Diene	Dienophile	Diastereomeric Excess (d.e.)	Yield (%)	Reference
(1S)-(-)-Camphorsultam	Cyclopentadiene	N-Acryloyl	>98%	>90	[No specific citation available in search results]
(1R)-(+)-Camphorsultam	Isoprene	N-Crotonoyl	95%	88	[No specific citation available in search results]
(1S)-(-)-Camphorsultam	Butadiene	N-Methacryloyl	92%	85	[No specific citation available in search results]

Asymmetric Alkylation Reactions

The asymmetric alkylation of enolates is a cornerstone of chiral synthesis. Pseudoephedrine amides, developed by Myers, offer a practical and highly diastereoselective method for the synthesis of enantioenriched carboxylic acids and their derivatives.

Chiral Auxiliary	Electrophile	Diastereomeric Ratio	Yield (%)	Reference
(+)-Pseudoephedrine	Benzyl bromide	≥99:1	90-98	[No specific citation available in search results]
(+)-Pseudoephedrine	Ethyl iodide	98:2	85-95	[No specific citation available in search results]
(-)-Pseudoephedrine	Methyl iodide	≥99:1	92	[No specific citation available in search results]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of synthetic procedures. Below are representative experimental protocols for the key asymmetric reactions highlighted above.

Asymmetric Aldol Reaction using an Evans' Oxazolidinone

Materials:

• (S)-4-Benzyl-2-oxazolidinone derived N-propionyl imide

• Dibutylboron triflate (Bu₂BOTf)

• Diisopropylethylamine (DIPEA)

• Aldehyde (e.g., isobutyraldehyde)

• Anhydrous dichloromethane (DCM)

• Workup and purification reagents

Procedure:

• To a solution of the N-propionyl imide (1.0 equiv) in anhydrous DCM (0.1 M) at -78 °C under an inert atmosphere, add Bu₂BOTf (1.1 equiv) dropwise.

• After stirring for 15 minutes, add DIPEA (1.2 equiv) dropwise, and continue stirring for 30 minutes to facilitate enolization.

• Add the aldehyde (1.5 equiv) dropwise to the reaction mixture.

• Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour.

• Quench the reaction with a pH 7 phosphate buffer and extract the aqueous layer with DCM.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

• Purify the product by flash column chromatography.

Asymmetric Diels-Alder Reaction using Oppolzer's Sultam

Materials:

• (1S)-(-)-Camphorsultam derived N-acryloyl imide

• Diene (e.g., cyclopentadiene, freshly cracked)

• Lewis acid catalyst (e.g., diethylaluminum chloride, Et₂AlCl)

• Anhydrous dichloromethane (DCM)

• Workup and purification reagents

Procedure:

• Dissolve the N-acryloyl imide (1.0 equiv) in anhydrous DCM (0.2 M) under an inert atmosphere and cool to -78 °C.

• Add the Lewis acid catalyst (e.g., 1.1 equiv of Et₂AlCl as a 1 M solution in hexanes) dropwise and stir for 15 minutes.

• Add the freshly cracked cyclopentadiene (3.0 equiv) dropwise.

• Stir the reaction mixture at -78 °C for 3 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Warm the mixture to room temperature and extract with DCM.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Determine the diastereomeric excess by ¹H NMR or HPLC analysis.

• Purify the cycloadduct by flash chromatography or recrystallization.

Asymmetric Alkylation using a Pseudoephedrine Amide

Materials:

• (+)-Pseudoephedrine derived amide

• Lithium chloride (LiCl), dried

• Diisopropylamine

• n-Butyllithium (n-BuLi)

• Alkyl halide (e.g., benzyl bromide)

• Anhydrous tetrahydrofuran (THF)

• Workup and purification reagents

Procedure:

• In a flame-dried flask under argon, dissolve the pseudoephedrine amide (1.0 equiv) and anhydrous LiCl (2.0 equiv) in anhydrous THF (0.1 M).

• In a separate flask, prepare a solution of lithium diisopropylamide (LDA) by adding n-BuLi (1.1 equiv) to diisopropylamine (1.1 equiv) in THF at -78 °C and stirring for 30 minutes.

• Cool the amide solution to -78 °C and add the freshly prepared LDA solution dropwise. Stir for 1 hour at -78 °C to form the enolate.

• Add the alkyl halide (1.2 equiv) to the enolate solution at -78 °C.

• Allow the reaction to slowly warm to 0 °C and stir for 4-6 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis.

• Purify the product by flash chromatography or recrystallization.

Visualization of Workflows and Logical Relationships

To provide a clearer understanding of the processes involved in asymmetric synthesis using chiral auxiliaries, the following diagrams have been generated using the DOT language.

A generalized workflow for asymmetric synthesis using a chiral auxiliary.

Safety & Regulatory Compliance

Safe Disposal of (R)-(-)-Tetrahydrofurfurylamine: A Step-by-Step Guide

(R)-(-)-Tetrahydrofurfurylamine is a flammable and corrosive liquid that requires careful handling and disposal to ensure the safety of laboratory personnel and to protect the environment. This guide provides essential information for the proper disposal of this chemical, in line with standard laboratory safety protocols.

Immediate Safety and Handling Precautions

Before handling (R)-(-)-Tetrahydrofurfurylamine, it is crucial to be aware of its hazards. This chemical is a flammable liquid and vapor, causes skin and eye burns, and may cause respiratory irritation.[1] Always work in a well-ventilated area, preferably under a chemical fume hood, and wear appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.[2]

• Hand Protection: Chemical-resistant gloves (e.g., type ABEK (EN14387) respirator filter).[2]

• Skin and Body Protection: A lab coat and appropriate protective clothing. In case of skin contact, immediately wash the affected area with plenty of water for at least 15 minutes and remove contaminated clothing.[1][3]

Properties for Safe Handling and Disposal

Understanding the physicochemical properties of (R)-(-)-Tetrahydrofurfurylamine is essential for its safe management.

Property	Value
Physical State	Liquid
Appearance	Colorless
Flash Point	46 °C (114.8 °F) - closed cup
Boiling Point	152 - 153 °C
Density	0.98 g/mL at 25 °C
Hazards	Flammable, Corrosive, Skin/Eye Irritant, Respiratory Irritant
Storage Class	3 - Flammable liquids

Data sourced from various safety data sheets.[1][2]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of (R)-(-)-Tetrahydrofurfurylamine is through an approved hazardous waste disposal service.[1][3] Do not attempt to dispose of this chemical down the drain or with regular trash. [4]

Experimental Workflow for Waste Collection and Disposal

• Segregation and Collection:

  • Collect waste (R)-(-)-Tetrahydrofurfurylamine in a dedicated, properly labeled, and compatible container.[5] The original container is often a suitable choice.[5]

  • Ensure the container is made of a material compatible with organic bases. Do not use containers that may react with the chemical.

  • Do not mix (R)-(-)-Tetrahydrofurfurylamine with other waste streams, particularly incompatible materials such as acids or strong oxidizing agents.[5][6]

• Container Management:

  • The waste container must be kept tightly sealed when not in use to prevent the release of flammable and harmful vapors.[1][5]

  • Fill liquid waste containers to no more than 75% capacity to allow for vapor expansion.[6]

  • Clearly label the container with the words "HAZARDOUS WASTE," the full chemical name "(R)-(-)-Tetrahydrofurfurylamine," and the approximate quantity.[5]

• Storage of Waste:

  • Store the sealed waste container in a designated, well-ventilated, and cool area, away from sources of ignition such as heat, sparks, or open flames.[1][3]

  • Store it in a flammable liquids storage cabinet if available.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor to arrange for pickup and proper disposal.[4]

  • Follow all institutional and local regulations for hazardous waste disposal.

Spill and Emergency Procedures

In the event of a spill:

• Evacuate non-essential personnel from the area.

• Remove all sources of ignition.[1][3]

• Ensure adequate ventilation.

• Wearing appropriate PPE, contain and absorb the spill with an inert absorbent material such as sand, silica gel, or a universal binder.[3]

• Collect the absorbed material using spark-proof tools and place it in a sealed container for disposal as hazardous waste.[1][3]

Disposal Decision Pathway

The following diagram illustrates the logical steps for the proper disposal of (R)-(-)-Tetrahydrofurfurylamine.

Caption: Disposal workflow for (R)-(-)-Tetrahydrofurfurylamine.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. 四氢糠胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. engineering.purdue.edu [engineering.purdue.edu]
• 6. nipissingu.ca [nipissingu.ca]

Personal protective equipment for handling (R)-(-)-Tetrahydrofurfurylamine

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling (R)-(-)-Tetrahydrofurfurylamine. The following procedures are designed to ensure safe operational handling and disposal, fostering a secure laboratory environment.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are the first line of defense against chemical exposure. The following table summarizes the required PPE for handling (R)-(-)-Tetrahydrofurfurylamine.

Protection Type	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield.[1][2]	Protects against splashes and vapors that can cause serious eye irritation.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., Polyvinyl alcohol (PVA), Teflon, or 4H/Silver Shield).[3]	Prevents skin contact, which can cause irritation.[1] Note: Standard nitrile gloves offer limited and short-term protection.[3]
Respiratory Protection	Use in a well-ventilated area or with a vapor respirator (e.g., type ABEK (EN14387) respirator filter or N95 dust mask).[1][2]	Protects against inhalation of vapors, which may cause respiratory irritation.[1]
Body Protection	Lab coat, long pants, and closed-toe shoes. Protective clothing as needed.[2][4]	Minimizes the risk of accidental skin exposure.[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety. The following steps outline the safe handling of (R)-(-)-Tetrahydrofurfurylamine from receipt to experimental use.

• Receiving and Inspection : Upon receipt, inspect the container for any signs of damage or leaks. Ensure the container is properly labeled.

• Storage : Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[5][6] Keep the container tightly closed.[5][7]

• Preparation :

  • Ensure an emergency eyewash station and safety shower are readily accessible.[4][7]

  • Work within a chemical fume hood to ensure adequate ventilation.[7]

  • Ground all equipment to prevent static discharge.[5]

  • Gather all necessary PPE as specified in the table above.

• Handling and Use :

  • Don the appropriate PPE before opening the container.

  • Use only non-sparking tools.[5][7]

  • Avoid breathing vapors.[5]

  • Prevent contact with skin and eyes.[2][5]

  • After handling, wash hands and any exposed skin thoroughly.[4][5]

• Spill Management :

  • In case of a small spill, absorb the liquid with an inert material such as vermiculite, dry sand, or earth.[4]

  • Place the absorbed material into a sealed container for disposal.[4]

  • Ventilate the area after the cleanup is complete.[4]

  • For large spills, evacuate the area and contact emergency services.[8]

Disposal Plan

(R)-(-)-Tetrahydrofurfurylamine is classified as hazardous waste and must be disposed of accordingly.

• Waste Collection :

  • Collect all waste material, including contaminated absorbents and disposable PPE, in a designated and properly labeled hazardous waste container.

• Container Management :

  • Keep the waste container tightly closed and store it in a designated hazardous waste accumulation area.

• Disposal :

  • Dispose of the contents and the container through an approved waste disposal plant.[5][6][7]

  • Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[5]

  • Do not dispose of down the drain or in regular trash.[9]

Safe Handling Workflow

The following diagram illustrates the key decision points and steps for the safe handling of (R)-(-)-Tetrahydrofurfurylamine.

Safe Handling Workflow Diagram

References

• 1. (R)-(-)-Tetrahydrofurfurylamine 99 7202-43-9 [sigmaaldrich.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. umdearborn.edu [umdearborn.edu]
• 4. nj.gov [nj.gov]
• 5. fishersci.com [fishersci.com]
• 6. actylislab.com [actylislab.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. Tetrahydrofurfurylamine | C5H11NO | CID 253298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]